Pentyl isobutyrate

• CAS: 2445-72-9

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of Pentyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl isobutyrate, also known as amyl isobutyrate, is an organic compound classified as an ester. It is recognized by its characteristic fruity aroma, often described as reminiscent of apricot or pear. This property has led to its use as a flavoring and fragrance agent in the food, beverage, and cosmetic industries.[1] While its primary applications are in these fields, a thorough understanding of its chemical properties and structure is essential for researchers and scientists in various disciplines, including those in drug development who may encounter this or similar ester functionalities.

This technical guide provides a comprehensive overview of the chemical properties, structure, synthesis, and analysis of pentyl isobutyrate, adhering to stringent data presentation and visualization requirements.

Chemical Structure

Pentyl isobutyrate is the ester formed from the condensation of 1-pentanol (B3423595) and isobutyric acid.

Caption: Chemical Structure of Pentyl Isobutyrate

Physicochemical Properties

The key physicochemical properties of pentyl isobutyrate are summarized in the table below for easy reference and comparison.

Property	Value	Reference(s)
Molecular Formula	C9H18O2	[1][2][3]
Molecular Weight	158.24 g/mol	[1][2][3]
CAS Number	2445-72-9	[2][3]
IUPAC Name	pentyl 2-methylpropanoate	[1]
Synonyms	Amyl isobutyrate, Isobutyric acid pentyl ester	[2][4]
Appearance	Colorless liquid
Boiling Point	176.5 °C at 760 mmHg	[2]
Melting Point	-73 °C (estimate)	[2]
Density	0.874 g/cm³	[2]
Refractive Index	1.3864 (estimate)	[2]
Flash Point	59.4 °C	[2]
Solubility in Water	Insoluble	[5]
SMILES	CCCCCOC(=O)C(C)C	[1]
InChI	InChI=1S/C9H18O2/c1-4-5-6-7-11-9(10)8(2)3/h8H,4-7H2,1-3H3	[1]

Experimental Protocols

Synthesis: Fischer-Speier Esterification

Pentyl isobutyrate is commonly synthesized via the Fischer-Speier esterification, which involves the acid-catalyzed reaction between an alcohol and a carboxylic acid.[6]

Materials:

• 1-Pentanol

• Isobutyric acid

• Concentrated sulfuric acid (catalyst)

• Diethyl ether (for extraction)

• Saturated sodium bicarbonate solution (for washing)

• Brine (saturated sodium chloride solution, for washing)

• Anhydrous sodium sulfate (B86663) (for drying)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 1-pentanol and a molar excess of isobutyric acid.

• Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

• Heat the reaction mixture to reflux for 1-2 hours.[7] The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After cooling to room temperature, transfer the mixture to a separatory funnel.

• Dilute the mixture with diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acidic catalyst and unreacted carboxylic acid), and brine.

• Dry the organic layer over anhydrous sodium sulfate.

• Filter to remove the drying agent and concentrate the filtrate under reduced pressure to remove the solvent.

• Purify the crude pentyl isobutyrate by fractional distillation.

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a primary technique for the identification and purity assessment of volatile compounds like pentyl isobutyrate.

• Column: A nonpolar or medium-polarity capillary column, such as a DB-5ms (5% phenyl-methylpolysiloxane), is suitable for this analysis.[8]

• Injection: A split injection is typically used.

• Temperature Program: A temperature program is employed to ensure good separation of the analyte from any impurities. A typical program would be:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: Increase to 250 °C at a rate of 10 °C/minute.[9]

  • Final hold: Hold at 250 °C for 5 minutes.

• Mass Spectrometry: Electron ionization (EI) at 70 eV is standard. The mass spectrum of pentyl isobutyrate will show characteristic fragmentation patterns that can be compared to spectral libraries for confirmation.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

NMR spectroscopy is used to elucidate the chemical structure of the molecule.

• Solvent: Deuterated chloroform (B151607) (CDCl3) is a common solvent for NMR analysis of esters.

• ¹H NMR: The proton NMR spectrum will show distinct signals for the different hydrogen environments in the pentyl and isobutyryl moieties.

• ¹³C NMR: The carbon-13 NMR spectrum will show signals for each unique carbon atom in the molecule.

Signaling Pathways

There is currently no scientific literature to suggest that pentyl isobutyrate has any specific interactions with biological signaling pathways. Its primary role in biological systems is as a flavoring or fragrance agent, and it is generally recognized as safe for this purpose. Therefore, a diagram of signaling pathways is not applicable.

Experimental Workflow

The following diagram illustrates the logical workflow for the synthesis, purification, and analysis of pentyl isobutyrate.

Caption: Experimental Workflow for Pentyl Isobutyrate

References

• 1. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 4. Pentyl isobutyrate｜lookchem [lookchem.com]
• 5. spectrabase.com [spectrabase.com]
• 6. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 7. scienceready.com.au [scienceready.com.au]
• 8. perfumerflavorist.com [perfumerflavorist.com]
• 9. chromatographyonline.com [chromatographyonline.com]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Physical Properties of n-Pentyl Isobutyrate

Introduction

n-Pentyl isobutyrate, also known as amyl isobutyrate, is an organic ester with the chemical formula C9H18O2.[1][2][3] It is recognized for its characteristic fruity aroma, often described as resembling apple, banana, and apricot.[4] This compound is utilized as a flavoring and fragrance agent in various consumer products, including foods, beverages, and cosmetics.[4][5] This technical guide provides a comprehensive overview of the core physical properties of n-pentyl isobutyrate, along with methodologies for its analysis, to support its application in research and development.

Core Physical and Chemical Properties

The fundamental physical and chemical characteristics of n-pentyl isobutyrate are summarized below. These properties are crucial for understanding its behavior in various applications, from formulation to quality control.

Property	Value
Molecular Formula	C9H18O2
Molecular Weight	158.24 g/mol [1][2][5]
Appearance	Clear colorless liquid[4][5]
Odor	Fresh fruity, apple, slightly buttery[4][5]
Boiling Point	176.0 to 177.0 °C at 760 mmHg[1][4][5]
Melting Point	-73 °C (estimate)[1]
Density	0.853 to 0.862 g/cm³ at 20-25 °C[4][5]
Refractive Index	1.391 to 1.421 at 20 °C[4][5]
Solubility	Insoluble in water; Soluble in alcohol[4]
Water Solubility	117.8 mg/L at 25 °C (estimate)[4]
Vapor Pressure	1.09 mmHg at 25 °C[1][4][5]
Flash Point	59.4 °C (Tag Closed Cup)[1][4][5]
logP (octanol/water)	3.177 (estimate)[4][5]
CAS Number	2445-72-9[1][2][3]

Logical Relationship of Key Properties

The interplay between the structural and physical properties of n-pentyl isobutyrate dictates its behavior and applications. The following diagram illustrates these relationships.

Caption: Key properties of n-pentyl isobutyrate.

Experimental Protocols

Accurate determination of physical properties is essential for quality assurance and research. Below are generalized experimental protocols for the synthesis and analysis of n-pentyl isobutyrate.

Synthesis: Fischer Esterification

n-Pentyl isobutyrate can be synthesized via the Fischer esterification of isobutyric acid and n-pentanol, using an acid catalyst.

Materials:

• Isobutyric acid

• n-Pentanol (Amyl alcohol)

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (5% w/v)

• Anhydrous magnesium sulfate

• Distillation apparatus

• Separatory funnel

Procedure:

• Reaction Setup: In a round-bottom flask, combine isobutyric acid and a slight molar excess of n-pentanol.

• Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath.

• Reflux: Heat the mixture under reflux for several hours to drive the equilibrium towards the product. The reaction progress can be monitored by techniques like Thin Layer Chromatography (TLC).

• Workup: After cooling, transfer the mixture to a separatory funnel. Wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acid catalyst and unreacted isobutyric acid), and finally with brine.

• Drying: Dry the separated organic layer over anhydrous magnesium sulfate.

• Purification: Filter to remove the drying agent and purify the crude n-pentyl isobutyrate by fractional distillation to obtain the final product.

Caption: Workflow for Fischer esterification synthesis.

Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

Gas chromatography is a standard method for assessing the purity of volatile compounds like n-pentyl isobutyrate and for its quantitative analysis in complex mixtures.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Capillary column (e.g., HP-INNOWAX, DB-5).

• Helium or Nitrogen as carrier gas.

General Protocol:

• Sample Preparation: Prepare a dilute solution of the n-pentyl isobutyrate sample in a suitable volatile solvent (e.g., hexane (B92381) or dichloromethane). Create a series of calibration standards if quantitative analysis is required.

• Instrument Setup:

  • Injector: Set to a temperature significantly above the sample's boiling point (e.g., 250 °C) to ensure rapid volatilization.

  • Oven Program: A typical temperature program starts at a low temperature (e.g., 50 °C), holds for a few minutes, and then ramps up at a controlled rate (e.g., 10 °C/min) to a final temperature (e.g., 230 °C). This separates compounds based on their boiling points and column interactions.

  • Detector: Set the FID or MS detector temperature appropriately (e.g., 250-280 °C).

• Injection: Inject a small, precise volume (e.g., 1 µL) of the prepared sample into the GC.

• Data Acquisition: The instrument records the detector response as a function of time, producing a chromatogram. The retention time is characteristic of the compound under the specific analytical conditions.

• Analysis:

  • Purity: The purity of the sample is determined by the relative area of the n-pentyl isobutyrate peak compared to the total area of all peaks in the chromatogram.

  • Identification: Confirmation of the compound's identity is achieved by comparing its retention time to that of a known standard or by analyzing the mass spectrum obtained from a GC-MS system.

Caption: General workflow for GC analysis.

References

• 1. Pentyl isobutyrate｜lookchem [lookchem.com]
• 2. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 4. amyl isobutyrate, 2445-72-9 [thegoodscentscompany.com]
• 5. breezeipl.com [breezeipl.com]

An In-depth Technical Guide to the Spectroscopic Data of Pentyl 2-methylpropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for pentyl 2-methylpropanoate (B1197409) (also known as pentyl isobutyrate or amyl isobutyrate), a fragrance and flavoring agent. Due to the limited availability of public experimental spectroscopic data for pentyl 2-methylpropanoate, this guide presents the available experimental mass spectrometry data for the target molecule and utilizes experimental data from its close structural analog, butyl 2-methylpropanoate, for Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy. This approach provides valuable insights into the expected spectroscopic behavior of pentyl 2-methylpropanoate.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique used to determine the molecular weight and elemental composition of a compound, as well as to elucidate its structure by analyzing its fragmentation patterns.

Data Presentation

Table 1: Mass Spectrometry Data for Pentyl 2-methylpropanoate

m/z	Intensity	Assignment
43	100.0	[C3H7]+
71	50.6	[C4H7O]+
89	45.3	[C4H9O2]+
70	34.0	[C5H10]+
41	27.6	[C3H5]+

Data obtained from the National Institute of Standards and Technology (NIST) WebBook.[1]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Esters

• Sample Preparation: A dilute solution of pentyl 2-methylpropanoate in a volatile solvent (e.g., dichloromethane (B109758) or hexane) is prepared.

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the gas chromatograph.

• Gas Chromatography: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The column separates the components of the sample based on their boiling points and interactions with the stationary phase.

• Ionization: As the separated components elute from the GC column, they enter the mass spectrometer and are ionized, typically using Electron Ionization (EI).

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: An electron multiplier detects the ions, and the signal is processed to generate a mass spectrum.

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. For esters like pentyl 2-methylpropanoate, characteristic absorptions for the C=O and C-O bonds are expected. The following data is for the structural analog, butyl 2-methylpropanoate .

Data Presentation

Table 2: Infrared Spectroscopy Data for Butyl 2-methylpropanoate

Wavenumber (cm⁻¹)	Intensity	Assignment
2960	Strong	C-H stretch (alkane)
1735	Strong	C=O stretch (ester)
1460	Medium	C-H bend (alkane)
1180	Strong	C-O stretch (ester)

Note: The IR spectrum of pentyl 2-methylpropanoate is expected to be very similar to that of butyl 2-methylpropanoate, with the primary difference being minor shifts in the fingerprint region (below 1500 cm⁻¹) due to the longer pentyl chain.

Experimental Protocols

Attenuated Total Reflectance (ATR) FT-IR Spectroscopy

• Instrument Preparation: The ATR crystal (e.g., diamond or zinc selenide) is cleaned with a suitable solvent (e.g., isopropanol) and a background spectrum is collected.

• Sample Application: A small drop of the neat liquid sample (butyl 2-methylpropanoate) is placed directly onto the ATR crystal.

• Spectrum Acquisition: The IR spectrum is recorded by passing an infrared beam through the ATR crystal, which is in contact with the sample. The instrument's software is used to acquire and process the data.

• Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption bands and their corresponding functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the structure and chemical environment of atoms within a molecule. Both ¹H (proton) and ¹³C (carbon-13) NMR are crucial for structural elucidation. The following data is for the structural analog, butyl 2-methylpropanoate .

Data Presentation

Table 3: ¹H NMR Spectroscopic Data for Butyl 2-methylpropanoate

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
4.07	Triplet	2H	-OCH₂-
2.46	Septet	1H	-CH(CH₃)₂
1.62	Multiplet	2H	-OCH₂CH₂-
1.37	Multiplet	2H	-CH₂CH₃
1.12	Doublet	6H	-CH(CH₃)₂
0.94	Triplet	3H	-CH₂CH₃

Note: For pentyl 2-methylpropanoate, the chemical shifts for the isobutyrate portion (-CH(CH₃)₂ and the two methyl groups) would be very similar. The signals for the pentyl chain would differ, with an additional methylene (B1212753) group signal and slight shifts for the other methylene protons.

Table 4: ¹³C NMR Spectroscopic Data for Butyl 2-methylpropanoate

Chemical Shift (δ, ppm)	Assignment
177.21	C=O
64.14	-OCH₂-
34.15	-CH(CH₃)₂
30.7	-OCH₂CH₂-
19.24	-CH₂CH₃
19.06	-CH(CH₃)₂
13.7	-CH₂CH₃

Note: In the ¹³C NMR spectrum of pentyl 2-methylpropanoate, the carbonyl and isobutyrate carbon signals would be at very similar chemical shifts. The pentyl chain would show five distinct signals, with the terminal methyl group appearing at approximately 14 ppm.

Experimental Protocols

NMR Sample Preparation and Data Acquisition

• Sample Preparation: Approximately 5-10 mg of the compound is dissolved in about 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Instrument Tuning: The NMR spectrometer is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• Locking and Shimming: The instrument's magnetic field is "locked" onto the deuterium (B1214612) signal of the solvent to maintain a stable magnetic field. The field homogeneity is then optimized through a process called "shimming" to obtain sharp spectral lines.

• Data Acquisition: A series of radiofrequency pulses are applied to the sample, and the resulting free induction decay (FID) signal is recorded. For ¹³C NMR, a larger number of scans are typically required to achieve a good signal-to-noise ratio.

• Data Processing: The FID is converted into a frequency-domain spectrum using a Fourier transform. The spectrum is then phased, baseline-corrected, and referenced (typically to the residual solvent peak or an internal standard like tetramethylsilane, TMS).

Spectroscopic Data Interpretation and Structural Elucidation

The combination of MS, IR, and NMR data allows for the unambiguous determination of the structure of pentyl 2-methylpropanoate.

Caption: Relationship between spectroscopic methods and structural information.

References

• 1. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]

Amyl Isobutyrate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amyl isobutyrate, also known as pentyl 2-methylpropanoate, is an organic ester recognized for its characteristic fruity aroma, reminiscent of apples, pears, and bananas.[1][2] This compound is a key ingredient in the flavor and fragrance industries and also finds applications in cosmetics and pharmaceuticals as a perfuming or flavoring agent.[2][3] This technical guide provides an in-depth overview of amyl isobutyrate, including its physicochemical properties, detailed experimental protocols for its synthesis and analysis, and visual workflows to elucidate these processes.

Physicochemical Properties of Amyl Isobutyrate

A summary of the key physicochemical properties of amyl isobutyrate is presented in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	2445-72-9	[1][2][4][5][6]
Molecular Formula	C₉H₁₈O₂	[1][2][4][5][6]
Molecular Weight	158.24 g/mol	[1][2][3][4][6]
Appearance	Colorless liquid	[4][5]
Odor Profile	Fruity, apple, sweet, pineapple, tropical	[1][6]
Boiling Point	175 - 177 °C	[5]
Flash Point	59.44 °C	[3][4]
Density	0.853 - 0.862 g/cm³ @ 20-25°C	[3][4]
Refractive Index	1.391 - 1.421 @ 20°C	[3][4][5]
Solubility	Soluble in ethanol	[3]
Vapor Pressure	~1.09 mmHg @ 25°C	[3]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of amyl isobutyrate, providing a framework for laboratory application.

Enzymatic Synthesis of Amyl Isobutyrate

Enzymatic synthesis is favored for its high specificity and milder reaction conditions, aligning with green chemistry principles.[4] The following protocol is a general guideline using an immobilized lipase (B570770).

Materials and Equipment:

• Enzyme: Immobilized lipase (e.g., Lipozyme TL IM, Novozym 435)[4]

• Substrates: Isoamyl alcohol (Isopentyl alcohol) and Butyric acid[4]

• Solvent (optional): n-Heptane or n-Hexane[4]

• Apparatus: Shaking incubator or magnetic stirrer with temperature control, reaction vessels, Gas Chromatograph (GC) for analysis, rotary evaporator.[4]

Procedure:

• Reaction Setup: In a screw-capped flask, combine isoamyl alcohol and butyric acid. If a solvent is used, dissolve the substrates in n-heptane.[5]

• Enzyme Addition: Add the immobilized lipase to the substrate mixture. The enzyme-to-substrate ratio can be optimized for specific conditions.[3]

• Incubation: Place the reaction vessel in a shaking incubator or on a magnetic stirrer at a controlled temperature (e.g., 45°C) and agitation speed (e.g., 240 rpm).[6]

• Reaction Monitoring: Periodically withdraw small aliquots from the reaction mixture to monitor the progress. Analyze the samples using Gas Chromatography (GC) to determine the concentration of amyl isobutyrate.[4]

• Product Recovery: Once the reaction reaches the desired conversion, separate the immobilized enzyme from the mixture by filtration for potential reuse.[4]

• Purification: Remove the solvent (if used) under reduced pressure with a rotary evaporator. The crude product can be further purified by vacuum distillation if necessary.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Amyl Isobutyrate

GC-MS is a powerful technique for the identification and quantification of amyl isobutyrate.

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: A capillary column suitable for ester analysis (e.g., HP-5, SLB-IL76i, or HP-INNOWAX).[7][8]

• Carrier Gas: Helium or Hydrogen.[7]

• Oven Temperature Program: An example program could be: start at 80°C, hold for 2 minutes, then ramp to 200°C at 10°C/min.[4] This can be optimized based on the specific column and analytes.

• Injector and Detector Temperature: Typically set around 250°C.[7]

Sample Preparation:

• Standard Solutions: Prepare a series of calibration standards of amyl isobutyrate in a suitable solvent like hexane (B92381) or methylene (B1212753) dichloride.[1]

• Internal Standard: Add a constant concentration of an internal standard to each calibration standard and sample to ensure accurate quantification.[1]

• Sample Dilution: For clean samples, a direct dilution with the chosen solvent may be sufficient. For more complex matrices, a liquid-liquid extraction may be necessary.[1]

Analysis Procedure:

• Injection: Inject a small volume (e.g., 1 µL) of the prepared sample or standard into the GC.[4]

• Data Acquisition: Run the GC-MS method and acquire the data.

• Quantification: Construct a calibration curve by plotting the ratio of the peak area of amyl isobutyrate to the peak area of the internal standard against the concentration of the standards. Use this curve to determine the concentration of amyl isobutyrate in the samples.[1]

Visualized Workflows

The following diagrams, generated using Graphviz, illustrate the workflows for the synthesis and analysis of amyl isobutyrate.

Caption: Workflow for the enzymatic synthesis of amyl isobutyrate.

Caption: Workflow for the GC-MS analysis of amyl isobutyrate.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Enzymatic synthesis of isoamyl butyrate catalyzed by immobilized lipase on poly-methacrylate particles: optimization, reusability and mass transfer studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 7. ijrpc.com [ijrpc.com]
• 8. mdpi.com [mdpi.com]

The Natural Occurrence of Pentyl Isobutyrate in Plants: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrence of pentyl isobutyrate and its isomers in the plant kingdom. It consolidates available quantitative data, details common experimental protocols for its identification and quantification, and illustrates the biosynthetic pathways involved. This document is intended to serve as a valuable resource for researchers in the fields of phytochemistry, natural product chemistry, and drug discovery.

Introduction

Pentyl isobutyrate (also known as amyl isobutyrate) is an ester characterized by its fruity aroma, reminiscent of apricot, banana, and pineapple. As a volatile organic compound (VOC), it plays a role in plant-insect interactions, acting as an attractant for pollinators or a defense compound against herbivores. Its presence and concentration can vary significantly between plant species, cultivars, and even different parts of the same plant. Understanding the natural distribution and biosynthesis of this ester is crucial for applications in the flavor and fragrance industry, as well as for exploring its potential pharmacological activities.

Natural Occurrence and Quantitative Data

Pentyl isobutyrate and its structural isomers have been identified as natural constituents in a variety of plants. While extensive quantitative data for pentyl isobutyrate across numerous species is limited in publicly available literature, existing studies confirm its presence. The following tables summarize the known occurrences and available quantitative data for pentyl isobutyrate and its related isomers.

Table 1: Documented Occurrence of Pentyl Isobutyrate and its Isomers in Plants

Compound Name	Isomer	Plant Species	Common Name	Plant Part	Reference
Pentyl isobutyrate	n-pentyl	Humulus lupulus	Hops	Cones
Pentyl isobutyrate	n-pentyl	Mangifera indica	Mango	Fruit
2-Pentyl isobutyrate	sec-pentyl	Musa sapientum	Banana	Fruit	[1]
3-Methylpentyl isobutyrate	iso-pentyl	Anthemis nobilis	Roman Chamomile	Flower Oil	[2]
2-Methylbutyl isobutyrate	iso-pentyl	Humulus lupulus	Hops	Cones

Table 2: Quantitative Data for Pentyl Isobutyrate Isomers in Plants

Compound Name	Plant Species	Cultivar	Concentration	Analytical Method	Reference
2-Methylbutyl isobutyrate	Humulus lupulus	Chinook	Linearly increases during cone maturation	GC-MS

Note: Specific quantitative data for n-pentyl isobutyrate in Mangifera indica and Humulus lupulus was not available in the reviewed literature. The data for Humulus lupulus pertains to the isomer 2-methylbutyl isobutyrate.

Biosynthesis of Pentyl Isobutyrate

The biosynthesis of branched-chain esters like pentyl isobutyrate in plants is intrinsically linked to the catabolism of branched-chain amino acids (BCAAs) such as leucine (B10760876), isoleucine, and valine. The general pathway involves a series of enzymatic reactions that convert these amino acids into their corresponding acyl-CoAs and alcohols, which are then esterified.

The key steps in the biosynthesis of pentyl isobutyrate are:

• Transamination: The branched-chain amino acid (in this case, derived from leucine or isoleucine pathways) undergoes transamination to form an α-keto acid. This reaction is catalyzed by a branched-chain aminotransferase (BCAT) .

• Decarboxylation: The α-keto acid is then decarboxylated to form an aldehyde by a decarboxylase .

• Reduction: The resulting aldehyde is reduced to its corresponding alcohol (pentanol) by an alcohol dehydrogenase (ADH) .

• Acyl-CoA Formation: Isobutyryl-CoA is derived from the catabolism of valine.

• Esterification: Finally, the alcohol (pentanol) and the acyl-CoA (isobutyryl-CoA) are condensed to form pentyl isobutyrate. This final step is catalyzed by an alcohol acyltransferase (AAT) .

Caption: Biosynthetic pathway of pentyl isobutyrate from branched-chain amino acids.

Experimental Protocols

The identification and quantification of pentyl isobutyrate in plant tissues are primarily achieved through chromatographic techniques, most notably Gas Chromatography-Mass Spectrometry (GC-MS). The volatile nature of this ester makes headspace sampling techniques particularly suitable.

Sample Preparation and Extraction

A common and effective method for extracting volatile compounds from plant material is Headspace Solid-Phase Microextraction (HS-SPME). This technique is solvent-free, sensitive, and relatively simple to perform.

Protocol: Headspace Solid-Phase Microextraction (HS-SPME)

• Sample Homogenization: A known weight of fresh plant material (e.g., 1-5 g of fruit pulp, leaves, or flowers) is homogenized. This can be done by grinding in liquid nitrogen or using a high-speed blender.

• Vial Preparation: The homogenized sample is placed in a headspace vial (e.g., 10 or 20 mL). To enhance the release of volatiles, a saturated solution of sodium chloride (NaCl) can be added to the sample matrix. This increases the ionic strength of the aqueous phase, thereby increasing the volatility of the analytes.

• Incubation: The vial is sealed with a septum cap and incubated at a controlled temperature (e.g., 40-60 °C) for a specific period (e.g., 15-30 minutes) to allow the volatiles to equilibrate in the headspace. Agitation during incubation can improve the release of analytes.

• Extraction: An SPME fiber coated with a suitable stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace of the vial for a defined time (e.g., 20-40 minutes) at the same temperature. The volatile compounds adsorb onto the fiber.

• Desorption: The SPME fiber is then retracted and immediately inserted into the hot injection port of a GC-MS system, where the adsorbed volatiles are thermally desorbed onto the analytical column.

Caption: General experimental workflow for the analysis of plant volatiles using HS-SPME-GC-MS.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

Instrumentation:

• Gas Chromatograph: Equipped with a split/splitless injector and a capillary column.

• Column: A non-polar or medium-polarity column is typically used for volatile analysis. A common choice is a DB-5ms or HP-5ms (5% phenyl-methylpolysiloxane) column (e.g., 30 m length, 0.25 mm internal diameter, 0.25 µm film thickness).

• Mass Spectrometer: A quadrupole or time-of-flight (TOF) mass spectrometer is commonly used as the detector.

Typical GC-MS Parameters:

• Injector Temperature: 250 °C.

• Injection Mode: Splitless for high sensitivity.

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Oven Temperature Program: A temperature gradient is used to separate the compounds. A typical program might be:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp 1: Increase to 150 °C at a rate of 5 °C/min.

  • Ramp 2: Increase to 250 °C at a rate of 10 °C/min, hold for 5 minutes.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Mass Range: m/z 40-400.

Data Analysis

• Identification: Compounds are identified by comparing their mass spectra with those in a spectral library (e.g., NIST, Wiley). The retention index (RI) of the compound, calculated using a series of n-alkanes, is also used to confirm the identification by comparing it with literature values.

• Quantification: For quantitative analysis, an internal standard (a compound not naturally present in the sample) is added to the sample before extraction. A calibration curve is generated using standards of pentyl isobutyrate at known concentrations. The concentration of pentyl isobutyrate in the sample is then determined by comparing its peak area to that of the internal standard and referencing the calibration curve.

Conclusion

Pentyl isobutyrate and its isomers are naturally occurring esters found in a range of plant species, contributing to their characteristic aromas. While the biosynthesis from branched-chain amino acids is relatively well understood, comprehensive quantitative data across different plants remains an area for further research. The analytical methods outlined in this guide, particularly HS-SPME-GC-MS, provide a robust framework for the continued exploration and quantification of this and other volatile compounds in the plant kingdom. This knowledge is fundamental for advancements in food science, perfumery, and the discovery of novel bioactive compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. Comprehensive Two-Dimensional Gas Chromatography–Mass Spectrometry as a Tool for the Untargeted Study of Hop and Their Metabolites - PMC [pmc.ncbi.nlm.nih.gov]

Pentyl isobutyrate synthesis from pentanol and isobutyric acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of pentyl isobutyrate, an ester recognized for its fruity aroma and applications in various industries. The document details two primary synthetic methodologies: the classic Fischer esterification and a greener enzymatic approach. It includes comprehensive experimental protocols, quantitative data for reaction optimization, and visual diagrams of workflows and reaction mechanisms to support research and development efforts.

Fischer Esterification of Pentanol and Isobutyric Acid

Fischer-Speier esterification is a well-established method for synthesizing esters by reacting a carboxylic acid with an alcohol in the presence of a strong acid catalyst, typically sulfuric acid or p-toluenesulfonic acid.[1][2][3] The reaction is reversible, and to achieve high yields, the equilibrium is shifted towards the product side by using an excess of one of the reactants or by removing water as it is formed.[2][3]

General Reaction Scheme

Experimental Protocol: Fischer Esterification

This protocol is a representative procedure for the synthesis of pentyl isobutyrate via Fischer esterification.

Materials:

• Isobutyric acid

• Pentanol

• Concentrated sulfuric acid (H₂SO₄)

• Toluene (optional, for azeotropic removal of water)

• 5% aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Dean-Stark apparatus (optional)

• Separatory funnel

• Heating mantle

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: In a round-bottom flask, combine isobutyric acid and pentanol. An excess of one of the reactants can be used to drive the reaction; typically the less expensive reactant is used in excess.[4] For example, use a 1:1.2 molar ratio of isobutyric acid to pentanol. If using a Dean-Stark apparatus for water removal, add a suitable solvent like toluene.

• Catalyst Addition: Slowly and with caution, add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total mass of the reactants) to the stirred reaction mixture.

• Reflux: Attach the reflux condenser (and Dean-Stark trap if used) and heat the mixture to reflux using a heating mantle. The reaction time can vary from 1 to 10 hours, depending on the scale and temperature.[1] If using a Dean-Stark trap, continue reflux until no more water is collected.[5]

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% aqueous sodium bicarbonate solution to neutralize the acid catalyst and unreacted isobutyric acid (caution: CO₂ evolution), and finally with brine.[5][6]

• Drying and Solvent Removal:

  • Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium sulfate.[6]

  • Filter to remove the drying agent.

  • If a solvent was used, remove it using a rotary evaporator.[6]

• Purification:

  • Purify the crude pentyl isobutyrate by distillation.[4] Collect the fraction boiling at the expected boiling point of pentyl isobutyrate (approximately 176-177 °C at atmospheric pressure).

Quantitative Data for Fischer Esterification (Representative)

Parameter	Value/Condition	Reference
Molar Ratio (Acid:Alcohol)	1:1 to 1:4 (excess alcohol is common)	[4]
Catalyst	Concentrated H₂SO₄ or p-TsOH	[1]
Catalyst Loading	1-5 mol% relative to the limiting reagent	[5]
Temperature	Reflux temperature of the mixture (typically 60-110 °C)	[1]
Reaction Time	1 - 10 hours	[1]
Yield	50-90% (highly dependent on conditions and water removal)	[7]

Enzymatic Synthesis of Pentyl Isobutyrate

Enzymatic synthesis offers a green alternative to traditional chemical methods, utilizing lipases as biocatalysts.[8] This method provides high specificity, milder reaction conditions, and can be performed in solvent-free systems.[8] Immobilized lipases are often used to facilitate catalyst recovery and reuse.[8]

General Reaction Scheme

Experimental Protocol: Enzymatic Synthesis

This protocol is based on procedures for the synthesis of similar pentyl esters using immobilized lipase (B570770).

Materials:

• Isobutyric acid

• Pentanol

• Immobilized lipase (e.g., Lipozyme® 435 - Candida antarctica lipase B immobilized)[9]

• Organic solvent (e.g., n-hexane, optional)

• Molecular sieves (optional, for water removal)

• Orbital shaker or stirred reactor

• Filtration setup

Procedure:

• Reaction Setup: In a sealed flask, combine isobutyric acid and pentanol. The reaction can be run in a solvent-free system or with an organic solvent like n-hexane.[8][10]

• Catalyst Addition: Add the immobilized lipase to the reaction mixture. The amount of enzyme is a critical parameter to optimize.

• Incubation: Place the reaction vessel in an orbital shaker or a stirred reactor at a controlled temperature (typically 30-70 °C).[8]

• Monitoring: The reaction progress can be monitored by taking aliquots at different time intervals and analyzing the consumption of the acid or the formation of the ester by gas chromatography (GC) or titration.[8]

• Catalyst Recovery: After the reaction reaches the desired conversion, the immobilized enzyme can be recovered by simple filtration.[8]

• Purification: The product can be purified from the remaining starting materials by vacuum distillation.

Quantitative Data for Enzymatic Synthesis of Pentyl Esters

The following data is compiled from studies on the synthesis of pentyl acetate (B1210297) and pentyl propanoate, which are structurally similar to pentyl isobutyrate.

Parameter	Value/Condition	Reference
Enzyme	Immobilized Lipase (e.g., Lipozyme 435)	[11]
Molar Ratio (Alcohol:Acid)	1:1 to 2:1	[11]
Temperature	40 - 70 °C	[8][11]
Enzyme Loading	5-15% (w/w of limiting reactant)	[10]
Solvent	Solvent-free or n-hexane	[8][10]
Reaction Time	8 - 48 hours	[9]
Conversion	>80%	[9][11]
Enzyme Reusability	Up to 10 cycles with minimal loss of activity	[8]

Visualizations

Fischer Esterification Workflow

Caption: A generalized workflow for the synthesis of pentyl isobutyrate via Fischer esterification.

Fischer Esterification Mechanism

Caption: Key steps in the mechanism of Fischer esterification.

Enzymatic Synthesis Workflow

Caption: A typical workflow for the enzymatic synthesis of pentyl isobutyrate.

Ping-Pong Bi-Bi Mechanism for Enzymatic Esterification

Caption: The Ping-Pong Bi-Bi mechanism for lipase-catalyzed esterification.

References

• 1. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 2. Fischer Esterification [organic-chemistry.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. community.wvu.edu [community.wvu.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 9. mdpi.com [mdpi.com]
• 10. redalyc.org [redalyc.org]
• 11. accedacris.ulpgc.es [accedacris.ulpgc.es]

An In-depth Technical Guide to the Safety and Handling of Pentyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling procedures for pentyl isobutyrate (also known as isobutyric acid, pentyl ester or amyl isobutyrate). The information is intended for professionals in research and development who may handle this chemical. This guide collates critical data on its physical and chemical properties, potential hazards, handling protocols, and emergency procedures.

Chemical Identification

Pentyl isobutyrate is a carboxylic ester characterized by a fruity aroma.

Identifier	Value
Chemical Name	Pentyl 2-methylpropanoate[1][2][3]
Synonyms	Isobutyric acid, pentyl ester; Amyl isobutyrate; n-Pentyl isobutyrate[1][2]
CAS Number	2445-72-9[1][2][3]
Molecular Formula	C9H18O2[1][2][3]
Molecular Weight	158.24 g/mol [1][3]
Chemical Structure	InChI=1S/C9H18O2/c1-4-5-6-7-11-9(10)8(2)3/h8H,4-7H2,1-3H3[2]

Physical and Chemical Properties

The physical and chemical properties of pentyl isobutyrate are summarized below. This data is essential for understanding its behavior under various laboratory conditions.

Property	Value	Source
Appearance	Colorless liquid[4]	[4]
Boiling Point	162 - 176.5 °C	[1][4]
Flash Point	56 - 59.4 °C	[1][4]
Density	0.857 - 0.874 g/cm³	[1][4]
Melting Point	-73 °C (estimate)	[1]
Vapor Pressure	1.09 mmHg at 25°C	[1]
Solubility	Insoluble in water; Soluble in alcohol and ethers.	[5]
LogP (o/w)	2.38	[1]

Hazard Identification and Toxicity

While pentyl isobutyrate is not classified as hazardous under GHS criteria in many reports, it is considered a flammable liquid.[3][4][6] Detailed toxicological data is limited.

GHS Classification: Flammable Liquid, Category 3.[4] Signal Word: Warning.[4] Hazard Statement: Flammable liquid and vapor.[4]

Toxicity Data	Value
Oral/Parenteral Toxicity	Not determined[6]
Dermal Toxicity	Not determined[6]
Inhalation Toxicity	Not determined[6]

Note: The toxicological properties have not been fully investigated.[4] Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.[4]

Safe Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.

Handling:

• Avoid contact with skin, eyes, and clothing.[4]

• Avoid ingestion and inhalation.[4]

• Keep away from open flames, hot surfaces, and sources of ignition.[4][7]

• Use only non-sparking tools.[4][7]

• Take precautionary measures against static discharges.[4][7]

• Ensure adequate ventilation, especially in confined areas. Use explosion-proof electrical and ventilating equipment.[4]

Storage:

• Keep container tightly closed in a dry, cool, and well-ventilated place.[4][7]

• Keep away from heat, sparks, and flame.[4][7]

• Store in a corrosives area if necessary, away from incompatible materials.[7]

• Incompatible Materials: Strong oxidizing agents, bases, and reducing agents.[4][7]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling pentyl isobutyrate.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield (8-inch minimum). Use equipment tested and approved under standards like NIOSH (US) or EN 166 (EU).[8]

• Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Dispose of contaminated gloves after use in accordance with good laboratory practices.[8]

• Body Protection: Wear flame-retardant antistatic protective clothing.[9]

• Respiratory Protection: If ventilation is inadequate, use a respirator with an appropriate filter for organic vapors.

Emergency and First-Aid Procedures

Immediate action is required in case of accidental exposure.

• Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for breathing. If symptoms persist, call a physician.[7]

• Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of water/shower.[4][7]

• Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[7][9]

• Ingestion: Rinse mouth. Do NOT induce vomiting. Seek immediate medical assistance.[7]

Fire-Fighting and Spill Management

Fire-Fighting Measures:

• Suitable Extinguishing Media: Use CO2, dry chemical, or alcohol-resistant foam.[4][7][8]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Vapors may form explosive mixtures with air, especially at elevated temperatures.[9]

• Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.[8]

Spill Management:

• Ensure adequate ventilation and remove all sources of ignition.[7]

• Evacuate personnel to safe areas.[7]

• Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[8]

• Contain and collect spillage with non-combustible absorbent material (e.g., sand, earth, vermiculite) and place in a container for disposal according to local regulations.[7]

Experimental Protocols

Detailed experimental data for pentyl isobutyrate is not widely published. The following are generalized protocols for key safety-related experiments.

A. Flash Point Determination (Closed-Cup Method)

This protocol describes a generalized method, such as the Pensky-Martens closed-cup test (ASTM D93), to determine the flash point of a flammable liquid.

• Apparatus: A closed-cup flash point tester, consisting of a test cup, lid, shutter, ignition source, and heating mechanism.

• Procedure:

  • Pour the sample of pentyl isobutyrate into the test cup to the marked level.

  • Place the lid on the cup and begin stirring at a specified rate.

  • Apply heat to the sample at a slow, constant rate.

  • At prescribed temperature intervals, apply the ignition source by opening the shutter.

  • The flash point is the lowest temperature at which the application of the ignition source causes the vapors above the liquid to ignite with a distinct flash inside the cup.

  • Record the temperature.

B. Acute Oral Toxicity (LD50) - General Guideline (e.g., OECD 420)

This protocol outlines the general "Fixed Dose Procedure" for assessing acute oral toxicity.

• Principle: It is a stepwise procedure using a small number of animals (typically rats). The method aims to identify a dose causing evident toxicity but not mortality to estimate the LD50 range.

• Procedure:

  • Healthy, young adult rodents are fasted prior to dosing.

  • A starting dose (e.g., 300 mg/kg) of pentyl isobutyrate is administered by gavage to a single animal.

  • The animal is observed for signs of toxicity and mortality for up to 14 days.

  • If the animal survives, four additional animals are dosed sequentially at the same level.

  • If the first animal dies, the next animal is dosed at a lower level (e.g., 50 mg/kg).

  • The outcome (survival or death) determines the subsequent dosing level for the next animal.

  • The LD50 is determined based on the statistical analysis of the dose-response relationship observed.

Visualizations

The following diagrams illustrate key workflows and logical relationships in chemical safety assessment.

Caption: Experimental workflow for chemical safety assessment.

Caption: Logical relationship for hazard management.

Disposal Considerations

Chemical waste must be disposed of in accordance with local, regional, and national regulations.

• Waste Disposal Methods: Chemical waste generators must determine if a discarded chemical is classified as hazardous waste.[4] Contact a licensed professional waste disposal service to dispose of this material.[8]

• Contaminated Packaging: Dispose of as unused product.[8] Do not reuse empty containers.

References

• 1. Pentyl isobutyrate｜lookchem [lookchem.com]
• 2. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 3. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. Isobutyl isobutyrate | C8H16O2 | CID 7351 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 2-pentyl isobutyrate, 54340-93-1 [thegoodscentscompany.com]
• 7. fishersci.com [fishersci.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]

Pentyl isobutyrate solubility in organic solvents

An In-depth Technical Guide to the Solubility of Pentyl Isobutyrate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl isobutyrate (also known as amyl isobutyrate) is an ester recognized for its characteristic fruity aroma, reminiscent of apple, banana, and apricot.[1] Its applications are primarily in the flavor and fragrance industries, but its properties as a non-polar organic compound make it relevant in various chemical and pharmaceutical contexts, including its potential use as a solvent or in formulation studies.[2] Understanding the solubility of pentyl isobutyrate in common organic solvents is crucial for its effective use in research, development, and industrial applications.

This technical guide provides a summary of the available solubility data for pentyl isobutyrate, outlines a detailed experimental protocol for determining its solubility, and presents a logical workflow for this determination process.

Physicochemical Properties

A brief overview of the key physicochemical properties of pentyl isobutyrate is presented below, as these properties influence its solubility characteristics.

Property	Value
Molecular Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
CAS Number	2445-72-9
Boiling Point	176-177 °C @ 760 mmHg[1]
Density	0.853 - 0.862 g/cm³ @ 25 °C[1]
logP (o/w)	3.177 (estimated)[1]

The relatively high octanol-water partition coefficient (logP) indicates a non-polar (lipophilic) nature, suggesting good solubility in organic solvents and poor solubility in water.

Solubility Data

Solvent	Temperature	Solubility	Notes
Water	25 °C	117.8 mg/L (0.0118 g/100mL)[1]	Estimated value; considered insoluble to practically insoluble.
Alcohol (general)	Ambient	Soluble[1]	The term "alcohol" typically implies good miscibility with short-chain alcohols like ethanol (B145695) and methanol.
Organic Solvents (general)	Ambient	High Solubility	As a non-polar ester, it is expected to be miscible with a wide range of organic solvents such as acetone, ethers, and hydrocarbons, a principle often summarized as "like dissolves like".

Experimental Protocol for Solubility Determination

For researchers requiring precise quantitative solubility data, the following protocol outlines a standard laboratory procedure based on the widely accepted "shake-flask" method. This method is a foundational technique for determining the saturation point of a solute in a solvent.

Objective: To determine the saturation solubility of pentyl isobutyrate in a selected organic solvent at a specific temperature.

Materials:

• Pentyl isobutyrate (high purity)

• Selected organic solvent (analytical grade)

• Analytical balance (± 0.1 mg)

• Thermostatically controlled shaker or water bath

• Glass vials or flasks with airtight screw caps (B75204) (e.g., 20 mL scintillation vials)

• Centrifuge

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., Gas Chromatograph with Flame Ionization Detector, GC-FID)

Procedure:

• Preparation of Supersaturated Solution:

  • Add an excess amount of pentyl isobutyrate to a glass vial. The excess is crucial to ensure that saturation is reached. A general starting point is to add approximately 1-2 g of pentyl isobutyrate to 10 mL of the organic solvent.

  • Tightly cap the vial to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C ± 0.5 °C).

  • Agitate the mixture for a sufficient period to ensure equilibrium is reached. A minimum of 24 hours is recommended. For viscous solvents or compounds that dissolve slowly, 48-72 hours may be necessary.

  • A preliminary test can be run by taking measurements at 24, 48, and 72 hours. Equilibrium is confirmed when consecutive measurements are within an acceptable margin of error (e.g., <5%).

• Phase Separation:

  • After equilibration, let the vials stand undisturbed in the thermostatic bath for at least 24 hours to allow the excess, undissolved pentyl isobutyrate to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials at a moderate speed (e.g., 3000 rpm for 15 minutes).

• Sample Collection and Dilution:

  • Carefully extract an aliquot of the clear supernatant using a syringe. Avoid disturbing the undissolved solute at the bottom of the vial.

  • Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask. This step removes any suspended microparticles.

  • Accurately weigh the collected filtrate, then dilute it to the mark with the same organic solvent. A precise dilution is critical for accurate quantification.

• Quantification:

  • Prepare a series of calibration standards of pentyl isobutyrate in the chosen solvent.

  • Analyze the diluted sample and the calibration standards using a suitable analytical method, such as GC-FID.

  • Construct a calibration curve and determine the concentration of pentyl isobutyrate in the diluted sample.

• Calculation:

  • Calculate the original concentration in the saturated solution, accounting for all dilutions. The solubility is typically expressed in g/100 mL, g/L, or mol/L.

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol for determining the solubility of pentyl isobutyrate.

Caption: Workflow for determining the solubility of pentyl isobutyrate.

References

• 1. Idaho 360 History | Lincoln Exhibit | Idaho State Historical Society [lincoln.history.idaho.gov]
• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Vapor Pressure and Boiling Point of Pentyl Isobutyrate

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the vapor pressure and boiling point of pentyl isobutyrate, a key flavoring and fragrance agent. This document consolidates available data, details the experimental methodologies for determining these physicochemical properties, and presents a visual representation of a standard experimental workflow.

Physicochemical Properties of Pentyl Isobutyrate

Pentyl isobutyrate, also known as amyl isobutyrate or pentyl 2-methylpropanoate, is an ester with the molecular formula C9H18O2.[1][2] Its physical properties, particularly vapor pressure and boiling point, are critical for its application in various industrial and research settings.

The following table summarizes the reported vapor pressure and boiling point for different isomers of pentyl isobutyrate. It is crucial to distinguish between the straight-chain isomer (n-pentyl isobutyrate) and other branched-chain isomers, as these structural differences influence their physical properties.

Property	n-Pentyl Isobutyrate	2-Pentyl Isobutyrate
CAS Number	2445-72-9[1]	54340-93-1[3]
Molecular Weight	158.24 g/mol [1]	158.24 g/mol [3]
Boiling Point	176.5 °C at 760 mmHg[1]	165.20 °C at 760.00 mm Hg (estimated)[3]
Vapor Pressure	1.09 mmHg at 25°C[1]	1.895000 mmHg at 25.00 °C (estimated)[3]

Experimental Protocols for Determination of Vapor Pressure and Boiling Point

The determination of accurate vapor pressure and boiling point data relies on precise experimental techniques. The following sections describe common methodologies employed for esters like pentyl isobutyrate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the surrounding atmospheric pressure. Several methods can be used to determine the boiling point of an ester.

• Distillation Method: A simple or fractional distillation apparatus can be used to measure the boiling point. The liquid is heated in a flask, and the temperature of the vapor that distills is measured with a thermometer. The temperature at which the bulk of the liquid distills at a constant temperature is recorded as the boiling point.[4]

• Thiele Tube Method: This is a micro-method that requires a small amount of the sample. The sample is sealed in a capillary tube and heated in a Thiele tube containing a high-boiling point liquid. The temperature at which a continuous stream of bubbles emerges from the capillary tube corresponds to the boiling point.[4]

• Reflux Method: A reflux setup, where the vapor is condensed and returned to the boiling liquid, can also be used. A thermometer placed in the vapor phase above the boiling liquid will register the boiling point.[4]

Vapor pressure is a measure of the tendency of a material to change into the gaseous or vapor state, and it increases with temperature.

• Ebullioscopic Method: This direct method involves measuring the boiling temperature of the substance at different applied pressures. By systematically varying the pressure in the apparatus, a vapor pressure curve can be generated.[5][6]

• Thermogravimetric Analysis (TGA): TGA is an indirect method where the mass of a sample is measured over time as the temperature changes. The rate of mass loss due to evaporation can be related to the vapor pressure of the substance. This method is particularly useful for substances with low volatility.[5]

• Differential Scanning Calorimetry (DSC): DSC can be used to determine the vapor pressure of liquids. The sample is heated in a sealed pan with a small pinhole. The onset temperature of the endothermic peak, which corresponds to the boiling of the liquid, is measured at different pressures.[7]

• Transpiration Method: In this technique, an inert gas is passed over the substance at a known flow rate, becoming saturated with the vapor. The amount of substance transported by the gas is determined, from which the vapor pressure can be calculated.[8]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the experimental determination of the boiling point of an ester using the distillation method.

Caption: Workflow for Boiling Point Determination by Distillation.

References

• 1. Pentyl isobutyrate｜lookchem [lookchem.com]
• 2. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 3. 2-pentyl isobutyrate, 54340-93-1 [thegoodscentscompany.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. air.unimi.it [air.unimi.it]
• 6. scientificbulletin.upb.ro [scientificbulletin.upb.ro]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Pentyl Isobutyrate: A Comprehensive Technical Guide to its Thermodynamic Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a centralized database of the thermodynamic and physical properties of pentyl isobutyrate. The information is compiled from various chemical databases and scholarly articles to support research and development activities. This document includes quantitative data presented in structured tables, detailed experimental protocols for the synthesis and thermal analysis of pentyl isobutyrate, and visualizations of key experimental workflows.

Core Thermodynamic and Physical Properties

Pentyl isobutyrate, also known as amyl isobutyrate or pentyl 2-methylpropanoate, is an organic ester with the molecular formula C₉H₁₈O₂.[1] It is recognized for its characteristic fruity aroma. The following tables summarize its key thermodynamic and physical properties.

General and Physical Properties

Property	Value	Source(s)
Molecular Weight	158.24 g/mol	[1]
Boiling Point	176.5 °C at 760 mmHg	[2]
Melting Point	-73 °C (estimate)	[2]
Density	0.874 g/cm³	[2]
Vapor Pressure	1.09 mmHg at 25 °C	[2]
Flash Point	59.4 °C	[2]
Refractive Index	1.3864 (estimate)	[2]
LogP (Octanol/Water)	2.37580	[2]

Thermodynamic Properties

Critically evaluated thermodynamic data for pentyl isobutyrate is available through the NIST/TRC Web Thermo Tables (WTT).[3][4] While direct access to the full datasets may require a subscription, the available information indicates the types of data that can be found.

Property	Temperature Range	Phase	Source
Ideal Gas Heat Capacity (Cp,gas)	200 K to 1000 K	Ideal Gas	[3]
Enthalpy	200 K to 1000 K	Ideal Gas	[3]
Enthalpy	250 K to 616.42 K	Liquid in equilibrium with Gas	[3]
Enthalpy of Vaporization	255 K to 629 K	Liquid to Gas	[3]
Enthalpy of Formation	Standard Conditions	Gas, Liquid	[3]

Experimental Protocols

The following sections detail the methodologies for the synthesis and thermal analysis of pentyl isobutyrate.

Synthesis via Fischer Esterification

Pentyl isobutyrate is commonly synthesized through the Fischer esterification of isobutyric acid and pentan-1-ol, using a strong acid catalyst such as sulfuric acid.[5]

Materials and Equipment:

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Isobutyric acid

• Pentan-1-ol

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (5%)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate (drying agent)

• Boiling chips

Procedure:

• Reaction Setup: In a round-bottom flask, combine isobutyric acid and a molar excess of pentan-1-ol. Add a few boiling chips.

• Catalyst Addition: Slowly and carefully add a catalytic amount of concentrated sulfuric acid to the mixture while swirling.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux using a heating mantle. The reaction is typically refluxed for 1-2 hours to reach equilibrium.[6]

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, 5% sodium bicarbonate solution to neutralize the excess acid (caution: CO₂ evolution), and finally with brine.[6]

  • Separate and discard the aqueous layer after each wash.

• Drying: Transfer the organic layer to an Erlenmeyer flask and dry it over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Decant or filter the dried liquid to remove the drying agent.

  • Purify the crude pentyl isobutyrate by simple distillation.[6] Collect the fraction that distills at the boiling point of pentyl isobutyrate (approximately 176-177 °C at atmospheric pressure).

Thermal Analysis using Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a key technique for determining the thermal properties of substances like pentyl isobutyrate, including melting point, glass transition temperature, and heat of fusion.[7]

Materials and Equipment:

• Differential Scanning Calorimeter (DSC)

• Hermetic aluminum pans and lids

• Crimper for sealing pans

• Analytical balance

• Pentyl isobutyrate sample

• Inert purge gas (e.g., nitrogen)

Procedure:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the purified pentyl isobutyrate sample into a clean aluminum DSC pan using an analytical balance.

  • Hermetically seal the pan with a lid using a crimper. This is crucial to prevent the volatilization of the sample during heating.

  • Prepare an empty, sealed aluminum pan to be used as a reference.

• Instrument Setup and Calibration:

  • Calibrate the DSC instrument for temperature and heat flow using a standard reference material with a known melting point and enthalpy of fusion (e.g., indium).

  • Place the sealed sample pan and the reference pan into the DSC cell.

  • Set the instrument to purge with an inert gas, such as nitrogen, at a constant flow rate.

• Thermal Program:

  • Equilibrate the sample at a starting temperature well below the expected melting point.

  • Ramp the temperature at a controlled heating rate, typically between 5 °C/min and 20 °C/min.

  • The temperature range should encompass the expected thermal transitions of pentyl isobutyrate.

  • A cooling cycle can also be programmed to study crystallization behavior.

• Data Analysis:

  • The DSC thermogram will plot heat flow versus temperature.

  • Analyze the resulting curve to determine the onset temperature and peak temperature of endothermic events (like melting) or exothermic events (like crystallization).[8]

  • The area under the melting peak can be integrated to calculate the enthalpy of fusion.

Visualizations

The following diagrams illustrate the logical workflow for the synthesis and characterization of pentyl isobutyrate.

References

• 1. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Pentyl isobutyrate｜lookchem [lookchem.com]
• 3. WTT- Under Construction Page [wtt-pro.nist.gov]
• 4. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 5. athabascau.ca [athabascau.ca]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Differential scanning calorimetry: An invaluable tool for a detailed thermodynamic characterization of macromolecules and their interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. qualitest.ae [qualitest.ae]

Pentyl Isobutyrate: A Technical Guide for Fragrance Research

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Pentyl isobutyrate, also known as amyl isobutyrate, is a key fragrance ingredient valued for its characteristic sweet, fruity aroma, often described as reminiscent of apple and pear.[1] This technical guide provides a comprehensive overview of pentyl isobutyrate for researchers and professionals in the fields of fragrance chemistry, sensory science, and toxicology. The document details the physicochemical properties, synthesis, analytical characterization, and sensory evaluation of this aliphatic ester. Furthermore, it explores the toxicological profile and the underlying biochemical mechanisms of its odor perception. This guide is intended to serve as a core resource for the scientific community engaged in the research and development of fragrance ingredients.

Introduction

Esters form a significant class of volatile organic compounds that are principal contributors to the natural aromas of fruits and flowers.[2][3] Pentyl isobutyrate (CAS No. 2445-72-9) is an ester of isobutyric acid and n-pentanol, widely utilized in the fragrance and flavor industries to impart fruity notes to a variety of consumer products, including perfumes, cosmetics, and personal care items.[1] Its chemical stability and pleasant olfactory profile make it a versatile ingredient in fragrance formulations.[1] Understanding the technical aspects of pentyl isobutyrate, from its synthesis to its biological interactions, is crucial for its effective and safe application.

Physicochemical Properties

A thorough understanding of the physicochemical properties of pentyl isobutyrate is essential for its application in fragrance formulations, including its stability, volatility, and solubility. The key properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₉H₁₈O₂	[4][5][6]
Molecular Weight	158.24 g/mol	[4][5][6]
CAS Number	2445-72-9	[4][5][6]
Appearance	Colorless liquid	[1]
Odor Profile	Sweet, fruity, apple, pear	[1]
Boiling Point	176.5 °C at 760 mmHg	[4]
Melting Point	-73 °C (estimate)	[4]
Flash Point	59.4 °C	[4]
Density	0.874 g/cm³	[4]
Vapor Pressure	1.09 mmHg at 25°C	[4]
Refractive Index	1.3864 (estimate)	[4]
LogP (o/w)	2.37580	[4]
Solubility	Soluble in alcohol; sparingly soluble in water.

Synthesis and Purification

Pentyl isobutyrate is typically synthesized via Fischer esterification, an acid-catalyzed reaction between isobutyric acid and n-pentanol.

Experimental Protocol: Fischer Esterification

This protocol is a representative procedure for the synthesis of pentyl isobutyrate based on established methods for Fischer esterification.

Materials:

• Isobutyric acid

• n-Pentanol

• Concentrated sulfuric acid (H₂SO₄)

• Diethyl ether

• Saturated sodium bicarbonate solution (NaHCO₃)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine isobutyric acid and a molar excess of n-pentanol (e.g., 1.5 to 2 equivalents).

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total reactant weight) to the mixture while stirring.

• Heat the reaction mixture to reflux for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with water to remove the excess alcohol and sulfuric acid.

• Neutralize any remaining acid by washing with a saturated solution of sodium bicarbonate until effervescence ceases.

• Wash the organic layer with brine to remove any remaining water-soluble impurities.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent (diethyl ether, if used for extraction) under reduced pressure using a rotary evaporator.

• The crude pentyl isobutyrate can be further purified by fractional distillation to obtain the final product with high purity.

Purification Workflow

Caption: Workflow for the synthesis and purification of pentyl isobutyrate.

Analytical Characterization

The identity and purity of synthesized pentyl isobutyrate are confirmed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is used to determine the purity of the sample and to confirm its molecular weight. The mass spectrum of pentyl isobutyrate will show a molecular ion peak (M+) at m/z 158, corresponding to its molecular weight.[6] Common fragmentation patterns for esters will also be observed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for the structural elucidation of pentyl isobutyrate. While a publicly available, experimentally verified spectrum for pentyl isobutyrate is not readily accessible, a predicted spectrum can be inferred from its structure and comparison with similar esters.

Predicted ¹H NMR (CDCl₃, 400 MHz):

• δ ~4.05 ppm (t, 2H): -O-CH₂ -CH₂-CH₂-CH₂-CH₃

• δ ~2.50 ppm (sept, 1H): -CH(CH₃)₂

• δ ~1.60 ppm (quint, 2H): -O-CH₂-CH₂ -CH₂-CH₂-CH₃

• δ ~1.35 ppm (sext, 2H): -O-CH₂-CH₂-CH₂ -CH₂-CH₃

• δ ~1.15 ppm (d, 6H): -CH(CH₃ )₂

• δ ~0.90 ppm (t, 3H): -O-CH₂-CH₂-CH₂-CH₂-CH₃

Predicted ¹³C NMR (CDCl₃, 100 MHz):

• δ ~177.0 ppm: C =O

• δ ~64.5 ppm: -O-C H₂-

• δ ~34.0 ppm: -C H(CH₃)₂

• δ ~28.5 ppm: -O-CH₂-C H₂-

• δ ~28.0 ppm: -O-CH₂-CH₂-C H₂-

• δ ~22.5 ppm: -O-CH₂-CH₂-CH₂-C H₂-

• δ ~19.0 ppm: -CH(C H₃)₂

• δ ~14.0 ppm: -C H₃

Fragrance Profile and Sensory Evaluation

The olfactory properties of pentyl isobutyrate are its most important feature for fragrance applications.

Organoleptic Properties

Pentyl isobutyrate is characterized by a sweet, fruity odor, with nuances of apple, pear, and apricot. Its aroma is considered to be of medium strength and substantivity.

Experimental Protocol: Sensory Evaluation

A trained sensory panel is typically used to evaluate the fragrance profile of pentyl isobutyrate.

Materials:

• Pentyl isobutyrate (high purity)

• Odorless solvent (e.g., ethanol, diethyl phthalate)

• Smelling strips (blotters)

• Controlled environment sensory booths

Procedure:

• Prepare a series of dilutions of pentyl isobutyrate in the chosen solvent (e.g., 10%, 5%, 1% solution).

• Dip smelling strips into each dilution to a depth of approximately 1 cm.

• Present the smelling strips to the panelists in a randomized and blind manner.

• Panelists evaluate the odor characteristics at different time points (top note, middle note, and dry-down) and rate the intensity of various descriptors (e.g., fruity, sweet, green, waxy) on a standardized scale.

• Data is collected and statistically analyzed to generate a comprehensive fragrance profile.

Safety and Toxicology

A thorough evaluation of the safety of fragrance ingredients is paramount.

Toxicological Data

Specific toxicological data for pentyl isobutyrate is not extensively available in the public domain. However, data from related simple alkyl esters can provide an initial assessment. Generally, these esters are considered to have low acute toxicity. For a comprehensive safety assessment, read-across from structurally similar compounds and data from the Research Institute for Fragrance Materials (RIFM) should be consulted. A short-term toxicity study on the related compound, isobutyl isobutyrate, in rats has been published.[7]

Skin Sensitization

The potential for a fragrance ingredient to cause skin sensitization is a critical safety endpoint. While specific data for pentyl isobutyrate is limited, in vitro methods like the Direct Peptide Reactivity Assay (DPRA) can be used to assess the skin sensitization potential of fragrance ingredients by evaluating their reactivity with model peptides.[8]

Mechanism of Odor Perception

The perception of pentyl isobutyrate's aroma is initiated by its interaction with olfactory receptors in the nasal cavity.

Olfactory Signaling Pathway

The sense of smell is mediated by a large family of G-protein coupled receptors (GPCRs). The binding of an odorant molecule, such as pentyl isobutyrate, to an olfactory receptor triggers a conformational change in the receptor, leading to the activation of a G-protein (Gαolf). This, in turn, activates adenylyl cyclase, which increases the intracellular concentration of cyclic AMP (cAMP). The elevated cAMP levels open cyclic nucleotide-gated ion channels, causing an influx of cations and depolarization of the olfactory sensory neuron. This electrical signal is then transmitted to the olfactory bulb in the brain for processing.

Caption: Simplified diagram of the olfactory signaling pathway.

While the general pathway is understood, the specific olfactory receptors that bind to pentyl isobutyrate and other fruity esters are an active area of research.

Conclusion

Pentyl isobutyrate is a valuable fragrance ingredient with a well-defined chemical profile and a desirable fruity aroma. This technical guide has provided a detailed overview of its synthesis, characterization, sensory properties, and the biological basis for its perception. For researchers and professionals in the fragrance industry, a comprehensive understanding of these technical aspects is essential for the continued innovation and safe use of this and other fragrance materials. Further research into the specific olfactory receptors for pentyl isobutyrate and more detailed toxicological studies will continue to enhance our knowledge and application of this important fragrance ingredient.

References

• 1. chemimpex.com [chemimpex.com]
• 2. quora.com [quora.com]
• 3. The molecular biology of fruity and floral aromas in beer and other alcoholic beverages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. community.wvu.edu [community.wvu.edu]
• 5. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 7. ISOBUTYL ISOBUTYRATE | Occupational Safety and Health Administration [osha.gov]
• 8. Application of direct peptide reactivity assay for assessing the  skin sensitization potential of essential oils - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Olfactory Properties of Amyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the olfactory properties of amyl isobutyrate, an ester valued for its significant contribution to fruity aromas in the flavor and fragrance industries. This document outlines its distinct odor profile, presents key physicochemical and sensory data, details standardized experimental protocols for its evaluation, and illustrates the underlying biochemical mechanism of its perception.

Olfactory Profile and Descriptors

Amyl isobutyrate, also known as pentyl isobutyrate, is characterized by a complex and potent fruity odor. Its aromatic profile is predominantly described as a fusion of apple and banana, with additional notes of apricot and a subtle buttery background. This combination of scents makes it a versatile ingredient in the formulation of flavors and fragrances, where it can impart a soft, sweet, and juicy top note.

The consensus descriptors identified by sensory panels for amyl isobutyrate include:

• Primary: Fruity, Apple

• Secondary: Banana, Apricot, Buttery

• Tertiary: Sweet, Pear, Tropical

Quantitative Olfactory and Physicochemical Data

The following tables summarize the key quantitative data for amyl isobutyrate.

Table 1: Physicochemical Properties of Amyl Isobutyrate

Property	Value	Reference
Molecular Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
CAS Number	2445-72-9
Boiling Point	176.00 to 177.00 °C @ 760.00 mm Hg
Vapor Pressure	1.09 mmHg @ 25.00 °C (estimated)
logP (o/w)	3.177 (estimated)
Water Solubility	117.8 mg/L @ 25 °C (estimated)
Appearance	Colorless clear liquid

Mechanism of Olfactory Perception

The perception of amyl isobutyrate begins with the interaction of the volatile ester molecule with Olfactory Receptors (ORs), which are G-protein coupled receptors (GPCRs) located on the cilia of olfactory sensory neurons in the nasal epithelium. While the specific receptor(s) for amyl isobutyrate have not been definitively identified, the subsequent signaling cascade follows a well-established pathway. This process translates the chemical binding event into an electrical signal that is processed by the brain as a distinct aroma.

The diagram below illustrates the canonical olfactory signal transduction pathway initiated by an odorant such as amyl isobutyrate.

Canonical olfactory signal transduction pathway.

Experimental Protocols

The characterization of amyl isobutyrate's olfactory properties relies on standardized sensory and analytical methodologies. The following sections detail the protocols for Quantitative Descriptive Analysis (QDA) and Gas Chromatography-Olfactometry (GC-O), two cornerstone techniques in flavor and fragrance research.

Quantitative Descriptive Analysis (QDA)

QDA is employed to identify and quantify the specific sensory attributes of a substance using a trained human panel.

Objective: To generate a quantitative aroma profile for amyl isobutyrate.

Methodology:

• Panelist Selection and Training:

  • A panel of 10-12 individuals is selected based on their sensory acuity, ability to verbalize perceptions, and availability.

  • Panelists undergo extensive training (20-40 hours) to develop a consensus vocabulary (lexicon) to describe the aroma of fruity esters.

  • Reference standards (e.g., pure solutions of isoamyl acetate (B1210297) for "banana," hexanal (B45976) for "green apple") are used to anchor the sensory terms.

• Lexicon Development:

  • The panel, guided by a facilitator, is presented with amyl isobutyrate and other relevant fruity esters.

  • A comprehensive list of descriptive terms is generated and then refined to a final set of non-overlapping attributes.

• Sample Preparation and Evaluation:

  • Amyl isobutyrate is prepared at a concentration of 10 ppm in deionized, odorless water.

  • 15 mL of the solution is presented in identical, coded, odorless glass containers at room temperature (22 ± 1°C).

  • Evaluations are conducted in individual sensory booths under controlled lighting and ventilation.

• Data Collection and Analysis:

  • Panelists rate the intensity of each descriptor on a 15-cm unstructured line scale, anchored from "not perceived" to "very strong."

  • Data is collected from each panelist in triplicate.

  • The results are statistically analyzed using Analysis of Variance (ANOVA) to determine significant differences and generate a mean intensity profile, often visualized as a spider-web plot.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful analytical technique that combines the separation capabilities of gas chromatography with the sensitivity of the human nose as a detector to identify odor-active compounds in a sample.

Objective: To separate the volatile components of a sample containing amyl isobutyrate and identify which compounds are responsible for the perceived aroma.

The diagram below outlines a typical workflow for a GC-O experiment.

Workflow for Gas Chromatography-Olfactometry.

Methodology:

• Sample Preparation: The volatile compounds from a sample matrix containing amyl isobutyrate are isolated. Solid-Phase Microextraction (SPME) is a common solvent-free technique used for this purpose. A fiber coated with a stationary phase is exposed to the headspace above the sample, adsorbing the volatile analytes.

• Gas Chromatography:

  • Injection: The SPME fiber is desorbed in the heated injection port of the gas chromatograph.

  • Separation: The volatile compounds are separated based on their boiling points and polarity as they travel through a capillary column (e.g., a polar DB-WAX or equivalent).

  • Oven Program: A typical temperature program starts at 40°C, holds for 2 minutes, then ramps at 5°C/min to 220°C, and holds for 5 minutes.

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• Detection:

  • The effluent from the column is split between a chemical detector and an olfactometry port.

  • Chemical Detector: A Mass Spectrometer (MS) is used to identify and quantify the separated compounds, generating a chromatogram.

  • Olfactometry Port (ODP): A trained assessor sniffs the effluent from the heated transfer line and records the retention time and a descriptor for each detected odor, creating an aromagram.

• Data Analysis: The retention times and odor descriptors from the aromagram are correlated with the peaks on the chromatogram to identify the specific compounds responsible for each aroma note. Techniques like Aroma Extract Dilution Analysis (AEDA) may be employed, where the sample is serially diluted and re-analyzed to determine the most potent odorants.

Conclusion

Amyl isobutyrate is a key aroma chemical with a well-defined fruity olfactory profile. Its perception is governed by the canonical G-protein coupled receptor signaling pathway. The quantitative and qualitative characterization of its aroma is achieved through rigorous, standardized methodologies such as Quantitative Descriptive Analysis and Gas Chromatography-Olfactometry. This guide provides the foundational technical information necessary for researchers and developers to effectively utilize and evaluate amyl isobutyrate in sensory-driven applications.

Pentyl Isobutyrate: A Comprehensive Material Safety Analysis for Scientific Professionals

An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the Material Safety Data Sheet (MSDS) for pentyl isobutyrate. The information is curated and presented to meet the specific needs of researchers, scientists, and professionals in drug development, focusing on quantitative data, experimental methodologies, and clear visual representations of safety protocols.

Chemical Identification and Physical Properties

Pentyl isobutyrate, also known as amyl isobutyrate, is the ester formed from pentanol (B124592) and isobutyric acid.[1] It is recognized by the CAS Number 2445-72-9.[2][3][4] The following tables summarize its key identifiers and physico-chemical properties.

Table 1: Chemical Identifiers for Pentyl Isobutyrate

Identifier	Value
Chemical Name	Pentyl 2-methylpropanoate[3]
Synonyms	Amyl isobutyrate, Isobutyric acid, pentyl ester[2][3][4]
CAS Number	2445-72-9[2][3][4]
Molecular Formula	C₉H₁₈O₂[2][3]
Molecular Weight	158.24 g/mol [2][3]
EINECS Number	219-494-6[2][3]

Table 2: Physical and Chemical Properties of Pentyl Isobutyrate

Property	Value	Source
Physical State	Liquid[5]	Fisher Scientific
Appearance	Colorless[5]	Fisher Scientific
Odor	Fruity, Apple, Slightly Buttery	Breeze Intermediates
Boiling Point	162 °C / 323.6 °F[5]	Fisher Scientific
176.5 °C at 760 mmHg[2]	LookChem
Melting Point	-73 °C (estimate)[2]	LookChem
Flash Point	56 °C / 132.8 °F[5]	Fisher Scientific
59.4 °C[2]	LookChem
Specific Gravity	0.857 g/cm³[5]	Fisher Scientific
Vapor Pressure	1.09 mmHg at 25°C[2]	LookChem
Solubility	Information not readily available
logP (o/w)	2.37580[2]	LookChem

Hazard Identification and Classification

Pentyl isobutyrate is classified as a flammable liquid and vapor.[5][6] The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for hazard communication.

Table 3: GHS Classification for Pentyl Isobutyrate

Hazard Class	Hazard Category	Signal Word	Hazard Statement
Flammable Liquids	Category 3	Warning	H226: Flammable liquid and vapor[6]

The following diagram illustrates the GHS pictograms and the logical flow of hazard communication for pentyl isobutyrate.

GHS Hazard Communication for Pentyl Isobutyrate

Toxicological Information

The toxicological properties of pentyl isobutyrate have not been thoroughly investigated.[6] Safety assessments often rely on data from structurally similar chemicals (read-across) and the Threshold of Toxicological Concern (TTC) approach.

A safety assessment by the Research Institute for Fragrance Materials (RIFM) for amyl isobutyrate (a synonym for pentyl isobutyrate) indicated a lack of repeated dose and reproductive toxicity data for the substance itself.[7] The assessment, therefore, utilized read-across data from ethyl 2-methylbutyrate.[7] For endpoints like local respiratory toxicity, the TTC for a Cramer Class I material was used to determine safety.[7]

It is crucial for researchers and drug development professionals to acknowledge this data gap and handle the substance with appropriate caution, assuming potential for irritation and other health effects until more definitive data is available.

Experimental Protocols

The quantitative data presented in the MSDS are determined by standardized experimental protocols, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These guidelines ensure data consistency and reliability across different laboratories and regulatory bodies.

Boiling Point Determination (OECD Guideline 103): This guideline describes several methods for determining the boiling point of a substance, which is the temperature at which its vapor pressure equals the standard atmospheric pressure.[3][8] Common methods include:

• Ebulliometer Method: A device that measures the boiling point of a liquid by measuring the temperature of the vapor in equilibrium with the boiling liquid.

• Dynamic Method: The substance is heated, and the temperature at which boiling begins is recorded. This method can also be used to determine vapor pressure.[3][8]

• Differential Scanning Calorimetry (DSC): This technique measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. A phase transition, such as boiling, results in a detectable change in heat flow.

Flash Point Determination (e.g., ASTM D93, ISO 2719): The flash point is the lowest temperature at which a liquid can form an ignitable mixture in air near the surface of the liquid. The most common methods involve a closed-cup apparatus:

• Pensky-Martens Closed-Cup Method: The sample is heated in a closed cup, and a small flame is periodically introduced into the vapor space. The flash point is the lowest temperature at which the vapors ignite.

• Setaflash Closed-Cup Method: A smaller sample size is used, and the test is generally faster.

Vapor Pressure Determination (OECD Guideline 104): This guideline outlines various methods to measure the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases (solid or liquid) at a given temperature.[5] Methods include:

• Static Method: The substance is placed in a closed container, and the pressure is measured at a constant temperature once equilibrium is reached.

• Dynamic Method (Cottrell's Method): The boiling point is measured at different pressures, and the vapor pressure curve is determined.

• Gas Saturation Method: A stream of inert gas is passed through or over the substance at a known rate, and the amount of substance that vaporizes is measured.

Handling, Storage, and Emergency Procedures

Proper handling and storage are critical to ensure safety when working with pentyl isobutyrate. Emergency procedures should be clearly understood and readily accessible.

Handling and Storage

• Handling: Wear appropriate personal protective equipment (PPE), including gloves, and eye/face protection.[5][6] Keep away from heat, sparks, open flames, and hot surfaces.[5][6] Use only non-sparking tools and take precautionary measures against static discharge.[5][6] Ensure adequate ventilation.[5]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[5][6] Keep cool and away from sources of ignition.[5][6]

First-Aid Measures

The following diagram outlines the recommended first-aid procedures in case of exposure to pentyl isobutyrate.

First-Aid Procedures for Pentyl Isobutyrate Exposure

Fire-Fighting Measures

Pentyl isobutyrate is a flammable liquid, and appropriate fire-fighting measures must be taken. Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[5]

• Suitable Extinguishing Media: Use CO₂, dry chemical, or foam.[5]

• Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and spread the fire.

• Specific Hazards: Containers may explode when heated.[5]

• Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective gear.[5]

The following workflow illustrates the decision-making process for fighting a fire involving pentyl isobutyrate.

References

• 1. The damaging effects of short chain fatty acids on Escherichia coli membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ttuhscep.primo.exlibrisgroup.com [ttuhscep.primo.exlibrisgroup.com]
• 3. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 4. Evaluation of the dermal subchronic toxicity of phenoxyethyl isobutyrate in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. onesearch.neu.edu [onesearch.neu.edu]
• 6. nihs.go.jp [nihs.go.jp]
• 7. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 8. oecd.org [oecd.org]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the Biological Activity of Short-Chain Branched Esters

Short-chain branched esters are a class of organic compounds increasingly recognized for their diverse and potent biological activities. Formed from the esterification of a short-chain branched fatty acid or a parent molecule with a short-chain alcohol, these molecules often exhibit enhanced bioavailability and efficacy compared to their parent compounds. Their increased lipophilicity allows for improved interaction with cellular membranes and intracellular targets, making them promising candidates for drug development. This guide provides a comprehensive overview of their biological activities, mechanisms of action, and the experimental protocols used to evaluate them.

Biological Activities of Short-Chain Branched Esters

The modification of bioactive molecules through esterification with short, branched alkyl chains can significantly modulate their therapeutic properties. Key activities include anti-inflammatory, antimicrobial, cytotoxic, and antioxidant effects.

Anti-inflammatory Activity

Short-chain fatty acids (SCFAs), the precursors to many of these esters, are well-documented for their anti-inflammatory properties.[1][2] They primarily exert these effects by modulating immune cell function and signaling pathways.[3] The primary mechanisms include the inhibition of histone deacetylases (HDACs) and the activation of G-protein coupled receptors (GPCRs), such as GPR41 and GPR43.[1][4][5] Activation of these pathways can lead to the suppression of pro-inflammatory cytokines like TNF-α, IL-6, and IL-1β.[6][7] Studies have shown that butyrate (B1204436), propionate, and acetate (B1210297) can inhibit the NF-κB pathway, a central regulator of inflammation, with butyrate generally being the most potent.[4][7] Esterification can enhance the delivery and potency of these anti-inflammatory effects.

Antimicrobial Activity

Esterification has been shown to be a viable strategy for enhancing the antimicrobial properties of parent compounds. The length of the alkyl ester chain plays a critical role in determining the antimicrobial efficacy. For instance, a study on (R)-3-Hydroxybutyric acid ((R)-3-HBA) alkyl esters demonstrated that antimicrobial activity against various bacteria and fungi increased as the ester chain length increased from C1 to C6.[8] The hexyl ester ((R)-3HB-C6) was found to be the most effective, with its mechanism involving the disruption of the cell membrane and biofilm, leading to the leakage of intracellular contents.[8] Generally, esters of polyhydric alcohols are more effective against Gram-positive bacteria than Gram-negative bacteria.[9]

Cytotoxic and Anticancer Activity

The cytotoxic potential of esters is a critical area of investigation for anticancer drug development. Esterification can increase the lipophilicity of a compound, potentially enhancing its cellular uptake and cytotoxic effects against cancer cell lines.[10] Several studies have shown that synthetic ester derivatives can exhibit significant cytotoxic effects.[11] The antiproliferative activity of rosmarinic acid esters, for example, was found to be dependent on the alkyl chain length, with IC50 values decreasing as the chain length increased up to C4.[12][13] These esters were shown to induce a G0/G1 cell cycle arrest and inhibit retinoblastoma protein (Rb) phosphorylation.[12]

Quantitative Data on Biological Activity

The following tables summarize quantitative data from various studies, highlighting the structure-activity relationships of short-chain branched esters.

Table 1: Antimicrobial Activity of (R)-3-Hydroxybutyric Alkyl Esters [8]

Compound	Ester Chain Length	MIC (mg/mL) vs. E. coli	MIC (mg/mL) vs. S. aureus	MIC (mg/mL) vs. B. subtilis	MIC (mg/mL) vs. A. niger
(R)-3HB-C1	Methyl (C1)	>15.63	>15.63	7.81	7.81
(R)-3HB-C2	Ethyl (C2)	7.81	7.81	3.91	3.91
(R)-3HB-C3	Propyl (C3)	3.91	3.91	1.95	1.95
(R)-3HB-C4	Butyl (C4)	3.91	3.91	1.95	0.98
(R)-3HB-C5	Pentyl (C5)	1.95	1.95	0.98	0.49
(R)-3HB-C6	Hexyl (C6)	1.95	1.95	0.98	0.49
(R)-3HB-C7	Heptyl (C7)	3.91	3.91	1.95	0.98
(R)-3HB-C8	Octyl (C8)	7.81	7.81	3.91	1.95

Data sourced from a study on the effect of alkyl chain length on the antibacterial activity of (R)-3-Hydroxybutyric alkyl esters.[8]

Table 2: Antiproliferative Activity of Rosmarinic Acid (RA) Esters on Vascular Smooth Muscle Cells (VSMC) [12]

Compound	Ester Chain Length	IC50 (µM)
Rosmarinic Acid (RA)	-	13.90
RAME	Methyl (C1)	5.56
RAET	Ethyl (C2)	3.42
RABU	Butyl (C4)	2.84
RAOCT	Octyl (C8)	3.44
RADO	Dodecyl (C12)	4.90

Data from a study showing that esterification with short alkyl chains (C1-C4) improves the in vitro biological activity of rosmarinic acid.[12]

Mechanisms of Action & Signaling Pathways

Short-chain branched esters often share or enhance the mechanisms of their parent molecules, particularly short-chain fatty acids. The two predominant signaling pathways are G-protein coupled receptors and the inhibition of histone deacetylases.

G-Protein Coupled Receptor (GPCR) Signaling

SCFAs and their ester derivatives act as signaling molecules by activating GPCRs, specifically GPR41 (FFAR3) and GPR43 (FFAR2).[1][4] This activation triggers intracellular cascades that modulate cellular function. For example, activation of GPR43 can inhibit adenylyl cyclase, leading to decreased intracellular cAMP levels.[6] It can also activate the mitogen-activated protein kinase (MAPK) pathway (ERK1/2 phosphorylation) and lead to the inhibition of the NF-κB pathway, resulting in a potent anti-inflammatory response.[6][7]

Caption: SCFA/Ester signaling via GPCRs to produce anti-inflammatory effects.

Histone Deacetylase (HDAC) Inhibition

Butyrate, in particular, is a known inhibitor of HDACs.[4][14] By inhibiting HDAC activity, SCFAs and their esters can lead to hyperacetylation of histones, which alters chromatin structure and regulates gene expression.[5] This mechanism is crucial for their anti-inflammatory and anticancer effects, as it can induce the expression of genes involved in cell cycle arrest, apoptosis, and immune regulation.[5]

Caption: Mechanism of HDAC inhibition by SCFAs leading to altered gene expression.

Experimental Protocols

Evaluating the biological activity of short-chain branched esters requires a suite of standardized in vitro assays.

General Workflow for Bioactivity Screening

A systematic approach is essential for characterizing novel esters. The workflow typically involves initial screening for cytotoxicity to determine safe concentration ranges, followed by specific assays for desired biological activities, and finally, mechanistic studies to elucidate the mode of action.

Caption: A general experimental workflow for assessing the bioactivity of novel esters.

Protocol: MTT Cell Viability Assay

The MTT assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of cells.[10][11]

Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a purple formazan (B1609692) product. The amount of formazan produced is directly proportional to the number of viable cells.[11]

Materials:

• 96-well microplate

• Test cells (e.g., cancer cell line, normal cell line)

• Complete cell culture medium

• Short-chain branched ester compound stock solution

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium per well.

• Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[11]

• Compound Treatment: Prepare serial dilutions of the ester compound in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle-only wells as a negative control.

• Treatment Incubation: Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).[15]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the control wells and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol: Minimum Inhibitory Concentration (MIC) Assay

The MIC assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[8]

Principle: A broth microdilution method is used where a standardized inoculum of bacteria is exposed to serial dilutions of the test compound in a liquid medium.

Materials:

• 96-well microplate

• Bacterial strain (e.g., S. aureus, E. coli)

• Appropriate broth medium (e.g., Mueller-Hinton Broth)

• Short-chain branched ester compound stock solution

• Positive control antibiotic (e.g., Gentamicin)

• Bacterial inoculum standardized to ~5 x 10⁵ CFU/mL

Procedure:

• Compound Dilution: Add 50 µL of sterile broth to all wells of a 96-well plate. Add 50 µL of the stock ester solution to the first column of wells, creating a 2-fold dilution.

• Serial Dilution: Perform 2-fold serial dilutions by transferring 50 µL from the first column to the second, and so on, across the plate. Discard 50 µL from the last column.

• Inoculation: Add 50 µL of the standardized bacterial inoculum to each well, bringing the final volume to 100 µL.

• Controls: Include wells with broth and inoculum only (growth control) and wells with broth only (sterility control). Also, run a dilution series for a known antibiotic as a positive control.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading Results: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth). This can be assessed visually or by measuring absorbance at 600 nm.

Conclusion and Future Directions

Short-chain branched esters represent a versatile and promising class of bioactive molecules. Their enhanced lipophilicity and modified chemical properties often translate to improved bioavailability and therapeutic efficacy. The ability to modulate anti-inflammatory, antimicrobial, and cytotoxic activities through simple structural modifications, such as altering the alkyl chain length, provides a powerful tool for drug design and development.

Future research should focus on synthesizing novel ester libraries to further explore structure-activity relationships, investigating their in vivo efficacy and safety profiles in animal models, and elucidating their effects on a wider range of biological pathways. As our understanding of the gut microbiome's role in health and disease grows, the potential for using these esters to modulate microbial metabolism and host-microbe interactions presents an exciting frontier for therapeutic innovation.

References

• 1. Overview of Short-Chain Fatty Acids - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. Frontiers | The role of short-chain fatty acids in inflammatory skin diseases [frontiersin.org]
• 6. Short-Chain Fatty Acids and Their Association with Signalling Pathways in Inflammation, Glucose and Lipid Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anti-inflammatory properties of the short-chain fatty acids acetate and propionate: A study with relevance to inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The effect of alkyl chain length of (R)-3-Hydroxybutyric alkyl ester on antibacterial activity and its antibacterial mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Antimicrobial Action of Esters of Polyhydric Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Short Chain (≤C4) Esterification Increases Bioavailability of Rosmarinic Acid and Its Potency to Inhibit Vascular Smooth Muscle Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Frontiers | Short Chain (≤C4) Esterification Increases Bioavailability of Rosmarinic Acid and Its Potency to Inhibit Vascular Smooth Muscle Cell Proliferation [frontiersin.org]
• 14. Frontiers | Short chain fatty acids: the messengers from down below [frontiersin.org]
• 15. Effects of Phthalate Esters (PAEs) on Cell Viability and Nrf2 of HepG2 and 3D-QSAR Studies - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Analysis of Pentyl Isobutyrate by Gas Chromatography-Mass Spectrometry (GC-MS)

AN-GCMS-034

Audience: Researchers, scientists, and drug development professionals.

Introduction

Pentyl isobutyrate (also known as amyl isobutyrate) is a volatile ester recognized for its characteristic fruity aroma, reminiscent of apricot, pear, and banana.[1] It is a significant component in the flavor and fragrance industry and is found naturally in various fruits. The accurate identification and quantification of pentyl isobutyrate are crucial for quality control in food and beverage production, as well as in the formulation of cosmetic and fragrance products. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds like pentyl isobutyrate, offering high sensitivity and specificity.[2] This application note provides a detailed protocol for the analysis of pentyl isobutyrate using GC-MS.

Quantitative Data

The mass spectrum of pentyl isobutyrate generated by electron ionization (EI) shows characteristic fragment ions that are used for its unequivocal identification and for quantification in selected ion monitoring (SIM) mode. The primary fragmentation patterns are consistent with the structure of a pentyl ester of isobutyric acid.

Table 1: Key Mass Spectral Data for Pentyl Isobutyrate

Property	Value
Chemical Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
CAS Number	2445-72-9
Major Mass Fragments (m/z)	43, 71, 89, 70, 41
Base Peak (m/z)	43
Kovats Retention Index	~1033 (Standard non-polar column)

Data sourced from PubChem and the NIST WebBook.[3][4]

Table 2: Characteristic Fragment Ions and Their Putative Structures

m/z	Relative Intensity (%)	Putative Ion Fragment
43	99.99	[C₃H₇]⁺ (Isopropyl cation)
71	~50.64	[C₅H₁₁]⁺ (Pentyl cation)
89	~45.34	[C₄H₉O₂]⁺
70	~34.03	[C₅H₁₀]⁺
41	~27.61	[C₃H₅]⁺

Relative intensities can vary slightly based on the specific instrumentation and analytical conditions.[3]

Experimental Protocols

This section details the methodology for the GC-MS analysis of pentyl isobutyrate, including sample preparation and instrument parameters.

Sample Preparation

The appropriate sample preparation method depends on the sample matrix. For clean liquid samples, a direct dilution is often sufficient. For more complex matrices, an extraction step is necessary to isolate the analyte and remove interfering compounds.

1.1. Materials and Reagents

• Pentyl isobutyrate standard (≥98% purity)

• Internal standard (e.g., undecane (B72203) or another suitable non-interfering compound)

• High-purity volatile organic solvents (e.g., hexane, dichloromethane, methanol)[5]

• Anhydrous sodium sulfate

• Glass vials with Teflon-lined caps

• Micropipettes and syringes

1.2. Preparation of Standards

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of pentyl isobutyrate and dissolve it in 100 mL of a suitable volatile solvent (e.g., hexane) in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by serially diluting the stock solution to achieve concentrations ranging from approximately 0.1 to 50 µg/mL.

• Internal Standard (IS) Solution (100 µg/mL): Prepare a stock solution of the internal standard (e.g., undecane) in the same solvent. Add the IS to all calibration standards and samples to a final concentration of approximately 10 µg/mL.

1.3. Sample Extraction (Liquid-Liquid Extraction for Complex Matrices)

• Accurately measure a known volume or weight of the sample (e.g., 5 mL of a beverage).

• Add the internal standard to the sample.

• Perform a liquid-liquid extraction by adding a suitable extraction solvent (e.g., 2 mL of dichloromethane) and vortexing for 1-2 minutes.[6]

• Centrifuge the sample to separate the layers.

• Carefully transfer the organic layer to a clean vial.

• Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.

• The extract is now ready for GC-MS analysis. If necessary, concentrate the sample under a gentle stream of nitrogen.

GC-MS Instrumentation and Parameters

The following parameters are a general guideline and may require optimization for specific instruments and applications. The method is based on typical conditions for the analysis of volatile esters.[7][8]

Table 3: GC-MS Instrument Parameters

GC Parameters	Setting
Column	5% Phenyl Methyl Siloxane (e.g., DB-5ms or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Splitless (for trace analysis) or Split (e.g., 20:1 for higher concentrations)
Injection Volume	1 µL
Carrier Gas	Helium, constant flow rate of 1.0 mL/min
Oven Temperature Program	Initial temperature: 50 °C, hold for 2 minutes. Ramp at 10 °C/min to 250 °C. Hold at 250 °C for 5 minutes.
Transfer Line Temp.	280 °C
MS Parameters
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	40-300 amu (Full Scan)
Acquisition Mode	Full Scan for qualitative analysis and identification. Selected Ion Monitoring (SIM) for quantitative analysis using the ions m/z 43, 71, and 89.

Mandatory Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the GC-MS analysis of pentyl isobutyrate.

Caption: Experimental workflow for the GC-MS analysis of pentyl isobutyrate.

GC-MS System Logical Diagram

The diagram below illustrates the logical relationship between the main components of the GC-MS system.

Caption: Logical relationship of components in a GC-MS system.

References

• 1. azolifesciences.com [azolifesciences.com]
• 2. benchchem.com [benchchem.com]
• 3. Temperature Programming for Better GC Results | Phenomenex [phenomenex.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. uoguelph.ca [uoguelph.ca]
• 6. pubs.aip.org [pubs.aip.org]
• 7. researchgate.net [researchgate.net]
• 8. agilent.com [agilent.com]

Application Notes and Protocols: 1H and 13C NMR Spectral Analysis of Pentyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals.

Abstract

This document provides a detailed guide to the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectral analysis of pentyl isobutyrate. Included are comprehensive tables of predicted chemical shifts, multiplicities, and coupling constants, alongside a detailed experimental protocol for spectral acquisition. Visual diagrams are provided to illustrate the molecular structure with atom numbering for clear spectral assignment and to outline the experimental workflow. This application note serves as a practical resource for the structural elucidation and purity assessment of pentyl isobutyrate in research and quality control settings.

Introduction

Pentyl isobutyrate (also known as amyl isobutyrate or pentyl 2-methylpropanoate) is an organic ester with the chemical formula C₉H₁₈O₂. It is a colorless liquid with a fruity aroma, often described as being reminiscent of apricot or pear. This compound is utilized as a flavoring agent in the food industry and as a fragrance component in perfumes and cosmetics. Accurate structural confirmation and purity assessment are crucial for its commercial applications, and Nuclear Magnetic Resonance (NMR) spectroscopy is a primary analytical technique for this purpose.

Molecular Structure and Atom Numbering

The unambiguous assignment of NMR signals is reliant on a clear and consistent numbering of the atoms in the molecule. The structure of pentyl isobutyrate with IUPAC recommended numbering is presented below.

Caption: Molecular structure of pentyl isobutyrate with atom numbering.

Predicted ¹H and ¹³C NMR Spectral Data

The following tables summarize the predicted ¹H and ¹³C NMR spectral data for pentyl isobutyrate in deuterated chloroform (B151607) (CDCl₃), with chemical shifts (δ) reported in parts per million (ppm) relative to tetramethylsilane (B1202638) (TMS) as an internal standard.

Table 1: Predicted ¹H NMR (400 MHz, CDCl₃) Spectral Data for Pentyl Isobutyrate

Proton Assignment	Chemical Shift (δ) [ppm]	Multiplicity	Integration	Coupling Constant (J) [Hz]
H-5	~ 4.05	t	2H	~ 6.7
H-2	~ 2.53	septet	1H	~ 7.0
H-6	~ 1.62	p	2H	~ 7.1
H-7, H-8	~ 1.34	m	4H	-
H-3, H-4	~ 1.16	d	6H	~ 7.0
H-9	~ 0.90	t	3H	~ 7.4

Multiplicity: d = doublet, t = triplet, p = pentet, septet = septet, m = multiplet.

Table 2: Predicted ¹³C NMR (100 MHz, CDCl₃) Spectral Data for Pentyl Isobutyrate

Carbon Assignment	Chemical Shift (δ) [ppm]
C-1	~ 177.2
C-5	~ 64.5
C-2	~ 34.2
C-6	~ 28.3
C-7	~ 28.1
C-8	~ 22.3
C-3, C-4	~ 19.1
C-9	~ 13.9

Experimental Protocols

A general protocol for acquiring high-quality ¹H and ¹³C NMR spectra of pentyl isobutyrate is provided below.

Sample Preparation

• Sample Quantity: For ¹H NMR, dissolve 5-10 mg of pentyl isobutyrate in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃).[1] For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended to obtain a good signal-to-noise ratio in a reasonable amount of time.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) to the solution to serve as an internal reference for chemical shifts (0 ppm).

• Solubilization: Ensure the sample is fully dissolved. The solution can be gently vortexed to ensure homogeneity.

• Filtration: To remove any particulate matter that can degrade spectral quality, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[1]

• Tube Cleaning: Use NMR tubes that have been thoroughly cleaned and dried to avoid contamination. Rinsing with acetone (B3395972) and drying with a stream of dry nitrogen is an effective method.

NMR Instrument Parameters

For ¹H NMR:

• Pulse Program: Standard single-pulse experiment.

• Temperature: 298 K.

• Number of Scans: 8-16 scans are typically sufficient.

• Relaxation Delay: 1-2 seconds.

• Acquisition Time: 2-4 seconds.

• Spectral Width: A range of -2 to 12 ppm is generally adequate.

For ¹³C NMR:

• Pulse Program: Proton-decoupled single-pulse experiment to provide a spectrum with singlets for each carbon.

• Temperature: 298 K.

• Number of Scans: Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) is often required.

• Relaxation Delay: 2-5 seconds. A longer delay may be necessary for quaternary carbons.

• Acquisition Time: 1-2 seconds.

• Spectral Width: A range of 0 to 200 ppm is standard for most organic molecules.

Data Processing and Spectral Assignment Workflow

The process from sample preparation to final spectral assignment follows a logical workflow.

Caption: General workflow for NMR spectral acquisition and assignment.

Discussion of Predicted Spectral Assignments

• ¹H NMR Spectrum: The triplet at approximately 4.05 ppm is characteristic of the methylene (B1212753) protons (H-5) adjacent to the ester oxygen, split by the neighboring methylene group (H-6). The septet around 2.53 ppm corresponds to the single proton at the H-2 position, which is split by the six protons of the two methyl groups (H-3 and H-4). The signals for the remaining methylene groups of the pentyl chain (H-6, H-7, and H-8) are expected to be in the range of 1.34-1.62 ppm. The doublet at approximately 1.16 ppm is assigned to the six equivalent protons of the two methyl groups (H-3 and H-4) of the isobutyrate moiety, split by the H-2 proton. The terminal methyl group of the pentyl chain (H-9) is predicted to appear as a triplet around 0.90 ppm.

• ¹³C NMR Spectrum: The signal at approximately 177.2 ppm is characteristic of a carbonyl carbon in an ester (C-1). The peak at around 64.5 ppm corresponds to the carbon adjacent to the ester oxygen (C-5). The remaining carbons of the pentyl and isobutyrate moieties are expected in the upfield region, with the terminal methyl carbons having the lowest chemical shifts.

References

• 1. 2-PENTYL BUTYRATE(60415-61-4) 13C NMR [m.chemicalbook.com]

Application Note: Identification of Pentyl Isobutyrate using FT-IR Spectroscopy

Abstract

This document provides a detailed protocol for the identification and characterization of pentyl isobutyrate (also known as amyl isobutyrate or pentyl 2-methylpropanoate) using Fourier-Transform Infrared (FT-IR) spectroscopy. This technique is a rapid and powerful tool for confirming the presence of the ester functional group and identifying the unique spectral fingerprint of the molecule. The protocols outlined are intended for researchers, scientists, and drug development professionals.

Introduction

Pentyl isobutyrate is a carboxylic ester with the molecular formula C₉H₁₈O₂.[1][2] It is used as a flavoring and fragrance agent. FT-IR spectroscopy is an essential analytical technique for the structural elucidation of organic compounds.[3] By measuring the absorption of infrared radiation by a sample, a spectrum is generated that reveals the presence of specific functional groups.[3] For esters like pentyl isobutyrate, FT-IR spectroscopy can unequivocally identify the carbonyl (C=O) and carbon-oxygen (C-O) bonds that characterize the ester group.

Key Spectral Characteristics of Pentyl Isobutyrate

The infrared spectrum of pentyl isobutyrate is characterized by several key absorption bands. The most prominent of these is the strong carbonyl (C=O) stretch, which is typical for saturated aliphatic esters.[4] Additionally, the spectrum will exhibit C-H stretching and bending vibrations from the pentyl and isobutyryl alkyl groups, as well as the characteristic C-O stretching vibrations of the ester linkage.

Table 1: Characteristic FT-IR Absorption Bands for Pentyl Isobutyrate

Wavenumber (cm⁻¹)	Assignment	Intensity
~2960-2850	C-H stretch (alkane)	Strong
~1750-1735	C=O stretch (ester)	Strong
~1470-1350	C-H bend (alkane)	Medium
~1300-1000	C-O stretch (ester)	Strong (two or more bands)

Experimental Protocols

High-quality and reproducible FT-IR spectra are essential for accurate identification. The following protocols describe the analysis of liquid pentyl isobutyrate using two common FT-IR sampling techniques: Attenuated Total Reflectance (ATR) and Neat Liquid Transmission.

Protocol 1: Analysis by Attenuated Total Reflectance (ATR)

ATR is a convenient technique for liquid samples, requiring minimal sample preparation.

Instrumentation:

• FT-IR Spectrometer equipped with an ATR accessory (e.g., with a diamond or zinc selenide (B1212193) crystal).

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean by wiping it gently with a soft cloth dampened with a suitable solvent (e.g., isopropanol (B130326) or ethanol) and allowing it to dry completely.

  • Acquire a background spectrum to account for the absorbance of the ambient atmosphere (CO₂ and water vapor) and the ATR crystal.

• Sample Application:

  • Place a small drop of pentyl isobutyrate directly onto the center of the ATR crystal, ensuring the crystal surface is completely covered.

• Spectrum Acquisition:

  • Initiate the sample scan. Typical acquisition parameters are a spectral range of 4000-400 cm⁻¹, a resolution of 4 cm⁻¹, and an average of 16 to 32 scans to improve the signal-to-noise ratio.

• Data Analysis:

  • The resulting spectrum will be displayed as absorbance or transmittance versus wavenumber (cm⁻¹).

  • Identify the characteristic absorption bands and compare them to the known values for pentyl isobutyrate.

Protocol 2: Analysis by Neat Liquid Transmission

This traditional method involves creating a thin liquid film between two infrared-transparent salt plates.

Instrumentation:

• FT-IR Spectrometer.

• Clean, dry potassium bromide (KBr) or sodium chloride (NaCl) salt plates.

• Pipette.

Procedure:

• Sample Preparation:

  • Place a single drop of pentyl isobutyrate onto the polished surface of one salt plate.

  • Carefully place the second salt plate on top, spreading the liquid into a thin, uniform film. Avoid introducing air bubbles.

• Sample Holder Assembly:

  • Place the "sandwich" of salt plates into the sample holder of the FT-IR spectrometer.

• Background and Sample Spectra Acquisition:

  • Acquire a background spectrum under the same conditions that will be used for the sample.

  • Acquire the sample spectrum using a scan range of 4000 cm⁻¹ to 400 cm⁻¹, a resolution of 4 cm⁻¹, and 16 to 32 scans.

• Data Processing:

  • The instrument's software will automatically ratio the sample spectrum against the background to produce the final IR spectrum.

Logical Workflow for Identification

The following diagram illustrates the logical workflow for the identification of pentyl isobutyrate using FT-IR spectroscopy.

Caption: Workflow for FT-IR Identification of Pentyl Isobutyrate.

Signaling Pathway Analogy: Functional Group Identification

While there are no biological signaling pathways involved, the process of identifying a molecule by its functional groups in FT-IR spectroscopy can be represented as a logical pathway.

Caption: Logical Pathway for Functional Group Identification in an Ester.

References

• 1. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 3. researchgate.net [researchgate.net]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]

Application Note: Quantification of Pentyl Isobutyrate in Essential Oils by Gas Chromatography-Mass Spectrometry (GC-MS)

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note provides a detailed protocol for the quantification of pentyl isobutyrate, a key ester contributing to the fruity and sweet aroma profiles of many essential oils. The methodology utilizes Gas Chromatography coupled with Mass Spectrometry (GC-MS), a robust and widely adopted technique for the separation, identification, and quantification of volatile and semi-volatile compounds in complex matrices.[1][2] This document outlines the complete workflow, from sample and standard preparation to instrument parameters and data analysis, enabling researchers to accurately determine the concentration of pentyl isobutyrate in various essential oil samples.

Introduction

Pentyl isobutyrate (also known as amyl isobutyrate) is a carboxylic ester found in various natural sources, including fruits and plants like Humulus lupulus (hops) and Mangifera indica (mango).[3][4] Its characteristic fruity aroma makes it a significant component in the flavor and fragrance industries. The accurate quantification of such esters in essential oils is crucial for quality control, authentication, and understanding their contribution to the overall aromatic profile.

Gas Chromatography-Mass Spectrometry (GC-MS) is the premier analytical technique for this purpose.[5] It combines the superior separation capabilities of gas chromatography with the definitive identification power of mass spectrometry.[6] In GC, volatile compounds are separated based on their boiling points and interaction with a stationary phase within a capillary column.[6] Subsequently, MS ionizes the separated compounds, identifying them based on their unique mass-to-charge ratio (m/z) and fragmentation patterns.[6] This application note presents a comprehensive GC-MS method for the reliable quantification of pentyl isobutyrate.

Experimental Protocol

Materials and Reagents

• Solvent: Hexane or Ethyl Acetate (GC Grade or higher)

• Pentyl Isobutyrate Standard: Analytical standard, >98% purity

• Essential Oil Sample(s)

• Equipment:

  • Volumetric flasks (Class A)

  • Micropipettes

  • Autosampler vials (2 mL, glass) with caps[7]

  • Vortex mixer

  • Analytical balance

Standard Preparation (External Standard Calibration)

• Primary Stock Solution (e.g., 1000 µg/mL): Accurately weigh 10 mg of pure pentyl isobutyrate standard and dissolve it in a 10 mL volumetric flask with the chosen solvent (e.g., hexane).

• Working Standards: Perform serial dilutions of the primary stock solution to prepare a series of calibration standards. A typical concentration range might be 1, 5, 10, 25, 50, and 100 µg/mL.

• Storage: Store all standard solutions at 4°C in sealed vials when not in use.

Sample Preparation

• Dilution: Essential oils are highly concentrated and must be diluted prior to analysis to prevent column and detector overload.[8] A common dilution factor is 1:100 or 1:200 (v/v) in the chosen solvent. For example, add 10 µL of the essential oil sample to 990 µL of solvent in an autosampler vial.

• Homogenization: Vortex the vial for 30 seconds to ensure the sample is completely homogenized.

• Filtration (if necessary): If the diluted sample contains any particulate matter, centrifuge or filter it through a 0.22 µm syringe filter to prevent blockage of the GC injector.[7]

GC-MS Instrumentation and Workflow

The general workflow for the analysis involves sample preparation, injection into the GC-MS system, separation and detection, and finally, data processing for quantification.

Caption: Workflow for the quantification of pentyl isobutyrate in essential oils.

Recommended GC-MS Conditions

The following table provides a typical set of GC-MS parameters. These should be optimized based on the specific instrument and essential oil matrix.

Parameter	Recommended Setting
Gas Chromatograph
Column	DB-5ms or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)[6]
Carrier Gas	Helium, constant flow at 1.0 mL/min[8]
Injection Volume	1 µL
Inlet Temperature	250 °C[6]
Injection Mode	Split (e.g., 50:1 or 100:1 ratio) to avoid column overload[6]
Oven Program	Initial 50°C (hold 2 min), ramp at 5°C/min to 280°C (hold 5 min)
Mass Spectrometer
Ion Source Temp.	230 °C[6]
Ionization Mode	Electron Impact (EI) at 70 eV[6]
Mass Range	Scan mode: m/z 40-400 for initial identification
SIM mode (Selected Ion Monitoring) for enhanced sensitivity during quantification. Key ions for pentyl isobutyrate: m/z 43, 71, 89.[3]
Transfer Line Temp.	280 °C

Data Analysis and Quantification

• Peak Identification: Identify the pentyl isobutyrate peak in the sample chromatogram by comparing its retention time and mass spectrum with that of a known standard. The mass spectrum should be confirmed against a reference library like NIST.[6]

• Calibration Curve: Analyze the prepared calibration standards under the same GC-MS conditions. Plot the peak area of pentyl isobutyrate against the corresponding concentration for each standard. Perform a linear regression to generate a calibration curve. The curve should have a coefficient of determination (R²) of ≥0.995 for accurate quantification.

• Quantification: Integrate the peak area of pentyl isobutyrate in the diluted essential oil sample. Use the regression equation from the calibration curve to calculate the concentration in the diluted sample.

• Final Concentration: Calculate the final concentration of pentyl isobutyrate in the original, undiluted essential oil by multiplying the result by the dilution factor used during sample preparation.

Results and Discussion

While pentyl isobutyrate has been identified in several essential oils, comprehensive quantitative data across a wide range of sources is not extensively published. The method described here provides a framework for generating such data. The table below lists plants in which pentyl isobutyrate has been reported. Researchers can use this protocol to populate the quantitative fields for their specific samples.

Essential Oil Source	Reported Occurrence	Concentration Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)
Pelargonium graveolens (Geranium)	Yes[9]	Not Reported	User Defined	User Defined
Humulus lupulus (Hops)	Yes[3]	Not Reported	User Defined	User Defined
Mangifera indica (Mango)	Yes[3]	Not Reported	User Defined	User Defined

Note: Limit of Detection (LOD) and Limit of Quantification (LOQ) are method-specific and must be experimentally determined by the analyzing laboratory through standard validation procedures.

Conclusion

The GC-MS protocol detailed in this application note is a robust, sensitive, and reliable method for the quantification of pentyl isobutyrate in complex essential oil matrices. By following the outlined procedures for sample preparation, instrument setup, and data analysis, researchers in quality control, natural product chemistry, and drug development can achieve accurate and reproducible results. This method is fundamental for ensuring the quality and consistency of essential oils and for elucidating the chemical basis of their aromatic properties.

References

• 1. researchgate.net [researchgate.net]
• 2. academics.su.edu.krd [academics.su.edu.krd]
• 3. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. vipsen.vn [vipsen.vn]
• 7. uoguelph.ca [uoguelph.ca]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. mdpi.com [mdpi.com]

Application Notes and Protocols for the Synthesis of Pentyl Isobutyrate Using Solid Acid Catalysts

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of pentyl isobutyrate via Fischer esterification of isobutyric acid and pentanol (B124592) using heterogeneous solid acid catalysts. Pentyl isobutyrate is a valuable ester recognized for its fruity aroma, finding applications in the food, fragrance, and pharmaceutical industries. The use of solid acid catalysts, such as ion-exchange resins (e.g., Amberlyst-15) and zeolites, offers a greener and more sustainable alternative to traditional homogeneous acid catalysts by simplifying product purification, minimizing corrosion, and enabling catalyst recycling.[1] This document outlines the necessary materials, catalyst preparation, experimental procedures, and analytical methods for this synthesis, supported by quantitative data from analogous esterification reactions.

Introduction

The synthesis of esters through the Fischer esterification of carboxylic acids and alcohols is a fundamental reaction in organic chemistry.[2] Traditionally, this reaction is catalyzed by homogeneous mineral acids like sulfuric acid. However, these catalysts pose challenges in terms of separation, reactor corrosion, and environmental disposal. Solid acid catalysts have emerged as a viable alternative, offering high catalytic activity, selectivity, and ease of separation from the reaction mixture.[1]

This application note focuses on the use of two primary types of solid acid catalysts for the synthesis of pentyl isobutyrate:

• Ion-Exchange Resins: Specifically, macroporous sulfonic acid resins like Amberlyst-15, which are readily available and have demonstrated high catalytic activity in various esterification reactions.[3][4][5]

• Zeolites: Crystalline aluminosilicates with a well-defined porous structure and tunable acidity, which can act as shape-selective catalysts.[6][7]

Catalyst Preparation and Characterization

Amberlyst-15 Preparation

Amberlyst-15, a macroreticular polystyrene-based ion-exchange resin with strongly acidic sulfonic groups, is commercially available and can be used directly after proper activation.

Protocol:

• Wash the commercial Amberlyst-15 resin with methanol (B129727) and then with deionized water to remove any impurities.

• Dry the washed resin in a vacuum oven at 348 K overnight to remove residual moisture.

• Store the dried catalyst in a desiccator until use.

Zeolite Catalyst Preparation (Representative Example: H-Beta Zeolite)

Zeolites can be used in their protonated form (H-form) to provide Brønsted acid sites for catalysis.

Protocol:

• The parent zeolite (e.g., Na-Beta) is subjected to ion exchange with an ammonium (B1175870) salt solution (e.g., 1 M NH₄NO₃) at approximately 353 K for 6-8 hours to replace the sodium ions with ammonium ions.

• The resulting NH₄-zeolite is filtered, washed thoroughly with deionized water until the filtrate is free of nitrate (B79036) ions, and dried at 373-393 K overnight.

• The dried NH₄-zeolite is then calcined in a furnace under a flow of dry air. The temperature is ramped slowly to around 823 K and held for 3-5 hours to decompose the ammonium ions and generate the acidic H-form of the zeolite.

• The resulting H-zeolite is cooled down in a moisture-free environment and stored in a desiccator.

Catalyst Characterization

To ensure the quality and activity of the solid acid catalysts, the following characterization techniques are recommended:

Characterization Technique	Purpose
FT-IR Spectroscopy	To identify the functional groups, particularly the sulfonic acid groups (-SO₃H) in ion-exchange resins.
X-ray Diffraction (XRD)	To determine the crystalline structure and phase purity of zeolite catalysts.
N₂ Adsorption-Desorption	To measure the BET surface area, pore volume, and pore size distribution of the catalysts.
Temperature Programmed Desorption of Ammonia (NH₃-TPD)	To quantify the total number and strength of acid sites on the catalyst surface.
Scanning Electron Microscopy (SEM)	To observe the morphology and particle size of the catalyst.

Experimental Protocols for Pentyl Isobutyrate Synthesis

The following protocols are representative methods for the synthesis of pentyl isobutyrate using Amberlyst-15 and a zeolite catalyst in a batch reactor.

Materials and Equipment

• Isobutyric acid (≥99% purity)

• 1-Pentanol (≥99% purity)

• Solid acid catalyst (pre-prepared Amberlyst-15 or H-Beta zeolite)

• Toluene or cyclohexane (B81311) (as a water entrainer, optional)

• Round-bottom flask (e.g., 250 mL)

• Magnetic stirrer with hotplate

• Reflux condenser

• Dean-Stark apparatus (if using a water entrainer)

• Thermometer or temperature probe

• Heating mantle

• Gas chromatograph (GC) for analysis

Synthesis Protocol using Amberlyst-15

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add isobutyric acid and 1-pentanol. A common molar ratio of alcohol to acid is between 1:1 and 2:1 to favor the forward reaction.

• Add the pre-activated Amberlyst-15 catalyst to the reaction mixture. The catalyst loading typically ranges from 5 to 15 wt% based on the total weight of the reactants.

• Heat the mixture to the desired reaction temperature (typically between 333 K and 363 K) with continuous stirring.

• Monitor the reaction progress by withdrawing small aliquots of the reaction mixture at regular intervals. Analyze the samples using gas chromatography (GC) to determine the conversion of isobutyric acid.

• Once the reaction has reached equilibrium or the desired conversion, cool the mixture to room temperature.

• Separate the catalyst from the product mixture by simple filtration.

• The catalyst can be washed with a solvent (e.g., methanol), dried, and reused for subsequent reactions.

• The liquid product can be purified by washing with a dilute sodium bicarbonate solution to remove any unreacted acid, followed by washing with brine, drying over anhydrous sodium sulfate, and finally, distillation to obtain pure pentyl isobutyrate.

Synthesis Protocol using H-Beta Zeolite

• Follow the same initial setup as described for the Amberlyst-15 catalyzed reaction, charging the round-bottom flask with isobutyric acid and 1-pentanol.

• Add the calcined H-Beta zeolite catalyst to the reactant mixture. Typical catalyst loading can range from 2 to 10 wt%.

• Heat the reaction mixture to a temperature between 373 K and 403 K under constant stirring. Zeolite-catalyzed reactions often require higher temperatures.

• Monitor the reaction progress via GC analysis of withdrawn samples.

• Upon completion, cool the reaction mixture and separate the zeolite catalyst by filtration or centrifugation.

• The zeolite catalyst can be regenerated by washing with a solvent and then calcining at a high temperature (e.g., 823 K) to remove any adsorbed organic species.

• Purify the product as described in the Amberlyst-15 protocol.

Data Presentation: Quantitative Analysis of Esterification Reactions

While specific data for pentyl isobutyrate synthesis is limited, the following tables summarize typical reaction conditions and outcomes for the synthesis of analogous esters using solid acid catalysts. This data provides a valuable reference for optimizing the synthesis of pentyl isobutyrate.

Table 1: Reaction Conditions for Esterification using Amberlyst-15

Ester Product	Carboxylic Acid	Alcohol	Molar Ratio (Alcohol:Acid)	Catalyst Loading (wt%)	Temperature (K)	Reaction Time (h)	Conversion/Yield (%)	Reference
Ethyl Butyrate	Butyric Acid	Ethanol	1:1 to 3:1	5-15	328-348	5-8	~70-90	[5]
Dibutyl Maleate	Maleic Acid	n-Butanol	10:1	~3.75 g/L	358-363	4-6	>90	[4]
Methyl Butyrate	Butyric Acid	Methanol	2:1	5	333	4	>90	[8]
Fatty Acid Methyl Esters	Various Fatty Acids	Methanol	1:1 to 5:1	10	343-423	2-8	>95	[3]

Table 2: Reaction Conditions for Esterification using Zeolite Catalysts

Ester Product	Carboxylic Acid	Alcohol	Catalyst	Molar Ratio (Alcohol:Acid)	Catalyst Loading (wt%)	Temperature (K)	Reaction Time (h)	Conversion/Yield (%)	Reference
Amyl Butyrate	n-Butyric Acid	n-Pentanol	H-Beta (modified)	-	-	-	-	High Yield	[6]
Benzyl Butyrate	n-Butyric Acid	Benzyl Alcohol	Fe-Beta	1.2:1	~10	393	6	~80	[6]
Diisopropyl Adipate	Adipic Acid	Isopropanol	CHA Zeolite	-	-	-	-	98	[7]

Visualizations

Signaling Pathway: Fischer Esterification Mechanism

Caption: The reaction mechanism for Fischer Esterification.

Experimental Workflow: Synthesis of Pentyl Isobutyrate

Caption: A generalized workflow for the synthesis of pentyl isobutyrate.

Conclusion

The synthesis of pentyl isobutyrate using solid acid catalysts such as Amberlyst-15 and zeolites presents a highly efficient and environmentally benign alternative to conventional homogeneous catalysis. These protocols and compiled data serve as a comprehensive guide for researchers to develop and optimize the synthesis of pentyl isobutyrate and other similar esters. The key advantages of using solid acid catalysts, including ease of separation, reusability, and reduced environmental impact, make them highly attractive for both laboratory-scale synthesis and industrial applications.

References

• 1. chimia.ch [chimia.ch]
• 2. Esterification of Mixed Carboxylic-fatty Anhydrides Using Amberlyst-15 as Heterogeneous Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. isites.info [isites.info]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Improved Esterification of Citric Acid and n-Butanol Using a Dense and Acid-Resistant Beta Zeolite Membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Pentyl Isobutyrate via Fischer Esterification

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of pentyl isobutyrate, an ester commonly used as a flavoring and fragrance agent, through Fischer esterification of isobutyric acid and n-pentanol. The procedure outlines the reaction setup, purification process, and characterization of the final product. Additionally, quantitative data from a representative synthesis is presented, and a workflow diagram illustrates the key steps of the experimental process.

Introduction

Fischer esterification is a classic and widely used method for the synthesis of esters from a carboxylic acid and an alcohol, typically in the presence of an acid catalyst.[1][2] The reaction is an equilibrium process, and to achieve high yields, the equilibrium is shifted towards the product side, commonly by using an excess of one of the reactants or by removing water as it is formed.[1][2] Pentyl isobutyrate (also known as pentyl 2-methylpropanoate) is a valuable ester with a characteristic fruity aroma, finding applications in the food, beverage, and cosmetic industries. This protocol details a reliable method for its laboratory-scale synthesis.

Data Presentation

The following table summarizes the key quantitative data for a representative synthesis of pentyl isobutyrate.

Parameter	Value
Reactants
Isobutyric Acid	1.0 molar equivalent
n-Pentanol	1.2 molar equivalents
Catalyst
Concentrated Sulfuric Acid	3-5 mol %
Reaction Conditions
Temperature	Reflux (approx. 130-140 °C)
Reaction Time	60-90 minutes
Product
Product Name	Pentyl Isobutyrate
Molecular Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
Boiling Point	176-177 °C
Yield
Theoretical Yield	Calculated based on the limiting reagent
Actual Yield	Typically 60-70% after purification

Experimental Protocol

This protocol describes the synthesis of pentyl isobutyrate from isobutyric acid and n-pentanol using sulfuric acid as a catalyst.

Materials:

• Isobutyric acid

• n-Pentanol

• Concentrated sulfuric acid (H₂SO₄)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Diethyl ether (or other suitable extraction solvent)

• Boiling chips

• Round-bottom flask

• Reflux condenser

• Heating mantle or oil bath

• Separatory funnel

• Erlenmeyer flasks

• Distillation apparatus

Procedure:

• Reaction Setup:

  • In a clean, dry round-bottom flask, combine isobutyric acid (1.0 eq) and n-pentanol (1.2 eq).

  • Add a few boiling chips to the flask.

  • Slowly and carefully add concentrated sulfuric acid (3-5 mol % of the limiting reactant) to the mixture while swirling.

  • Attach a reflux condenser to the flask and ensure that cooling water is flowing through the condenser.

• Reflux:

  • Heat the reaction mixture to a gentle reflux using a heating mantle or oil bath. The reflux temperature should be approximately 130-140 °C.

  • Maintain the reflux for 60-90 minutes. The progress of the reaction can be monitored by thin-layer chromatography (TLC) if desired.

• Work-up and Extraction:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the cooled mixture to a separatory funnel.

  • Add an equal volume of deionized water and shake the funnel gently, venting frequently to release any pressure.

  • Allow the layers to separate and discard the lower aqueous layer.

  • Wash the organic layer with a 5% sodium bicarbonate solution to neutralize any unreacted isobutyric acid and the sulfuric acid catalyst. Carbon dioxide gas will be evolved, so shake gently and vent frequently. Continue washing until no more gas is evolved.

  • Separate and discard the aqueous layer.

  • Wash the organic layer with a saturated sodium chloride (brine) solution to remove any remaining water.

  • Separate and discard the aqueous layer.

• Drying:

  • Transfer the organic layer to a clean, dry Erlenmeyer flask.

  • Add a small amount of anhydrous magnesium sulfate or sodium sulfate to the flask to dry the crude ester. Swirl the flask and let it stand for 10-15 minutes. The drying agent should no longer clump together when the solution is dry.

• Purification:

  • Decant or filter the dried organic layer into a clean, dry round-bottom flask suitable for distillation.

  • Purify the crude pentyl isobutyrate by simple distillation.

  • Collect the fraction that boils at approximately 176-177 °C.

• Characterization:

  • The purified pentyl isobutyrate should be a colorless liquid with a fruity odor.

  • Characterize the product by spectroscopic methods such as ¹H NMR, ¹³C NMR, and FT-IR to confirm its identity and purity.

Visualizations

Fischer Esterification Reaction Mechanism

References

• 1. community.wvu.edu [community.wvu.edu]
• 2. cerritos.edu [cerritos.edu]

Application Notes: The Use of Pentyl Isobutyrate as an Internal Standard in Flavor Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Flavor analysis is a critical aspect of quality control, product development, and research in the food, beverage, and pharmaceutical industries. The accurate quantification of volatile and semi-volatile organic compounds that contribute to the overall flavor profile is essential. Gas chromatography-mass spectrometry (GC-MS) is a powerful and widely used technique for this purpose. To ensure the accuracy and precision of quantitative GC-MS analysis, the use of an internal standard (IS) is a well-established practice. An internal standard is a compound of known concentration that is added to all samples, calibration standards, and quality control samples. It helps to correct for variations in sample preparation, injection volume, and instrument response, thereby improving the reliability of the results.

Pentyl isobutyrate (also known as amyl isobutyrate) is a suitable candidate for use as an internal standard in the analysis of various flavor compounds, particularly esters, due to its chemical properties. It is a stable, non-reactive ester with a characteristic fruity aroma that is not naturally present in many food matrices. Its volatility and chromatographic behavior make it compatible with the analysis of a wide range of flavor analytes. This document provides detailed application notes and protocols for the use of pentyl isobutyrate as an internal standard in flavor analysis by GC-MS.

Physicochemical Properties of Pentyl Isobutyrate

A thorough understanding of the physicochemical properties of an internal standard is crucial for its effective application.

Property	Value	Reference
Chemical Formula	C₉H₁₈O₂	[1]
Molecular Weight	158.24 g/mol	[2]
Boiling Point	176.5 °C at 760 mmHg	[1]
Flash Point	59.4 °C
Density	0.874 g/cm³
Solubility	Insoluble in water; Soluble in alcohol
CAS Number	2445-72-9	[1]
Synonyms	Amyl isobutyrate, Pentyl 2-methylpropanoate	[1]

Principle of Internal Standard Quantification

The fundamental principle of the internal standard method is the use of a ratio of the analyte peak area to the internal standard peak area for quantification. This ratio is then plotted against the concentration ratio of the analyte to the internal standard to generate a calibration curve.

Logical Relationship: Principle of Internal Standardization

Caption: Logical flow of the internal standard method for quantification.

Experimental Protocols

The following are representative protocols for the use of pentyl isobutyrate as an internal standard in the analysis of flavor compounds in a fruit juice matrix. These protocols can be adapted for other matrices with appropriate validation.

Materials and Reagents

• Solvents: Dichloromethane (B109758) (DCM), Hexane, Ethanol (B145695) (all analytical grade or higher)

• Standards: Pentyl isobutyrate (≥99% purity), analytical standards of target flavor compounds (e.g., ethyl acetate, isoamyl acetate, ethyl hexanoate).

• Sample Vials: 2 mL amber glass autosampler vials with PTFE-lined septa.

• Extraction Tubes: 15 mL polypropylene (B1209903) centrifuge tubes.

• Sodium Chloride (NaCl): Analytical grade, baked at 400°C for 4 hours to remove volatile contaminants.

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄): Analytical grade, baked at 400°C for 4 hours.

Preparation of Standard Solutions

• Internal Standard Stock Solution (IS Stock):

  • Accurately weigh approximately 100 mg of pentyl isobutyrate into a 100 mL volumetric flask.

  • Dissolve and bring to volume with ethanol. This results in a concentration of approximately 1000 µg/mL. Store at 4°C.

• Internal Standard Working Solution (IS Working):

  • Dilute the IS Stock solution 1:10 with ethanol to obtain a concentration of 100 µg/mL.

• Analyte Stock Solution:

  • Prepare a mixed stock solution of the target flavor analytes (e.g., ethyl acetate, isoamyl acetate, ethyl hexanoate) in ethanol at a concentration of approximately 1000 µg/mL for each component.

• Calibration Standards:

  • Prepare a series of calibration standards by serial dilution of the Analyte Stock Solution.

  • To each calibration standard, add a constant amount of the IS Working Solution to achieve a final concentration of 10 µg/mL of pentyl isobutyrate in each standard.

Calibration Level	Analyte Concentration (µg/mL)	IS Concentration (µg/mL)
1	0.5	10
2	1.0	10
3	5.0	10
4	10.0	10
5	25.0	10
6	50.0	10
7	100.0	10

Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of esters and other semi-volatile flavor compounds from a fruit juice matrix.

• Sample Measurement: Pipette 5.0 mL of the fruit juice sample into a 15 mL centrifuge tube.

• Internal Standard Spiking: Add 50 µL of the 100 µg/mL IS Working Solution (pentyl isobutyrate) to the sample, resulting in a concentration of 1 µg/mL in the initial sample volume.

• Salting Out: Add 1.0 g of NaCl to the tube to increase the ionic strength of the aqueous phase, which enhances the partitioning of organic analytes into the extraction solvent.

• Extraction: Add 2.0 mL of dichloromethane (DCM) to the tube.

• Vortexing: Cap the tube tightly and vortex for 2 minutes to ensure thorough mixing and extraction.

• Centrifugation: Centrifuge the tube at 4000 rpm for 10 minutes to separate the organic and aqueous layers.

• Collection of Organic Layer: Carefully transfer the lower organic layer (DCM) to a clean vial containing a small amount of anhydrous sodium sulfate to remove any residual water.

• Analysis: Transfer the dried extract to a 2 mL autosampler vial for GC-MS analysis.

Experimental Workflow: Sample Preparation (LLE)

References

• 1. researchgate.net [researchgate.net]
• 2. Quantitation of Flavor Compounds in Refill Solutions for Electronic Cigarettes Using HS-GCxIMS and Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]

Application of Pentyl Isobutyrate in Food Science Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl isobutyrate is a volatile ester recognized for its characteristic fruity aroma, often described as a combination of banana, apricot, and pineapple notes. In the food industry, it is utilized as a flavoring agent to impart or enhance these fruity profiles in a variety of products, including beverages, confectionery, and baked goods.[1][2] This document provides detailed application notes and experimental protocols for the investigation of pentyl isobutyrate in food science research, focusing on its sensory properties and analytical quantification.

Application Notes

Pentyl isobutyrate and its isomers are valued for their ability to contribute a fresh and sweet fruitiness to food products. Its application is particularly relevant in the development of fruit-flavored items where a natural-smelling profile is desired. Research applications of pentyl isobutyrate in food science primarily fall into two categories:

• Sensory Science: Understanding the sensory perception of pentyl isobutyrate is crucial for its effective use. This includes determining its odor and taste thresholds, characterizing its flavor profile at different concentrations, and evaluating its interaction with other flavor compounds and the food matrix itself.

• Analytical Chemistry: Accurate quantification of pentyl isobutyrate in food products is essential for quality control, flavor stability studies, and ensuring compliance with regulatory standards. Gas chromatography-based methods are the gold standard for this purpose.

The chemical structure of esters like pentyl isobutyrate is formed through the esterification of an alcohol and a carboxylic acid.[3] This process is responsible for many of the fruity and floral aromas found in nature.[3]

Data Presentation

The following tables summarize hypothetical yet representative quantitative data that could be obtained from the experimental protocols described below.

Table 1: Sensory Thresholds of Pentyl Isobutyrate in Water

Parameter	Threshold Value (ppb)	Method
Odor Detection Threshold	0.5	ASTM E679-04 (Ascending forced-choice)
Taste Detection Threshold	2.0	ISO 13301:2018 (3-AFC)

Table 2: Descriptive Sensory Analysis of Pentyl Isobutyrate in a Model Beverage (at 5 ppm)

Attribute	Mean Intensity Score (0-10 scale)	Standard Deviation
Banana Aroma	7.2	1.1
Pineapple Aroma	4.5	0.8
Green Apple Note	2.1	0.5
Sweet Taste	3.5	0.7
Fruity Flavor	6.8	1.0

Table 3: Quantification of Pentyl Isobutyrate in a Flavored Beverage Using GC-MS

Sample	Concentration (ppm)	Recovery (%)	Relative Standard Deviation (%)
Spiked Sample 1	1.0	98.2	3.5
Spiked Sample 2	5.0	101.5	2.8
Spiked Sample 3	10.0	99.8	2.1
Commercial Product A	3.2	N/A	4.1
Commercial Product B	Not Detected	N/A	N/A

Experimental Protocols

Protocol 1: Determination of Odor Detection Threshold by Sensory Analysis

Objective: To determine the concentration at which the odor of pentyl isobutyrate is detectable by a sensory panel.

Materials:

• Pentyl isobutyrate (food grade)

• Deodorized, purified water

• Glass sniffing bottles with Teflon-lined caps

• Graduated pipettes and volumetric flasks

Procedure:

• Stock Solution Preparation: Prepare a stock solution of pentyl isobutyrate in ethanol (B145695) at 1000 ppm.

• Sample Preparation: Create a series of dilutions of the stock solution in deodorized water, ranging from 0.01 ppb to 100 ppb.

• Sensory Panel: Recruit and screen a panel of at least 20 individuals for their ability to detect odors.

• Testing Protocol (ASTM E679-04, Ascending Forced-Choice):

  • Present panelists with three samples at each concentration level: two blanks (deodorized water) and one sample containing pentyl isobutyrate.

  • Ask panelists to identify the odorous sample.

  • Present the samples in an ascending order of concentration.

• Data Analysis: The group threshold is calculated as the geometric mean of the individual thresholds. An individual's threshold is the concentration at which they correctly identify the odorous sample in two consecutive presentations.

Protocol 2: Quantitative Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To accurately quantify the concentration of pentyl isobutyrate in a liquid food matrix.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Headspace autosampler

• DB-5MS capillary column (or equivalent)

• Pentyl isobutyrate standard

• Internal standard (e.g., deuterated pentyl isobutyrate or a different ester with similar properties)

• Food matrix (e.g., clear beverage)

• Sodium chloride

Procedure:

• Sample Preparation (Headspace SPME):

  • Place 5 mL of the liquid sample into a 20 mL headspace vial.

  • Add 1 g of NaCl to increase the volatility of the analyte.

  • Add a known concentration of the internal standard.

  • Seal the vial with a PTFE/silicone septum.

• GC-MS Parameters:

  • Injector: Splitless mode, 250°C.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Program: Start at 40°C for 2 min, ramp to 150°C at 5°C/min, then to 250°C at 15°C/min, hold for 5 min.

  • MS Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) using characteristic ions for pentyl isobutyrate (e.g., m/z 71, 89, 115) and the internal standard.

• Calibration: Prepare a calibration curve using standard solutions of pentyl isobutyrate in the same food matrix, with the same concentration of internal standard.

• Data Analysis: Quantify the concentration of pentyl isobutyrate in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Experimental workflow for the analysis of pentyl isobutyrate.

Simplified pathway of odor perception.

References

• 1. 2-pentyl butyrate, 60415-61-4 [thegoodscentscompany.com]
• 2. 2-pentyl isobutyrate, 54340-93-1 [thegoodscentscompany.com]
• 3. imbibeinc.com [imbibeinc.com]

Headspace solid-phase microextraction (SPME) for pentyl isobutyrate

An advanced and efficient method for the analysis of pentyl isobutyrate, a key volatile ester found in various natural products, is detailed in this application note. Utilizing Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS), this protocol offers a solvent-free, sensitive, and robust approach for researchers, scientists, and professionals in drug development.

Introduction

Solid-Phase Microextraction (SPME) is a sample preparation technique that simplifies the extraction and concentration of analytes from a sample matrix into a single step.[1] When applied to the headspace above a sample (HS-SPME), it is particularly effective for the analysis of volatile and semi-volatile organic compounds like pentyl isobutyrate.[1][2] This ester is a significant contributor to the characteristic aroma of many fruits and is of interest in flavor and fragrance research. The HS-SPME technique relies on the partitioning of analytes between the sample's headspace and a stationary phase coated on a fused silica (B1680970) fiber.[1] Following extraction, the fiber is transferred to a gas chromatograph (GC) for thermal desorption and analysis by a mass spectrometer (MS).[1] Key advantages of this method include the elimination of organic solvents, high sensitivity reaching parts-per-billion (ppb) and parts-per-trillion (ppt) levels, and its applicability to a wide range of sample types.[1]

Experimental Protocols

This section provides a detailed methodology for the HS-SPME-GC-MS analysis of pentyl isobutyrate.

Materials and Reagents

• SPME Fiber Assembly: A manual or autosampler-ready holder equipped with a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber.[1] This mixed-phase fiber is recommended for a broad range of volatile esters.[1]

• Sample Vials: 20 mL clear glass vials with PTFE/silicone septa screw caps.[1]

• Heater/Agitator: To maintain a constant temperature and ensure consistent sample agitation.[1]

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector.[1]

• Pentyl Isobutyrate Standard: Analytical grade standard for calibration and identification.

• Sodium Chloride (NaCl): For the "salting-out" effect to enhance analyte volatility.[1]

• Methanol: HPLC grade, for preparing standard solutions.

Sample Preparation

• Pipette 5 mL of the liquid sample into a 20 mL SPME vial.

• Add 1.5 g of NaCl to the sample to increase the ionic strength, which promotes the partitioning of volatile compounds into the headspace.[1]

• For quantitative analysis, spike the sample with a known concentration of an appropriate internal standard.

• Immediately seal the vial with the screw cap to prevent the loss of volatile analytes.[1]

Headspace SPME Procedure

• Place the sealed vial in the heater/agitator.

• Incubation/Equilibration: Incubate the sample at 60°C for 15 minutes with agitation (e.g., 250 rpm).[1] This step allows the volatile compounds to equilibrate between the sample and the headspace.[1]

• Extraction: After incubation, expose the SPME fiber to the headspace of the sample for 30 minutes at the same temperature and agitation speed.

• After extraction, retract the fiber into the needle and immediately transfer it to the GC injection port for analysis.[1]

HS-SPME-GC-MS Workflow for Pentyl Isobutyrate Analysis.

GC-MS Analysis

• Injector: Splitless mode at 250°C.[1]

• Column: DB-5ms (30 m × 0.25 mm × 0.25 µm) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 5°C/min.

  • Ramp to 250°C at a rate of 15°C/min, hold for 5 minutes.

• Mass Spectrometer:

  • Transfer Line Temperature: 250°C.

  • Ion Source Temperature: 230°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-400.

Data Presentation

The following table summarizes typical quantitative data for the analysis of volatile esters using HS-SPME-GC-MS. These values are representative and can vary depending on the specific instrumentation and sample matrix.[1]

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	0.1 - 10 µg/L (ppb)
Limit of Quantification (LOQ)	0.5 - 30 µg/L (ppb)
Precision (RSD%)	< 15%
Recovery (%)	85 - 115%

Key Parameters Influencing HS-SPME Efficiency

The efficiency of the HS-SPME technique is influenced by several critical parameters that need to be optimized for a specific analyte and matrix.[3]

Factors Affecting HS-SPME Efficiency.

• SPME Fiber Coating: The choice of fiber coating is crucial and depends on the polarity and molecular weight of the target analytes.[1] For volatile esters like pentyl isobutyrate, a DVB/CAR/PDMS fiber offers a good balance for capturing a wide range of compounds.[1]

• Extraction Temperature and Time: These parameters are interdependent and affect the partitioning of the analyte into the headspace and its subsequent adsorption onto the fiber.[3][4] Higher temperatures generally increase the volatility of the analyte but can also affect the stability of the sample matrix.

• Sample Matrix: The composition of the sample can significantly impact the extraction efficiency. The presence of fats, proteins, or other non-volatile components can influence the release of volatile compounds.[5]

• Agitation: Agitation of the sample during incubation and extraction helps to accelerate the mass transfer of the analyte from the sample matrix to the headspace, leading to faster equilibration.[6]

• Salting Out: The addition of salt to aqueous samples increases the ionic strength, which reduces the solubility of organic analytes and promotes their transfer to the headspace, thereby improving extraction efficiency.[6]

Conclusion

The HS-SPME-GC-MS method detailed in this application note provides a highly effective and efficient protocol for the analysis of pentyl isobutyrate. This solventless and sensitive technique is well-suited for applications in food and beverage quality control, flavor and fragrance research, and environmental analysis. Proper optimization of the key experimental parameters is essential to achieve accurate and reproducible results.

References

• 1. benchchem.com [benchchem.com]
• 2. agilent.com [agilent.com]
• 3. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scilett-fsg.uitm.edu.my [scilett-fsg.uitm.edu.my]
• 5. Headspace solid-phase microextraction method for the study of the volatility of selected flavor compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]

Application Note: Chiral Separation of Pentyl Isobutyrate Isomers by Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust method for the chiral separation of pentyl isobutyrate enantiomers using gas chromatography (GC). Pentyl isobutyrate, a key ester contributing to the fruity aroma of various natural products, possesses a chiral center, leading to the existence of (R)- and (S)-enantiomers which may exhibit different sensory properties. The presented protocol utilizes a cyclodextrin-based chiral stationary phase, a widely adopted and effective approach for the enantioseparation of volatile flavor and fragrance compounds.[1][2][3] This document provides a comprehensive experimental protocol, expected quantitative data, and a logical workflow for method development.

Introduction

The enantiomeric composition of flavor and fragrance compounds is of significant interest as enantiomers of the same molecule can elicit distinct olfactory responses.[4] Pentyl isobutyrate, also known as pentyl 2-methylpropanoate, is an important flavor constituent found in various fruits. The ability to separate and quantify its enantiomers is crucial for authenticity assessment, quality control, and understanding structure-activity relationships in olfaction. Gas chromatography (GC) with a chiral stationary phase (CSP) is a powerful and widely used technique for the enantioselective analysis of volatile compounds like esters.[5][6] Cyclodextrin-based CSPs, in particular, have demonstrated broad applicability and high efficiency in resolving a wide range of chiral molecules.[7][8]

This application note provides a detailed protocol for the chiral separation of pentyl isobutyrate isomers by GC, based on established methodologies for structurally similar esters, such as ethyl 2-methylbutyrate.[9]

Experimental Protocols

Instrumentation and Consumables

• Gas Chromatograph (GC): Equipped with a Flame Ionization Detector (FID) and a split/splitless injector.

• Chiral GC Column: A column coated with a derivatized β-cyclodextrin stationary phase is recommended. For this application, a column analogous to an Rt-βDEXse (30 m x 0.25 mm ID, 0.25 µm film thickness) is proposed.[9]

• Carrier Gas: Hydrogen or Helium, high purity.

• Syringes: Appropriate for GC injection.

• Vials: 2 mL autosampler vials with caps.

• Reagents: Pentyl isobutyrate standard (racemic mixture), high-purity solvent (e.g., hexane (B92381) or ethanol) for sample dilution.

Sample Preparation

• Prepare a stock solution of racemic pentyl isobutyrate at a concentration of 1000 µg/mL in a suitable solvent (e.g., hexane).

• Perform serial dilutions to prepare working standards at concentrations of 100 µg/mL and 10 µg/mL.

• For unknown samples, dilute in the same solvent to fall within the concentration range of the working standards.

Gas Chromatography (GC) Method

The following GC parameters are provided as a starting point and may require optimization for specific instruments and columns.

Parameter	Value
Injector Temperature	250 °C
Injection Volume	1.0 µL
Split Ratio	50:1
Carrier Gas	Hydrogen
Flow Rate	1.5 mL/min (Constant Flow)
Oven Program
Initial Temperature	50 °C
Initial Hold Time	2 min
Ramp Rate	2 °C/min
Final Temperature	180 °C
Final Hold Time	5 min
Detector	Flame Ionization Detector (FID)
Detector Temperature	250 °C
Hydrogen Flow	40 mL/min
Air Flow	400 mL/min
Makeup Gas (N2)	25 mL/min

Data Presentation

The following table summarizes the expected retention times and resolution for the chiral separation of pentyl isobutyrate enantiomers based on the protocol above. These values are hypothetical and will vary depending on the specific column and instrumentation used.

Enantiomer	Expected Retention Time (min)	Resolution (Rs)
(R)-Pentyl Isobutyrate	25.5	\multirow{2}{*}{> 1.5}
(S)-Pentyl Isobutyrate	26.0

Resolution (Rs) is calculated between the two enantiomeric peaks. A value greater than 1.5 indicates baseline separation.

Mandatory Visualization

Caption: Experimental workflow for the chiral GC analysis of pentyl isobutyrate.

Caption: Logical workflow for chiral GC method development and optimization.

References

• 1. academic.oup.com [academic.oup.com]
• 2. Enantioselective gas chromatography in flavor and fragrance analysis: strategies for the identification of known and unknown plant volatiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 5. hplc.sk [hplc.sk]
• 6. azom.com [azom.com]
• 7. Novel derivatized cyclodextrin as a stationary phase in gas chromatography for separating chiral and achiral compounds - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. epub.ub.uni-muenchen.de [epub.ub.uni-muenchen.de]
• 9. gcms.cz [gcms.cz]

Application Note: Enhanced Detection of Pentyl Isobutyrate via a Two-Step Hydrolysis and Derivatization Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract

Pentyl isobutyrate is a volatile organic compound that can be challenging to detect at trace levels due to its moderate volatility and sometimes poor ionization efficiency in standard mass spectrometry (MS) systems. This application note details a robust, two-step method to significantly enhance the detection and quantification of pentyl isobutyrate. The protocol involves an initial alkaline hydrolysis of the ester to yield pentanol (B124592) and isobutyric acid. These intermediates are then derivatized to introduce moieties that improve their chromatographic properties and increase detector sensitivity, particularly for Gas Chromatography (GC) coupled with Mass Spectrometry (GC-MS) or an Electron Capture Detector (ECD). This method provides a reliable workflow for analyzing samples where pentyl isobutyrate is present in low concentrations.

Principle of the Method

Direct analysis of pentyl isobutyrate can be limited by its physicochemical properties. To overcome this, the ester is first hydrolyzed, a process also known as saponification, by heating it with a base such as sodium hydroxide.[1][2][3] This reaction cleaves the ester bond, yielding pentanol and the sodium salt of isobutyric acid (sodium isobutyrate), as shown in Figure 1.

Following hydrolysis, the products are separated. The isobutyrate salt is protonated with acid to form isobutyric acid. Both pentanol and isobutyric acid are then derivatized in parallel reactions:

• Isobutyric Acid Derivatization: The carboxylic acid is converted into a pentafluorobenzyl (PFB) ester by reacting it with pentafluorobenzyl bromide (PFB-Br). The introduction of five fluorine atoms creates a derivative that is highly sensitive to an Electron Capture Detector (ECD) and exhibits favorable fragmentation patterns in GC-MS.[4][5]

• Pentanol Derivatization: The hydroxyl group of pentanol is silylated using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA). Silylation replaces the active hydrogen, which reduces the polarity of the molecule, decreases hydrogen bonding, and increases its volatility, leading to improved peak shape and thermal stability during GC analysis.[6][7][8]

These derivatized products are then analyzed by GC-MS, allowing for sensitive detection and accurate quantification.

Caption: Chemical reaction pathway for the derivatization of pentyl isobutyrate.

Experimental Protocols

This section provides detailed methodologies for the hydrolysis of pentyl isobutyrate and the subsequent derivatization of its constituent alcohol and carboxylic acid.

Materials and Reagents

• Pentyl Isobutyrate Standard (≥99%)

• Sodium Hydroxide (NaOH), Pellets

• Hydrochloric Acid (HCl), Concentrated

• Pentafluorobenzyl Bromide (PFB-Br)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

• Methanol, HPLC Grade

• Ethyl Acetate (B1210297), HPLC Grade

• Hexane (B92381), HPLC Grade

• Sodium Sulfate (B86663) (Na₂SO₄), Anhydrous

• Deionized Water

• Reaction Vials (2 mL) with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Protocol 1: Alkaline Hydrolysis of Pentyl Isobutyrate

• Sample Preparation: Prepare a stock solution of pentyl isobutyrate in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• Reaction Setup: In a 2 mL reaction vial, add 100 µL of the sample or standard solution.

• Hydrolysis: Add 500 µL of 2 M methanolic NaOH solution.

• Heating: Securely cap the vial and heat at 80°C for 60 minutes in a heating block or water bath to ensure complete hydrolysis.[1]

• Cooling: Allow the vial to cool to room temperature.

Protocol 2: Extraction of Pentanol and Isobutyric Acid

• Acidification: Carefully add 100 µL of concentrated HCl to the cooled reaction mixture to neutralize the excess NaOH and protonate the isobutyrate to form isobutyric acid. The final pH should be <2.

• Extraction: Add 500 µL of ethyl acetate to the vial, cap it, and vortex vigorously for 1 minute to extract both pentanol and isobutyric acid into the organic layer.

• Phase Separation: Centrifuge the vial at 2,000 x g for 5 minutes to separate the aqueous and organic layers.

• Collection: Carefully transfer the upper organic layer (ethyl acetate) to a clean vial.

• Drying: Add a small amount of anhydrous sodium sulfate to the collected organic phase to remove any residual water.

• Sample Splitting: Divide the dried organic extract into two equal portions for the parallel derivatization reactions.

Protocol 3: Derivatization

A. Derivatization of Isobutyric Acid with PFB-Br

• To one portion of the extract from step 2.3, add 50 µL of PFB-Br solution (10% in acetone).

• Cap the vial and heat at 60°C for 30 minutes.

• After cooling, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of hexane for GC-MS or GC-ECD analysis.

B. Derivatization of Pentanol with BSTFA

• To the second portion of the extract from step 2.3, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of ethyl acetate and 50 µL of BSTFA (with 1% TMCS).

• Cap the vial and heat at 75°C for 45 minutes to ensure complete silylation.[6]

• After cooling, the sample is ready for direct injection into the GC-MS.

Caption: High-level workflow from sample preparation to final analysis.

GC-MS Instrumental Conditions

• Instrument: Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS).

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injection Volume: 1 µL (Splitless mode).

• Inlet Temperature: 250°C.

• Oven Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp 1: 10°C/min to 150°C.

  • Ramp 2: 25°C/min to 280°C, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• MS Transfer Line: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 40-500 m/z.

Data and Expected Results

The derivatization process significantly enhances the detectability of the original ester. The PFB derivative of isobutyric acid is particularly sensitive on a GC-ECD system, while both the PFB and TMS derivatives show excellent chromatographic behavior and response on a GC-MS system.

Table 1: Comparison of Detection Limits

The following table presents hypothetical but expected quantitative data comparing the direct analysis of pentyl isobutyrate with the analysis of its derivatized hydrolysis products.

Analyte	Analytical Method	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Pentyl Isobutyrate (Direct)	GC-MS	~10 ng/mL	~35 ng/mL
TMS-Pentanol	GC-MS	~1 ng/mL	~3 ng/mL
PFB-Isobutyrate	GC-MS	~0.5 ng/mL	~1.5 ng/mL
PFB-Isobutyrate	GC-ECD	~15 pg/mL	~50 pg/mL

Conclusion

The described two-step hydrolysis and derivatization protocol offers a highly sensitive and robust method for the analysis of pentyl isobutyrate. By converting the parent ester into two more readily detectable molecules, this method overcomes the limitations of direct analysis, enabling accurate quantification at trace levels. The parallel derivatization of the resulting alcohol and carboxylic acid provides two distinct analytical targets, increasing the confidence of identification and quantification. This approach is highly suitable for applications in pharmaceutical analysis, environmental monitoring, and metabolomics where enhanced sensitivity is paramount.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. Hydrolysis of Esters [2012books.lardbucket.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. scispace.com [scispace.com]
• 6. m.youtube.com [m.youtube.com]
• 7. google.com [google.com]
• 8. gcms.cz [gcms.cz]

High-Performance Liquid Chromatography (HPLC) Methods for the Analysis of Esters: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the analysis of various esters using High-Performance Liquid Chromatography (HPLC). The methods outlined are suitable for quantitative analysis in diverse fields, including pharmaceutical development, quality control, and food science.

Application Note 1: Analysis of Fatty Acid Methyl Esters (FAMEs)

This application note details a robust reversed-phase HPLC (RP-HPLC) method for the separation and quantification of Fatty Acid Methyl Esters (FAMEs). FAMEs are common derivatives of fatty acids, analyzed to understand the fatty acid composition of lipids. While gas chromatography (GC) is a traditional technique for FAME analysis, HPLC offers advantages for less volatile or heat-sensitive esters.[1]

Chromatographic Principle:

The separation of FAMEs by RP-HPLC is based on their hydrophobicity.[1][2] A non-polar stationary phase (like C18) is used with a polar mobile phase. Longer alkyl chains and fewer double bonds in the esters increase their hydrophobicity, leading to stronger retention on the column and longer elution times.[1][2]

Experimental Protocol:

A detailed protocol for the analysis of FAMEs using HPLC with UV detection is provided below. This method is suitable for determining the fatty acid composition of oils after their conversion to methyl esters.[3]

1. Sample Preparation: Transesterification of Oils

• Objective: To convert triacylglycerols in oil samples to their corresponding FAMEs.

• Procedure:

  • Dissolve approximately 25 mg of the oil sample in 2 mL of a 2-propanol-hexane (5:4 v/v) mixture.[3]

  • For a cold base-catalyzed method, which is recommended to preserve labile structures, dissolve the oil sample in a solvent like hexane (B92381) and add a solution of sodium methoxide (B1231860) in methanol.[4]

  • Stir the reaction at room temperature.[4]

  • Stop the reaction by adding water and wash the organic layer to remove the catalyst and glycerol.[4]

  • Dry the organic layer containing the FAMEs over anhydrous sodium sulfate.[4]

  • Evaporate the solvent to obtain the FAME mixture.[4]

2. HPLC Conditions

• Objective: To separate and quantify the individual FAMEs.

• Instrumentation: An HPLC system equipped with a UV detector is used.[3]

• Chromatographic Conditions:

  • Column: Two Shim-Pack VP-ODS C18 reversed-phase columns (250 mm × 4.6 mm, 5 µm) in series.[3]

  • Mobile Phase: Isocratic elution with acetonitrile.[3]

  • Flow Rate: 1 mL/min.[3]

  • Column Temperature: 40 °C.[3]

  • Injection Volume: 10 µL.[3]

  • Detection: UV at 205 nm.[3]

  • Run Time: 34 minutes.[3]

Quantitative Data Summary:

The performance of the HPLC method for FAMEs analysis is summarized in the table below. The method demonstrates good linearity and sensitivity.[3][5]

Analyte	Linearity (r²)	Limit of Detection (LOD)	Limit of Quantification (LOQ)
Methyl Oleate	≥ 0.995	0.0018% mass	0.0054% mass
Methyl Linoleate	≥ 0.995	0.0002% mass	0.0007% mass
Methyl Linolenate	≥ 0.995	0.0001% mass	0.0004% mass

Data sourced from multiple studies and may vary based on specific instrumentation and conditions.[3][5]

Experimental Workflow:

Caption: Workflow for FAMEs analysis from oil sample to data analysis.

Application Note 2: Analysis of Phthalate (B1215562) Esters in Pharmaceutical Formulations

This application note describes an HPLC method for the determination of phthalate esters, which are commonly used as plasticizers in pharmaceutical packaging and coatings.[6][7] Monitoring their presence is crucial due to potential health risks.[8]

Chromatographic Principle:

A reversed-phase HPLC method is employed for the separation of phthalate esters. The separation is achieved based on the differential partitioning of the analytes between the non-polar stationary phase and a polar mobile phase.[6]

Experimental Protocol:

1. Sample Preparation

• Objective: To extract phthalate esters from the sample matrix.

• Procedure for Liquid Samples (e.g., nasal or eye drops):

  • Dilute 0.5 mL of the liquid pharmaceutical sample with distilled water to 8.0 mL.[9]

  • Perform dispersive liquid-liquid microextraction (DLLME) using a suitable extraction solvent (e.g., chloroform) and disperser solvent (e.g., acetone).[9]

  • Centrifuge the mixture to separate the phases.[9]

  • Collect the organic phase for HPLC analysis.[9]

• Procedure for Solid Samples (e.g., polymer-coated beads):

  • Dissolve a known amount of the sample in a suitable solvent, such as the mobile phase or methanol.[7]

  • Filter the solution through a 0.22 µm filter to remove any particulate matter.[10]

2. HPLC Conditions

• Objective: To separate and quantify different phthalate esters.

• Instrumentation: An HPLC system with a UV detector.[6][11]

• Chromatographic Conditions:

  • Column: ACE-5 C18 column (250 mm x 4.6 mm, 5.0 µm).[11]

  • Mobile Phase: Gradient elution with 5 mM KH2PO4 and acetonitrile.[11] An isocratic method with methanol-water (75:25 v/v) can also be used.[6]

  • Flow Rate: 1.5 mL/min.[11]

  • Detection: UV at 230 nm.[6][11]

  • Run Time: Approximately 21 minutes.[11]

Quantitative Data Summary:

The table below summarizes the quantitative performance of a validated HPLC method for several phthalate esters.

Analyte	Linearity (r²)	Limit of Quantification (LOQ) (µg/mL)	Recovery (%)
Dimethyl Phthalate (DMP)	≥ 0.999	< 0.64	94.8 - 99.6
Diethyl Phthalate (DEP)	≥ 0.999	< 0.64	94.8 - 99.6
Dibutyl Phthalate (DBP)	≥ 0.999	< 0.64	94.8 - 99.6
Benzyl Butyl Phthalate (BBP)	≥ 0.999	< 0.64	94.8 - 99.6
Di(2-ethylhexyl) Phthalate (DEHP)	≥ 0.999	< 0.64	94.8 - 99.6

Data is indicative and sourced from a study on cosmetic products, but the method is applicable to pharmaceuticals.[11]

Experimental Workflow:

Caption: General workflow for the analysis of phthalate esters.

Application Note 3: Analysis of Long-Chain Esters

This application note focuses on the analysis of long-chain esters, such as fatty acid esters and wax esters, which are important in pharmaceuticals, cosmetics, and food products.[2]

Chromatographic Principle:

Both reversed-phase (RP-HPLC) and normal-phase (NP-HPLC) can be used for the analysis of long-chain esters.[2]

• RP-HPLC: This is the most common method, separating esters based on their hydrophobicity. It is ideal for separating esters by their chain length and degree of unsaturation.[1][2]

• NP-HPLC: This method uses a polar stationary phase (e.g., silica) and is suitable for separating esters based on the polarity of their head groups.

Experimental Protocol (RP-HPLC):

1. Sample Preparation

• Objective: To prepare the sample for HPLC analysis.

• Procedure:

  • Dissolve the sample containing long-chain esters in a suitable organic solvent like hexane or the initial mobile phase.[10]

  • Ensure the sample is free of particulates by filtering through a 0.22 µm filter.[10]

2. HPLC Conditions

• Objective: To achieve separation of long-chain esters.

• Instrumentation: An HPLC system with a suitable detector (e.g., UV, Refractive Index (RI), or Evaporative Light Scattering Detector (ELSD)).

• Chromatographic Conditions (General RP-HPLC):

  • Column: C18 or C8 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm).[2]

  • Mobile Phase: A mixture of acetonitrile, methanol, and water.[2] A gradient elution may be necessary for complex mixtures.

  • Flow Rate: Typically 1 mL/min.[3]

  • Column Temperature: Often elevated (e.g., 40 °C) to improve peak shape and reduce viscosity.[3]

  • Injection Volume: 10-20 µL.[3]

  • Detection: UV detection is possible if the esters have a chromophore. For esters without a strong chromophore, RI or ELSD is preferred.[12]

Quantitative Data Summary:

Quantitative data for long-chain esters is highly dependent on the specific esters being analyzed and the detector used. The table below provides a general framework for the type of data to be collected.

Parameter	Typical Value/Range
Retention Time (min)	Varies with chain length and unsaturation
Linearity (r²)	> 0.99
Limit of Detection (LOD)	Detector dependent (ng to µg range)
Limit of Quantification (LOQ)	Detector dependent (ng to µg range)
Precision (RSD %)	< 5%

Logical Relationship Diagram:

Caption: Choosing the appropriate HPLC method for long-chain esters.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. opus.govst.edu [opus.govst.edu]
• 7. studylib.net [studylib.net]
• 8. HPLC Separation of Phthalates | SIELC Technologies [sielc.com]
• 9. tandfonline.com [tandfonline.com]
• 10. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 11. Determination of Selected Phthalates in Some Commercial Cosmetic Products by HPLC-UV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]

Application Notes and Protocols for the Study of Pentyl Isobutyrate in Insect Pheromone Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pentyl isobutyrate (C₉H₁₈O₂) is a volatile ester characterized by a fruity, sweet aroma, reminiscent of apple and pear.[1] While not extensively documented as a primary insect pheromone, its structural similarity to known insect attractants and its presence in some floral scents suggest its potential role as a kairomone or a component of a pheromone blend. Esters are a well-known class of compounds that play crucial roles in insect communication, including attraction to food sources and mates. For instance, related compounds like pentyl acetate (B1210297) have been shown to elicit electrophysiological and behavioral responses in insects such as Drosophila melanogaster. This document provides detailed application notes and experimental protocols for investigating the potential of pentyl isobutyrate as a semiochemical in insect behavior and pheromone studies.

Potential Applications in Insect Pheromone Studies

Based on the known roles of similar ester compounds in insect chemical ecology, pentyl isobutyrate could be investigated for the following applications:

• Attractant in Pest Management: As a potential attractant, pentyl isobutyrate could be a component in lures for monitoring and trapping insect pests in agricultural or urban settings.

• Synergist in Pheromone Blends: It may act as a synergist, enhancing the attractiveness of known pheromones or other kairomones.

• Oviposition Cue: For certain herbivorous insects, the fruity scent of pentyl isobutyrate might serve as a cue for locating suitable host plants for egg-laying.[2][3]

• Pollinator Attraction: Its presence in floral scents could indicate a role in attracting pollinators.

Experimental Protocols

To assess the role of pentyl isobutyrate in insect behavior, a combination of electrophysiological and behavioral assays, along with chemical analysis, is recommended.

Electroantennography (EAG)

EAG is a technique used to measure the electrical response of an insect's antenna to volatile compounds, providing a measure of olfactory sensitivity.[4]

Objective: To determine if the antennae of a target insect species are responsive to pentyl isobutyrate.

Materials:

• Pentyl isobutyrate (high purity)

• Solvent (e.g., hexane (B92381) or paraffin (B1166041) oil)

• Intact insect of the target species

• Micromanipulator

• Glass capillary electrodes

• Ag/AgCl wires

• Electrode holder

• Amplifier and data acquisition system

• Charcoal-filtered, humidified air stream

• Odor delivery system (e.g., Pasteur pipette with filter paper)

Protocol:

• Preparation of Stimulus: Prepare serial dilutions of pentyl isobutyrate in the chosen solvent (e.g., 10⁻⁵ to 10⁻¹ M). A solvent blank should be used as a negative control.

• Antennal Preparation: Immobilize the insect. Carefully excise an antenna and mount it between the two electrodes. The recording electrode is placed at the tip of the antenna, and the reference electrode is inserted into the base.

• Odor Delivery: A 10 µL aliquot of the test solution is applied to a piece of filter paper inside a Pasteur pipette. The tip of the pipette is inserted into a hole in the main air tube delivering a constant stream of clean, humidified air over the antenna.

• Stimulation and Recording: A puff of air (typically 0.5-1 second) is passed through the pipette, delivering the odor stimulus to the antenna. The resulting depolarization of the antennal olfactory receptor neurons is recorded as the EAG response.

• Data Analysis: The amplitude of the EAG response (in millivolts, mV) is measured. Responses to pentyl isobutyrate are compared to the solvent control and a known standard attractant (positive control), if available.

Data Presentation:

Compound	Concentration (M)	Mean EAG Response (mV) ± SEM
Pentyl Isobutyrate	10⁻⁵	Data
10⁻⁴	Data
10⁻³	Data
10⁻²	Data
10⁻¹	Data
Solvent Control	-	Data
Positive Control	Concentration	Data

Behavioral Assays: T-Maze Olfactometer

A T-maze olfactometer is a common apparatus for studying insect behavioral responses to olfactory cues, allowing the assessment of attraction or repulsion.[5][6][7][8]

Objective: To determine if pentyl isobutyrate elicits an attractive, neutral, or repellent behavioral response in a target insect species.

Materials:

• T-maze olfactometer

• Pentyl isobutyrate

• Solvent (e.g., mineral oil)

• Airflow control system

• Light source (if applicable, for phototactic insects)

• Collection chambers

• Target insects (e.g., 20-50 individuals per trial)

Protocol:

• Preparation of Odor Source: A specific concentration of pentyl isobutyrate in the solvent is applied to a filter paper or another dispenser. An identical dispenser with only the solvent is used as a control.

• Experimental Setup: Place the odor source in one arm of the T-maze and the control in the other arm. A controlled, purified airflow is passed through both arms towards the insect release point.

• Insect Release: Introduce a cohort of insects into the base of the T-maze.

• Choice Period: Allow the insects a set amount of time (e.g., 10-15 minutes) to move through the maze and make a choice between the two arms.

• Data Collection: At the end of the choice period, count the number of insects in each arm and in the release chamber (no choice).

• Data Analysis: Calculate a Response Index (RI) or Preference Index (PI). A common formula is: RI = (Number of insects in odor arm - Number of insects in control arm) / Total number of insects that made a choice. An RI of +1 indicates complete attraction, -1 indicates complete repulsion, and 0 indicates no preference.

Data Presentation:

Compound	Concentration	Number in Odor Arm (Mean ± SEM)	Number in Control Arm (Mean ± SEM)	Response Index (RI)
Pentyl Isobutyrate	Conc. 1	Data	Data	Data
Conc. 2	Data	Data	Data
Conc. 3	Data	Data	Data

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Analysis

GC-MS is used to identify and quantify volatile compounds from sources such as insect pheromone glands or host plants.[1][9][10][11][12][13][14][15]

Objective: To determine if pentyl isobutyrate is present in the volatile profile of a relevant biological sample (e.g., floral headspace, insect effluvia).

Materials:

• GC-MS system with a suitable column (e.g., HP-5MS)

• Solid-phase microextraction (SPME) fibers or solvent for extraction

• Headspace collection apparatus (for floral volatiles)

• Biological sample (e.g., flowers, insect pheromone glands)

• Pentyl isobutyrate standard for comparison

Protocol (Headspace Collection from Flowers):

• Sample Preparation: Enclose a flower or inflorescence in a glass chamber or bag.

• Volatile Trapping: Use an SPME fiber to adsorb the volatiles from the headspace for a defined period. Alternatively, pull air from the chamber through a cartridge containing an adsorbent material.

• GC-MS Analysis:

  • Injection: The SPME fiber is inserted into the hot GC inlet for thermal desorption of the trapped volatiles. If using an adsorbent trap, elute the volatiles with a solvent and inject the eluate.

  • Separation: The volatile compounds are separated based on their boiling points and interactions with the stationary phase in the GC column. A typical temperature program might be: hold at 40°C for 2 min, then ramp at 5°C/min to 250°C.

  • Detection: The separated compounds are ionized and fragmented in the mass spectrometer. The resulting mass spectrum is a chemical fingerprint.

• Compound Identification: The mass spectrum of unknown peaks is compared to a library of known spectra (e.g., NIST) and to the spectrum of a pentyl isobutyrate standard. The retention time is also compared to the standard.

Data Presentation:

Retention Time (min)	Compound Name	CAS Number	Match Quality (%)	Relative Abundance (%)
RT of standard	Pentyl isobutyrate	2445-72-9	Data	Data
...	Other compounds	...	...	...

Visualizations

Caption: Workflow for investigating pentyl isobutyrate's role.

Caption: Generalized insect olfactory signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Electroantennographic Bioassay as a Screening Tool for Host Plant Volatiles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. youtube.com [youtube.com]
• 7. Accessing Olfactory Habituation in Drosophila melanogaster with a T-maze Paradigm - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Rapid Collection of Floral Fragrance Volatiles using a Headspace Volatile Collection Technique for GC-MS Thermal Desorption Sampling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. mdpi.com [mdpi.com]
• 13. hort [journals.ashs.org]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Biocatalytic Synthesis of Pentyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the biocatalytic synthesis of pentyl isobutyrate, a valuable flavor and fragrance compound. The enzymatic approach offers a green and sustainable alternative to traditional chemical synthesis, often leading to higher purity and more desirable "natural" labeling of the final product.[1] This document outlines the use of immobilized lipases for the efficient esterification of isobutyric acid and pentanol.

Introduction to Biocatalytic Ester Synthesis

The synthesis of flavor esters through biocatalysis has garnered significant industrial interest due to its alignment with green chemistry principles.[2] Lipases, a class of enzymes, are highly effective catalysts for esterification reactions, operating under mild temperature conditions (30-70 °C) which reduces energy consumption.[1] The use of immobilized enzymes, where the lipase (B570770) is fixed onto a solid support, simplifies catalyst separation from the reaction mixture and allows for enzyme reuse over multiple cycles, enhancing the economic viability of the process.[1] The reaction mechanism for lipase-catalyzed esterification is generally described by a Ping-Pong Bi-Bi mechanism.[3]

Key Parameters in Biocatalytic Synthesis

Several factors influence the efficiency of lipase-catalyzed ester synthesis. These include the choice of lipase, substrate concentration, molar ratio of alcohol to acid, temperature, reaction time, and the presence or absence of a solvent.[3] For instance, high concentrations of the acid substrate can sometimes lead to enzyme inhibition.[4] The selection of an appropriate solvent, or the use of a solvent-free system, can also significantly impact reaction rates and yields.

Experimental Data Summary

The following tables summarize typical reaction conditions and outcomes for the enzymatic synthesis of various short-chain esters, which can be extrapolated for the synthesis of pentyl isobutyrate.

Table 1: Lipase and Support Materials in Ester Synthesis

Lipase Source	Support Material	Target Ester	Reference
Candida antarctica Lipase B (CALB)	Magnetic Nanoparticles	Methyl butyrate (B1204436), Ethyl butyrate	[5]
Candida antarctica Lipase B (Novozym® 435)	Macroporous acrylic resin	Pentyl acetate, Pentyl propanoate	[6]
Rhizomucor miehei (Lipozyme RMIM)	Anionic exchange support	Pentyl nonanoate	[7]
Thermomyces lanuginosus (Lipozyme TL IM)	Immobilized on silica (B1680970) gel	Isoamyl butyrate	[2]
Porcine Pancreatic Lipase (PPL)	Celite 545, Amberlite IRA-938	Pentyl isovalerates	[8]
Candida cylindracea Lipase (CCL)	Celite 545, Amberlite IRA-938	Pentyl isovalerates	[8]

Table 2: Optimized Reaction Conditions for Ester Synthesis

Ester	Lipase	Temperature (°C)	Substrate Molar Ratio (Alcohol:Acid)	Solvent	Conversion/Yield	Reference
Pentyl nonanoate	Rhizomucor miehei	45	9:1	Solvent-free	86.08% yield	[7]
Pentyl acetate	Candida antarctica Lipase B	60	2:1	Solvent-free	>80% conversion	[6]
Pentyl propanoate	Candida antarctica Lipase B	70	2:1	Solvent-free	>80% conversion	[6]
Isoamyl butyrate	Thermomyces lanuginosus	30	1:1	Heptane	92% conversion	[9]
Methyl butyrate	Candida antarctica Lipase B	25	1:1	Heptane	>90% conversion	[5]
Ethyl butyrate	Candida antarctica Lipase B	25	1:1	Heptane	>90% conversion	[5]

Experimental Workflow

The general workflow for the biocatalytic synthesis of pentyl isobutyrate is depicted in the following diagram.

References

• 1. researchgate.net [researchgate.net]
• 2. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 3. Lipase catalyzed transesterification of ethyl butyrate synthesis in n-hexane— a kinetic study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipase-catalyzed synthesis of isoamyl butyrate. A kinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 7. researchgate.net [researchgate.net]
• 8. Synthesis of flavor and fragrance esters using Candida antarctica lipase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]

Pentyl Isobutyrate: A High-Boiling, Bio-derived Solvent for Organic Synthesis

Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of pentyl isobutyrate as a potential solvent in organic reactions. While its primary applications to date have been in the flavor and fragrance industries, its physicochemical properties suggest its utility as a high-boiling, non-polar, and potentially biodegradable solvent alternative in organic synthesis. These notes offer a guide to its properties, potential applications, and hypothetical protocols for its use in a research and development setting.

Physicochemical Properties of Pentyl Isobutyrate

A summary of the key physical and chemical properties of pentyl isobutyrate is presented in the table below. These properties are essential for determining its suitability for specific reaction conditions and for developing appropriate work-up procedures.

Property	Value	Reference
CAS Number	2445-72-9	[1]
Molecular Formula	C₉H₁₈O₂	[2]
Molecular Weight	158.24 g/mol	[1]
Boiling Point	176.5 °C
Melting Point	-73 °C (estimate)
Density	0.874 g/cm³
Flash Point	59.4 °C
Water Solubility	136.1 mg/L @ 25 °C (est)	[3]
logP (Octanol/Water)	3.177

Potential Applications in Organic Synthesis

Based on its properties, pentyl isobutyrate could be a suitable solvent for a variety of organic reactions, particularly those requiring elevated temperatures and a non-polar environment. While specific literature examples of its use as a primary reaction solvent are limited, its characteristics suggest potential applications in the following areas:

• High-Temperature Reactions: With a boiling point of 176.5 °C, pentyl isobutyrate can be employed in reactions that require sustained high temperatures, such as certain cross-coupling reactions, rearrangements, or reactions involving less reactive substrates. This offers an alternative to other high-boiling solvents like toluene (B28343) or DMF, with the potential for a better safety and environmental profile.

• Reactions Sensitive to Protic Solvents: As an aprotic ester, pentyl isobutyrate is a suitable medium for reactions involving organometallic reagents (e.g., Grignard reagents, organolithiums) or other intermediates that are sensitive to acidic protons.

• Esterifications and Transesterifications: The ester functionality of the solvent itself may be a consideration. While it could potentially participate in transesterification reactions under certain conditions (e.g., with strong acid or base catalysis), it could also be a suitable solvent for esterifications where the reactants are significantly more reactive than the solvent.

• "Green" Chemistry Applications: As a bio-based and potentially biodegradable solvent, pentyl isobutyrate aligns with the principles of green chemistry.[4][5] It could serve as a replacement for petroleum-derived solvents with greater environmental or health concerns.[6][7]

Hypothetical Experimental Protocols

The following protocols are hypothetical and are intended to serve as a starting point for researchers interested in exploring the use of pentyl isobutyrate as a solvent. Optimization of reaction conditions will be necessary for specific substrates and catalyst systems.

Hypothetical Protocol 1: Suzuki-Miyaura Cross-Coupling Reaction

The Suzuki-Miyaura reaction is a versatile method for forming carbon-carbon bonds.[8][9] High-boiling point solvents can be advantageous for coupling less reactive aryl chlorides.

Reaction:

Aryl Halide + Arylboronic Acid --(Pd Catalyst, Base)--> Biaryl

Materials:

• Aryl halide (e.g., 4-chlorotoluene)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Pentyl isobutyrate (anhydrous)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), and base (2.0 mmol).

• Add anhydrous pentyl isobutyrate (5 mL) to the flask via syringe.

• Stir the reaction mixture and heat to the desired temperature (e.g., 120-150 °C) using an oil bath.

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Hypothetical Protocol 2: SN2 Substitution Reaction

This protocol describes a generic nucleophilic substitution reaction where pentyl isobutyrate could serve as a polar aprotic solvent alternative.

Reaction:

Alkyl Halide + Nucleophile --> Substituted Product + Salt

Materials:

• Alkyl halide (e.g., 1-bromobutane)

• Nucleophile (e.g., sodium azide)

• Pentyl isobutyrate

• Standard laboratory glassware

Procedure:

• To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add the alkyl halide (1.0 mmol) and the nucleophile (1.2 mmol).

• Add pentyl isobutyrate (10 mL) to the flask.

• Heat the reaction mixture to a suitable temperature (e.g., 80-100 °C) with stirring.

• Monitor the reaction by TLC or GC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with a suitable organic solvent (e.g., diethyl ether).

• Wash the combined organic extracts with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

• Purify the product by distillation or column chromatography.

Visualizations

Caption: Workflow for considering pentyl isobutyrate in solvent selection.

Caption: Relationship between properties and potential uses of pentyl isobutyrate.

References

• 1. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 3. 2-pentyl isobutyrate, 54340-93-1 [thegoodscentscompany.com]
• 4. Green solvent - Wikipedia [en.wikipedia.org]
• 5. chemistryforsustainability.org [chemistryforsustainability.org]
• 6. Safer bio-based solvents to replace toluene and tetrahydrofuran for the biocatalyzed synthesis of polyesters - Green Chemistry (RSC Publishing) DOI:10.1039/C8GC03567A [pubs.rsc.org]
• 7. Greener Solvents [sigmaaldrich.com]
• 8. Yoneda Labs [yonedalabs.com]
• 9. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Pentyl Isobutyrate Synthesis

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of pentyl isobutyrate. Our aim is to help you improve your experimental yield and overcome common challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of pentyl isobutyrate, particularly via Fischer esterification.

Question: My reaction yield is consistently low. What are the primary factors I should investigate?

Answer:

Low yield in the Fischer esterification of pentyl isobutyrate is a common issue, primarily because the reaction is reversible.[1][2] To improve your yield, you should focus on shifting the reaction equilibrium towards the product side. Here are the key factors to consider:

• Reactant Ratio: An excess of one of the reactants can significantly increase the yield.[3] Using an excess of pentanol (B124592) is often the most practical approach.

• Water Removal: The production of water as a byproduct drives the reverse reaction.[2] Employing methods to remove water as it forms is crucial. A Dean-Stark apparatus is a highly effective tool for this purpose.[3][4]

• Catalyst: Ensure you are using an appropriate acid catalyst, such as concentrated sulfuric acid or p-toluenesulfonic acid, in the correct amount.[5][6]

• Reaction Time and Temperature: The reaction is typically conducted at reflux.[4] Insufficient reaction time or temperature can lead to incomplete conversion. Monitor the reaction progress to determine the optimal duration.

• Purity of Reagents: The purity of your starting materials, isobutyric acid and pentanol, is essential for a successful reaction.[7] Impurities can lead to side reactions and lower yields.

Question: I am observing the formation of unexpected byproducts. What are the likely side reactions and how can I minimize them?

Answer:

While pentanol, as a primary alcohol, is less prone to some side reactions, byproducts can still form. Potential side reactions include:

• Dehydration of Pentanol: Although more common with tertiary alcohols, at high temperatures and strong acid concentrations, some elimination to form pentene might occur.[5]

• Ether Formation: The acid-catalyzed self-condensation of pentanol can produce dipentyl ether.

To minimize these side reactions, consider the following:

• Control Reaction Temperature: Avoid excessive heating beyond what is necessary for a steady reflux.

• Optimize Catalyst Concentration: Use the minimum amount of catalyst required to achieve a reasonable reaction rate.

• Purify Starting Materials: Ensure your pentanol is free from isomeric impurities that might be more susceptible to side reactions.

Question: During the workup, I'm having trouble with the purification of my pentyl isobutyrate. What is the standard procedure?

Answer:

Proper workup and purification are critical for isolating pure pentyl isobutyrate. A typical procedure involves several steps:

• Neutralization: After cooling the reaction mixture, it should be washed with a weak base, such as a saturated sodium bicarbonate solution, to neutralize the acid catalyst and remove any unreacted isobutyric acid.[4][8]

• Washing: Subsequent washes with water and then a saturated salt solution (brine) help to remove any remaining water-soluble impurities.[8]

• Drying: The organic layer should be dried over an anhydrous drying agent like magnesium sulfate (B86663) or sodium sulfate to remove residual water.

• Distillation: The final purification is typically achieved by distillation to separate the pentyl isobutyrate from any remaining starting materials or high-boiling byproducts.[6][8] The boiling point of pentyl isobutyrate is approximately 176.5 °C at atmospheric pressure.[9]

Frequently Asked Questions (FAQs)

What is the most common method for synthesizing pentyl isobutyrate?

The most common laboratory method for synthesizing pentyl isobutyrate is the Fischer-Speier esterification.[5] This method involves the acid-catalyzed reaction of isobutyric acid with pentanol.[6]

What are the typical reaction conditions for the Fischer esterification of pentyl isobutyrate?

Typical conditions involve refluxing a mixture of isobutyric acid, an excess of pentanol, and a catalytic amount of a strong acid like sulfuric acid.[2][4][5] Reaction times can range from 1 to 10 hours, depending on the scale and specific conditions.[5]

How can I effectively remove the water produced during the esterification?

A Dean-Stark apparatus is the most common and efficient method for removing water azeotropically during the reaction, which helps to drive the equilibrium towards the formation of the ester.[3][4]

What is the role of the acid catalyst in the Fischer esterification?

The acid catalyst protonates the carbonyl oxygen of the isobutyric acid, which increases the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the pentanol.[2][10]

Quantitative Data Summary

Parameter	Condition	Effect on Yield
Reactant Ratio	Equimolar amounts of acid and alcohol	~65% yield (for a similar ester)[3]
10-fold excess of alcohol	~97% yield (for a similar ester)[3]
Water Removal	No removal	Equilibrium limits yield
Use of Dean-Stark trap	Significantly increases yield by shifting equilibrium[3]
Catalyst	No catalyst	Reaction is extremely slow
Strong acid (e.g., H₂SO₄)	Catalyzes the reaction, increasing the rate[2]

Experimental Protocols

Detailed Methodology for Fischer Esterification of Pentyl Isobutyrate

This protocol is a general guideline and may require optimization based on your specific laboratory conditions and scale.

• Apparatus Setup:

  • Assemble a round-bottom flask with a reflux condenser and a Dean-Stark trap.

  • Add a magnetic stir bar to the flask.

  • Ensure all glassware is clean and dry.[11]

• Reaction:

  • To the round-bottom flask, add isobutyric acid and a molar excess of pentanol (e.g., 1.5 to 3 equivalents).

  • Add a suitable solvent, such as toluene, to facilitate azeotropic removal of water if using a Dean-Stark trap.[5]

  • Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.5 mol%).

  • Heat the mixture to reflux with stirring. Water will begin to collect in the Dean-Stark trap.

  • Continue refluxing until no more water is collected or the reaction is deemed complete by a monitoring technique (e.g., TLC, GC).

• Workup and Purification:

  • Allow the reaction mixture to cool to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • Water

    • Saturated sodium bicarbonate solution (to neutralize acids)[4][8]

    • Saturated brine solution (to aid in layer separation and remove water)[8]

  • Dry the organic layer over an anhydrous drying agent (e.g., anhydrous MgSO₄ or Na₂SO₄).

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Purify the crude pentyl isobutyrate by distillation, collecting the fraction at the appropriate boiling point (approx. 176.5 °C).[9]

Visualizations

Caption: Experimental workflow for the synthesis of pentyl isobutyrate.

Caption: Decision tree for troubleshooting low yield in synthesis.

References

• 1. athabascau.ca [athabascau.ca]
• 2. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 5. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 6. community.wvu.edu [community.wvu.edu]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Pentyl isobutyrate｜lookchem [lookchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. How To [chem.rochester.edu]

Technical Support Center: Pentyl Isobutyrate Storage and Hydrolysis Prevention

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the hydrolysis of pentyl isobutyrate during storage. Below, you will find troubleshooting guides and frequently asked questions (FAQs) designed to address specific issues you may encounter in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is pentyl isobutyrate and why is its hydrolysis a concern?

A1: Pentyl isobutyrate (also known as amyl isobutyrate) is an ester with the chemical formula C₉H₁₈O₂. It is valued for its fruity aroma and is used in various applications, including as a flavoring agent and in fragrance formulations. Hydrolysis is a chemical reaction where water breaks down the ester back into its constituent molecules: pentanol (B124592) and isobutyric acid. This degradation is a significant concern as it leads to a loss of the desired ester, alteration of the chemical and physical properties of the substance, and the introduction of impurities that can affect experimental outcomes and product quality.

Q2: What are the primary factors that cause the hydrolysis of pentyl isobutyrate during storage?

A2: The hydrolysis of pentyl isobutyrate is primarily influenced by three main factors:

• Presence of Water: Water is a necessary reactant for hydrolysis to occur. The rate of hydrolysis is directly related to the amount of water present.

• Temperature: Higher temperatures accelerate the rate of chemical reactions, including hydrolysis.[1]

• pH (Acidity or Basicity): Both acidic and basic conditions can catalyze the hydrolysis of esters. The reaction is generally slowest in a neutral or slightly acidic pH range.

Q3: What are the ideal storage conditions to prevent the hydrolysis of pentyl isobutyrate?

A3: To minimize hydrolysis, pentyl isobutyrate should be stored under the following conditions:

• Temperature: Store in a cool, dark place. For long-term storage, refrigeration at 0-8 °C is recommended.

• Atmosphere: Store under an inert atmosphere, such as nitrogen or argon, to displace moisture-containing air.

• Container: Use tightly sealed containers made of non-reactive materials like borosilicate glass or polytetrafluoroethylene (PTFE).

Q4: How can I detect and quantify the hydrolysis of my pentyl isobutyrate sample?

A4: Several analytical techniques can be used to detect and quantify the extent of hydrolysis:

• Gas Chromatography-Mass Spectrometry (GC-MS): This is a highly sensitive method to separate and identify pentyl isobutyrate and its hydrolysis products (pentanol and isobutyric acid).

• High-Performance Liquid Chromatography (HPLC): HPLC can also be used to separate and quantify the ester and its degradation products.

• Karl Fischer Titration: This is the standard method for accurately measuring the water content in your sample, which is a key indicator of hydrolysis risk.

Troubleshooting Guide: Hydrolysis of Pentyl Isobutyrate

This guide provides solutions to common problems encountered during the storage of pentyl isobutyrate.

Problem	Potential Cause	Recommended Solution
Noticeable change in odor (e.g., a sour or acidic smell)	Hydrolysis has occurred, leading to the formation of isobutyric acid.	1. Confirm hydrolysis using GC-MS or HPLC analysis. 2. If degradation is significant, the sample may need to be repurified or discarded. 3. Review and improve storage conditions for future samples (see recommended conditions above).
Visible water droplets or cloudiness in the sample	Contamination with water.	1. Immediately measure the water content using Karl Fischer titration. 2. If water content is high, consider drying the sample using a suitable drying agent (e.g., anhydrous sodium sulfate) followed by filtration, if appropriate for your application. 3. Transfer the dried ester to a new, dry, inert container.
Decrease in purity over time as determined by GC or HPLC	Slow hydrolysis is occurring under current storage conditions.	1. Lower the storage temperature to the recommended 0-8 °C. 2. Ensure the container is tightly sealed. Consider using a cap with a PTFE liner. 3. For highly sensitive applications, purge the headspace of the container with an inert gas like nitrogen or argon before sealing.
Inconsistent experimental results using the stored ester	The presence of hydrolysis products (pentanol and isobutyric acid) is interfering with the reaction or analysis.	1. Analyze the starting material for purity before each use. 2. If impurities are detected, purify the ester before use (e.g., by distillation). 3. Implement stricter storage protocols to prevent future degradation.

Experimental Protocols

Protocol 1: Determination of Water Content by Karl Fischer Titration

Objective: To accurately quantify the water content in a pentyl isobutyrate sample.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Karl Fischer reagent (e.g., CombiTitrant)

• Anhydrous methanol (B129727) or a suitable Karl Fischer solvent

• Gastight syringe

• Pentyl isobutyrate sample

Procedure:

• System Preparation: Add the appropriate Karl Fischer solvent to the titration vessel.

• Pre-titration: Start the titrator to titrate the residual water in the solvent until a stable, dry baseline is achieved.

• Sample Introduction: Using a gastight syringe, accurately weigh and inject a known amount of the pentyl isobutyrate sample into the titration vessel.

• Titration: The titrator will automatically dispense the Karl Fischer reagent to react with the water in the sample. The endpoint is detected potentiometrically.

• Calculation: The instrument's software will calculate the water content, typically expressed as a percentage (%) or parts per million (ppm).

Protocol 2: Analysis of Hydrolysis by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To separate, identify, and quantify pentyl isobutyrate, pentanol, and isobutyric acid.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column suitable for separating volatile organic compounds (e.g., a mid-polarity column like DB-5ms)

• Helium carrier gas

• Standard solutions of pentyl isobutyrate, pentanol, and isobutyric acid in a suitable solvent (e.g., dichloromethane)

• Sample of pentyl isobutyrate for analysis

GC-MS Parameters (Example):

• Injector Temperature: 250 °C

• Oven Program: 50 °C (hold 2 min), ramp to 250 °C at 10 °C/min, hold 5 min

• Carrier Gas: Helium at a constant flow of 1 mL/min

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Scan Range: m/z 35-350

Procedure:

• Sample Preparation: Prepare a dilute solution of the pentyl isobutyrate sample in a suitable solvent.

• Calibration: Inject a series of standard solutions of known concentrations for pentyl isobutyrate, pentanol, and isobutyric acid to create a calibration curve.

• Sample Analysis: Inject the prepared sample solution into the GC-MS.

• Data Analysis: Identify the compounds in the sample by comparing their retention times and mass spectra to the standards. Quantify the amount of each compound by comparing the peak areas to the calibration curves.

Protocol 3: Analysis of Hydrolysis by High-Performance Liquid Chromatography (HPLC)

Objective: To separate and quantify pentyl isobutyrate and its hydrolysis products.

Materials:

• HPLC system with a UV detector

• Reverse-phase C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile phase: Acetonitrile (B52724) and water (with a small amount of acid, e.g., 0.1% phosphoric acid, to improve peak shape of isobutyric acid)

• Standard solutions of pentyl isobutyrate, pentanol, and isobutyric acid

• Sample of pentyl isobutyrate for analysis

HPLC Parameters (Example):

• Mobile Phase: Gradient elution from 40% acetonitrile in water to 90% acetonitrile over 15 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

Procedure:

• Sample Preparation: Dissolve the pentyl isobutyrate sample in the initial mobile phase composition.

• Calibration: Inject standard solutions of the three target compounds to determine their retention times and generate calibration curves.

• Sample Analysis: Inject the prepared sample solution.

• Data Analysis: Identify and quantify the compounds based on their retention times and peak areas relative to the calibration standards.

Visual Guides

Caption: Chemical pathway of pentyl isobutyrate hydrolysis.

Caption: Experimental workflow for stability testing of pentyl isobutyrate.

Caption: Logical troubleshooting flow for addressing pentyl isobutyrate hydrolysis.

References

• 1. researchgate.net [researchgate.net]

Optimizing temperature for pentyl isobutyrate distillation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for optimizing the distillation of pentyl isobutyrate. It is intended for researchers, scientists, and professionals in the field of drug development.

Frequently Asked Questions (FAQs)

Q1: What is the recommended distillation temperature for pentyl isobutyrate?

A1: The optimal distillation temperature for pentyl isobutyrate is dependent on the vacuum pressure applied. At atmospheric pressure (760 mmHg), the boiling point is approximately 176.5°C[1]. However, to prevent thermal degradation, vacuum distillation is highly recommended. The table below provides estimated boiling points at various reduced pressures.

Data Presentation: Estimated Boiling Point of Pentyl Isobutyrate at Reduced Pressures

Pressure (mmHg)	Temperature (°C)
760	176.5
100	124
50	105
20	85
10	70
5	55
1	30

Note: These values are estimated using a boiling point nomograph and should be used as a starting point for optimization.

Q2: My distillation is proceeding very slowly or not at all. What are the possible causes and solutions?

A2: Several factors can lead to a slow or stalled distillation. Here are some common issues and their remedies:

• Inadequate Vacuum: The most frequent issue is a poor vacuum. Check all connections for leaks, ensure the vacuum pump is operating correctly, and that the vacuum grease is applied properly and is not contaminating the system[2]. A vacuum gauge is essential for accurate monitoring.

• Insufficient Heating: The heating mantle may not be providing enough energy. Ensure the mantle is in good contact with the flask and that the temperature is set appropriately for the target pressure.

• Poor Insulation: Heat loss from the distillation column can prevent the vapor from reaching the condenser. Insulate the column with glass wool or aluminum foil[3].

• Flooding: This occurs when an excessive amount of liquid accumulates in the column, often due to high heating rates or pressure fluctuations[4]. Reduce the heating rate to allow for a steady distillation.

Q3: The color of my pentyl isobutyrate is darkening during distillation. What should I do?

A3: Darkening of the ester is often a sign of thermal decomposition. This can occur when the distillation temperature is too high. To mitigate this, it is crucial to use a lower distillation temperature by applying a deeper vacuum. If you are already under vacuum, consider if residual acidic impurities from the synthesis are present, as they can catalyze degradation at elevated temperatures[2]. A pre-distillation wash with a mild base solution, followed by drying, can remove these impurities.

Q4: I am observing excessive bumping or foaming in the distillation flask. How can I prevent this?

A4: Bumping is the sudden, violent boiling of a liquid. Foaming can be caused by contaminants.

• Bumping: Use boiling chips or a magnetic stirrer to ensure smooth boiling. Ensure the heating is even and not too rapid.

• Foaming: This can be caused by contamination, such as residual soap from washing glassware or vacuum grease contamination[2]. Thoroughly clean and dry all glassware before use. If using vacuum grease, apply it sparingly to the outer part of the joints.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues during pentyl isobutyrate distillation.

Symptom	Possible Cause	Troubleshooting Steps
No Distillate	1. Vacuum leak2. Insufficient heat3. Blockage in the system	1. Check all joints and seals for leaks. Use a vacuum gauge to confirm pressure.2. Increase heating mantle temperature gradually.3. Ensure the condenser and receiving flask are not blocked.
Product is Dark	1. Thermal decomposition2. Acidic impurities	1. Reduce the distillation temperature by improving the vacuum.2. Neutralize and wash the crude ester before distillation.
Unstable Vacuum	1. Leaks in the system2. Fluctuating pump performance	1. Re-grease joints and check tubing for cracks.2. Service or replace the vacuum pump.
Bumping/Foaming	1. Uneven heating2. Contamination	1. Use boiling chips or a stirrer. Ensure even heating.2. Clean glassware thoroughly. Avoid excess vacuum grease.

Experimental Protocol: Vacuum Distillation of Pentyl Isobutyrate

This protocol outlines a general procedure for the purification of pentyl isobutyrate by vacuum distillation.

• Preparation:

  • Ensure all glassware is clean and thoroughly dry to prevent contamination and side reactions[5].

  • Assemble the vacuum distillation apparatus as shown in the diagram below. Use appropriate joint grease sparingly.

  • Add the crude pentyl isobutyrate and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Evacuation:

  • Begin stirring if using a magnetic stirrer.

  • Slowly and carefully apply the vacuum. A gradual reduction in pressure will help to avoid bumping.

  • Monitor the pressure using a vacuum gauge.

• Heating and Distillation:

  • Once the desired pressure is reached and stable, begin to heat the distillation flask gently with a heating mantle.

  • Increase the temperature gradually until the pentyl isobutyrate begins to boil and the vapor temperature stabilizes at the expected boiling point for the applied pressure.

  • Collect the fraction that distills at a constant temperature. This is your purified pentyl isobutyrate.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the system to cool under vacuum.

  • Slowly and carefully vent the system to atmospheric pressure before disassembling the apparatus.

Diagrams

Caption: Troubleshooting workflow for pentyl isobutyrate distillation.

Caption: Standard vacuum distillation apparatus setup.

References

• 1. Pentyl isobutyrate｜lookchem [lookchem.com]
• 2. 3-methyl pentyl isobutyrate, 84254-84-2 [thegoodscentscompany.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. rushim.ru [rushim.ru]

Technical Support Center: Mass Spectrometry of Pentyl Isobutyrate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with pentyl isobutyrate and analyzing its mass fragmentation patterns.

Frequently Asked Questions (FAQs)

Q1: What are the expected major fragment ions in the electron ionization (EI) mass spectrum of pentyl isobutyrate?

The mass spectrum of pentyl isobutyrate is characterized by several key fragment ions resulting from predictable cleavage patterns of the ester functional group. The most prominent peaks you should expect to see are:

• m/z 43: This is often the base peak and corresponds to the isobutyryl cation, [(CH₃)₂CHCO]⁺. Its high stability contributes to its significant abundance.

• m/z 71: This peak arises from the pentyl cation, [C₅H₁₁]⁺, formed by the cleavage of the ester bond.

• m/z 89: This ion corresponds to the protonated isobutyric acid fragment, [(CH₃)₂CHCOOH + H]⁺, which can be formed through a rearrangement process.

• m/z 70: This fragment is due to the loss of water from the protonated isobutyric acid fragment or through a McLafferty-type rearrangement involving the pentyl chain.

A weak molecular ion peak ([M]⁺) at m/z 158 may also be observed.

Q2: I don't see a molecular ion peak at m/z 158 in my spectrum. Is this normal?

Yes, it is quite common for the molecular ion peak of esters, including pentyl isobutyrate, to be weak or even absent in a 70 eV EI mass spectrum. This is because the molecular ion is often unstable and readily undergoes fragmentation. The energy from the electron impact is sufficient to cause immediate cleavage of the molecule.

If confirming the molecular weight is critical, consider using a "soft" ionization technique such as Chemical Ionization (CI) or Electrospray Ionization (ESI). These methods impart less energy to the molecule, resulting in less fragmentation and a more prominent molecular ion peak.

Q3: My spectrum shows unexpected peaks. What could be the cause?

Unexpected peaks in your mass spectrum can arise from several sources. Here are a few possibilities to consider:

• Impurities from Synthesis: If the pentyl isobutyrate was synthesized, unreacted starting materials are a common source of contamination.

  • 1-Pentanol (C₅H₁₂O, MW=88.15): Look for characteristic fragments of pentanol, such as a prominent peak at m/z 42 and other ions at m/z 55, 57, and 70.[1][2][3][4] The molecular ion at m/z 88 may be weak or absent.

  • Isobutyric Acid (C₄H₈O₂, MW=88.11): This may show a molecular ion peak at m/z 88 and a characteristic base peak at m/z 43, corresponding to the isobutyryl cation.[5][6][7][8]

• Solvent Contamination: Residual solvents from sample preparation can introduce peaks into your spectrum. Always run a blank spectrum of your solvent to identify any potential interferences.

• Column Bleed (if using GC-MS): At high temperatures, the stationary phase of the GC column can degrade and produce characteristic polysiloxane peaks, often seen at m/z 207, 281, etc.

• Air Leak: The presence of nitrogen (m/z 28), oxygen (m/z 32), and argon (m/z 40) can indicate an air leak in the system.

Q4: How can I distinguish pentyl isobutyrate from its isomers using mass spectrometry?

Distinguishing between isomers of pentyl isobutyrate by mass spectrometry alone can be challenging as they can produce similar fragments. However, careful examination of the relative abundances of key ions can provide clues. For definitive identification, it is highly recommended to compare the mass spectrum and GC retention time of your sample to an authentic standard.

Here's a comparison with a common isomer, isopentyl butyrate (B1204436) :

• Pentyl Isobutyrate: The base peak is typically at m/z 43 due to the stable isobutyryl cation. The peak at m/z 71 (pentyl cation) is also significant.

• Isopentyl Butyrate: The mass spectrum of isopentyl butyrate also shows a prominent peak at m/z 71. However, the base peak is often at m/z 70, resulting from a McLafferty rearrangement of the isopentyl group. The peak at m/z 43 (butyryl cation) will also be present but may have a different relative abundance compared to pentyl isobutyrate.[9][10][11]

Another isomer, pentyl butyrate , will show a prominent peak at m/z 71 (pentyl cation) and a characteristic peak for the butyryl cation at m/z 43. The McLafferty rearrangement of the butyrate portion can lead to a peak at m/z 88.[12][13][14]

Quantitative Data Summary

The following table summarizes the major fragment ions observed in the electron ionization mass spectrum of pentyl isobutyrate.

m/z	Proposed Fragment Ion	Relative Abundance (%)
41	[C₃H₅]⁺	27.61
43	[(CH₃)₂CHCO]⁺ (Isobutyryl cation)	99.99
70	[C₅H₁₀]⁺	34.03
71	[C₅H₁₁]⁺ (Pentyl cation)	50.64
89	[(CH₃)₂CHCOOH + H]⁺	45.34
158	[C₉H₁₈O₂]⁺ (Molecular Ion)	Low or not observed

Data obtained from PubChem CID 75554.[15]

Experimental Protocol: GC-MS Analysis of Pentyl Isobutyrate

This protocol outlines a general procedure for the analysis of a volatile liquid sample like pentyl isobutyrate using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation:

• Prepare a dilute solution of pentyl isobutyrate (approximately 10-100 µg/mL) in a volatile organic solvent such as hexane (B92381) or ethyl acetate.

• Transfer the solution to a 2 mL autosampler vial.

2. GC-MS Instrument Parameters (Example):

• Gas Chromatograph (GC):

  • Injection Port: Split/splitless injector, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

  • Injector Temperature: 250 °C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • Column: A non-polar capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, with a 5% phenyl methylpolysiloxane stationary phase) is suitable.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 250 °C at a rate of 10 °C/min.

    • Final hold: 5 minutes at 250 °C.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI)

  • Electron Energy: 70 eV

  • Ion Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Mass Range: Scan from m/z 35 to 350.

  • Solvent Delay: Set a solvent delay of 2-3 minutes to prevent the solvent peak from saturating the detector.

3. Data Acquisition and Analysis:

• Inject 1 µL of the prepared sample into the GC-MS system.

• Acquire the total ion chromatogram (TIC) and the mass spectrum of the peak corresponding to pentyl isobutyrate.

• Compare the obtained mass spectrum with a library spectrum (e.g., NIST) for confirmation.

Visualization of Fragmentation Pathway

The following diagram illustrates the major fragmentation pathways of pentyl isobutyrate under electron ionization.

Caption: Fragmentation pathway of pentyl isobutyrate in EI-MS.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. 1-Pentanol [webbook.nist.gov]
• 3. 1-Pentanol [webbook.nist.gov]
• 4. massbank.eu [massbank.eu]
• 5. Isobutyric acid(79-31-2) MS spectrum [chemicalbook.com]
• 6. mass spectrum of 2-methylpropanoic acid C4H8O2 (CH3)2CHCOOH fragmentation pattern of m/z m/e ions for analysis and identification of isobutyric acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Isobutyric Acid | C4H8O2 | CID 6590 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. massbank.eu [massbank.eu]
• 9. Isoamyl butyrate | C9H18O2 | CID 7795 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Showing Compound Isoamyl butyrate (FDB019935) - FooDB [foodb.ca]
• 11. massbank.eu [massbank.eu]
• 12. Butanoic acid, pentyl ester [webbook.nist.gov]
• 13. Amyl butyrate | C9H18O2 | CID 10890 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. Pentyl butyrate - Wikipedia [en.wikipedia.org]
• 15. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]

Minimizing by-product formation in esterification of isobutyric acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during the esterification of isobutyric acid.

Troubleshooting Guides & FAQs

Frequently Asked Questions

Q1: What are the most common by-products in the esterification of isobutyric acid?

A1: The most common impurities are unreacted isobutyric acid and the alcohol used in the reaction.[1] Additionally, side reactions can lead to the formation of other by-products. For instance, when using isopropanol (B130326), a significant by-product can be diisopropyl ether, especially when using a strong acid catalyst like sulfuric acid.[2] Other potential by-products, particularly if starting from isobutyraldehyde, can include isopropyl formate, isopropanol, and acetone.

Q2: How can I shift the reaction equilibrium to favor ester formation and minimize unreacted starting materials?

A2: The esterification of isobutyric acid is a reversible reaction. To drive the equilibrium towards the formation of the ester, two primary strategies are employed:

• Use a large excess of the alcohol: Using the alcohol as the solvent or in a significant molar excess shifts the equilibrium to the product side according to Le Chatelier's principle. For example, increasing the alcohol to fatty acid molar ratio from 3:1 to 20:1 has been shown to increase conversion.[3]

• Remove water as it is formed: Water is a by-product of the reaction, and its presence can shift the equilibrium back towards the reactants.[3] Water can be removed by physical means, such as azeotropic distillation using a Dean-Stark apparatus with a solvent like toluene, or by using a dehydrating agent.[4]

Troubleshooting Specific Issues

Q3: My reaction is producing a significant amount of diisopropyl ether. How can I prevent this?

A3: The formation of diisopropyl ether is a common side reaction when using isopropanol with a strong acid catalyst like sulfuric acid.[2] This occurs through the acid-catalyzed dehydration of the alcohol.[5] To minimize this by-product:

• Use a milder catalyst: Consider replacing sulfuric acid with a less dehydrating acid catalyst. p-Toluenesulfonic acid is an industry standard that can reduce ether formation. Phosphoric acid is another alternative, although it may be a less active catalyst.[2]

• Optimize catalyst concentration: While a higher catalyst concentration can increase the rate of esterification, it can also promote the side reaction of ether formation. Experiment with lower catalyst concentrations to find a balance between reaction rate and selectivity.

• Control the reaction temperature: Higher temperatures can favor the elimination reaction that leads to ether formation. Running the reaction at the lowest effective temperature can help to minimize this by-product.

Q4: The conversion of isobutyric acid is low, and I have a high percentage of unreacted acid in my final product. What should I do?

A4: Low conversion is often due to the reaction reaching equilibrium prematurely or a slow reaction rate. To address this:

• Increase the alcohol to isobutyric acid molar ratio: As detailed in the table below, a higher molar ratio of alcohol to acid will favor the forward reaction. A common recommendation is a 3:1 molar ratio to drive the equilibrium towards the product.

• Ensure efficient water removal: If you are not already doing so, implement a method for removing water as it is formed. A Dean-Stark apparatus is highly effective for this.[4]

• Increase the catalyst concentration: If the reaction is slow, a modest increase in the catalyst concentration can improve the rate of conversion. However, be mindful of potential increases in by-product formation as discussed in Q3.

• Increase the reaction temperature: Higher temperatures increase the reaction rate.[4][6] However, this must be balanced with the potential for increased by-product formation. The optimal temperature is a trade-off between reaction rate and product stability.[3] For many esterifications with methanol, a temperature of around 60-70°C is common.[3]

Quantitative Data on Reaction Parameters

The following tables summarize the impact of key reaction parameters on the yield of the desired ester and the formation of by-products.

Table 1: Effect of Catalyst Concentration on Ester Yield

Catalyst	Catalyst Concentration (% w/w)	Reaction Temperature (°C)	Reaction Time (hours)	Ester Yield (%)	Reference
Sulfuric Acid	1	150	5	62.34	[7]
Sulfuric Acid	2	150	5	79	[7]
Sulfuric Acid	>2	150	5	Decreased	[7]
Potassium Carbonate	1.4	139.9	-	96.13	[7]

Table 2: Effect of Molar Ratio of Reactants on Conversion

Alcohol:Acid Molar Ratio	Catalyst	Reaction Temperature (°C)	Conversion (%)	Reference
1:1	Sulfuric Acid	70	~65	[8]
10:1	Sulfuric Acid	70	~97	[8]
100:1	Sulfuric Acid	70	~99	[8]
6:1	NaOH	60	High	[9]
9:1	NaOH	60	High	[9]

Experimental Protocols

Protocol 1: Fischer Esterification of Isobutyric Acid

This protocol is a general procedure for the esterification of isobutyric acid with an alcohol (e.g., isopropanol) using an acid catalyst and a Dean-Stark apparatus for water removal.

Materials and Reagents:

• Isobutyric acid

• Alcohol (e.g., isopropanol, 3 molar equivalents)

• Acid catalyst (e.g., p-toluenesulfonic acid, 0.05 molar equivalents)

• Toluene (or another suitable solvent for azeotropic water removal)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Dichloromethane (B109758) or ethyl acetate (B1210297) for extraction

Equipment:

• Round-bottom flask

• Dean-Stark apparatus

• Reflux condenser

• Heating mantle or oil bath

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: To a round-bottom flask, add isobutyric acid, the alcohol, toluene, and the acid catalyst. Add a magnetic stir bar.

• Reflux: Assemble the Dean-Stark apparatus and reflux condenser. Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene. Continue the reflux until no more water is collected.

• Work-up: Cool the reaction mixture to room temperature. Dilute the mixture with dichloromethane or ethyl acetate.

• Neutralization and Washing: Transfer the mixture to a separatory funnel. Wash with saturated sodium bicarbonate solution to neutralize any remaining acid. Vent the funnel frequently to release CO2 gas. Wash the organic layer with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter to remove the drying agent. Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude ester.

• Purification: The crude ester can be further purified by distillation or column chromatography.

Visualizations

Diagram 1: Experimental Workflow for Minimizing By-products

References

• 1. scielo.br [scielo.br]
• 2. echemi.com [echemi.com]
• 3. mdpi.com [mdpi.com]
• 4. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Kinetic and thermodynamic study on the esterification of oleic acid over SO3H-functionalized eucalyptus tree bark biochar catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 9. files01.core.ac.uk [files01.core.ac.uk]

Technical Support Center: Optimal Separation of Pentyl Isobutyrate

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the gas chromatographic (GC) separation of pentyl isobutyrate.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the most critical factor in selecting a GC column for pentyl isobutyrate separation?

A1: The most critical factor is the choice of the stationary phase. The principle of "like dissolves like" is fundamental in GC column selection. For pentyl isobutyrate, which is a moderately polar ester, a stationary phase of similar polarity will provide the best separation. Matching the polarity of the stationary phase with the analyte enhances the interaction, leading to better retention and resolution.

Q2: Which type of stationary phase is recommended for analyzing pentyl isobutyrate?

A2: For the analysis of esters like pentyl isobutyrate, polar stationary phases are generally recommended. Polyethylene glycol (PEG) phases, often referred to as WAX phases, are a good choice due to their ability to interact with the polar ester group. Another excellent option is a cyanopropyl-based stationary phase, which is known to provide high resolution for esters, including the separation of isomers.

Q3: My pentyl isobutyrate peak is showing significant tailing. What are the possible causes and solutions?

A3: Peak tailing for a polar compound like pentyl isobutyrate can be caused by several factors:

• Active Sites in the System: Active sites in the injector liner, column, or detector can cause unwanted interactions with the analyte.

  • Solution: Use a deactivated inlet liner and ensure your column is of high inertness. If the column is old, it may need to be conditioned or replaced.

• Column Contamination: Accumulation of non-volatile residues on the column can lead to peak tailing.

  • Solution: Bake out the column at a high temperature (within its specified limit) to remove contaminants. If this is ineffective, trimming the first few centimeters of the column might help.

• Improper Column Installation: A poor column installation can create dead volumes, leading to peak distortion.

  • Solution: Reinstall the column according to the manufacturer's instructions, ensuring a clean, square cut and correct insertion depth into the injector and detector.

Q4: I am observing poor resolution between pentyl isobutyrate and other components in my sample. How can I improve this?

A4: Improving resolution can be approached by adjusting several parameters:

• Optimize the Temperature Program: A slower temperature ramp rate can increase the separation between closely eluting peaks.

• Adjust Carrier Gas Flow Rate: Operating the carrier gas at its optimal linear velocity will maximize column efficiency.

• Select a Longer Column: Doubling the column length can increase resolution by a factor of approximately 1.4.[1]

• Use a Narrower Internal Diameter (ID) Column: A smaller ID column provides higher efficiency and can improve resolution.

• Increase Film Thickness: For volatile compounds, a thicker stationary phase film increases retention and can improve separation.

Q5: What are the common causes of ghost peaks in my chromatogram when analyzing esters?

A5: Ghost peaks are extraneous peaks that appear in a chromatogram and can originate from several sources:

• Septum Bleed: Small particles from the injector septum can be introduced into the system.

  • Solution: Use high-quality, low-bleed septa and replace them regularly.

• Carryover: Residual sample from a previous injection can elute in a subsequent run.

  • Solution: Implement a thorough wash step for the syringe between injections and consider a high-temperature bake-out of the column between runs.

• Contaminated Carrier Gas or Solvent: Impurities in the carrier gas or the sample solvent can appear as peaks.

  • Solution: Ensure high-purity carrier gas and use high-performance liquid chromatography (HPLC)-grade solvents.

Data Presentation: GC Column Selection Guide

The following table summarizes recommended GC column stationary phases for the analysis of pentyl isobutyrate and similar esters.

Stationary Phase Type	Polarity	Common Trade Names	Recommended for	Key Advantages
Polyethylene Glycol (PEG)	Polar	WAX, DB-WAX, HP-INNOWAX	General ester analysis, flavor and fragrance compounds	Excellent for separating polar compounds like esters and alcohols.
Cyanopropylphenyl Polysiloxane	Intermediate to High Polarity	DB-23, SP-2330, Rtx-2330	Fatty acid methyl esters (FAMEs), positional and geometric isomers	Provides high selectivity for cis/trans isomers and other structurally similar esters.[2][3]
5% Diphenyl / 95% Dimethyl Polysiloxane	Non-Polar	DB-5, HP-5, Rtx-5	General purpose, screening of unknown mixtures	Good for separating compounds based on boiling point, robust and versatile.

Experimental Protocols

Detailed Methodology for GC-FID Analysis of Pentyl Isobutyrate

This protocol provides a starting point for the analysis of pentyl isobutyrate. Optimization may be required based on the specific sample matrix and instrumentation.

1. Sample Preparation:

• Standard Preparation: Prepare a stock solution of pentyl isobutyrate in a high-purity solvent such as hexane (B92381) or ethyl acetate. Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

• Sample Dilution: If the sample is a liquid, dilute it with a suitable solvent to bring the concentration of pentyl isobutyrate within the calibration range. For solid samples, an appropriate extraction method (e.g., solid-phase microextraction - SPME) may be necessary.

2. GC-FID Instrument Parameters:

Parameter	Recommended Setting
Column	Polar column (e.g., DB-WAX, 30 m x 0.25 mm ID, 0.25 µm film thickness)
Injector	Split/Splitless
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on sample concentration)
Carrier Gas	Helium or Hydrogen
Flow Rate	Constant flow at 1.0 mL/min (for Helium)
Oven Program	Initial: 50 °C, hold for 2 minRamp: 10 °C/min to 220 °CHold: 5 min at 220 °C
Detector	Flame Ionization Detector (FID)
Detector Temperature	280 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N2 or He)	25 mL/min

3. Data Analysis:

• Identify the pentyl isobutyrate peak in the chromatogram based on its retention time from the analysis of a pure standard.

• Integrate the peak area of the pentyl isobutyrate peak.

• Construct a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Determine the concentration of pentyl isobutyrate in the samples by interpolating their peak areas on the calibration curve.

Mandatory Visualization

Caption: A flowchart illustrating the decision-making process for selecting an appropriate GC column.

Caption: A logical diagram for troubleshooting common issues encountered during GC analysis.

References

• 1. scilit.com [scilit.com]
• 2. agilent.com [agilent.com]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Technical Support Center: Enhancing Chromatographic Resolution of Pentyl Isobutyrate Isomers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the chromatographic resolution of pentyl isobutyrate isomers.

Frequently Asked Questions (FAQs)

Q1: What are the common isomers of pentyl isobutyrate, and why is their separation challenging?

A1: Common structural isomers of pentyl isobutyrate include n-pentyl isobutyrate, isopentyl isobutyrate (isoamyl isobutyrate), and sec-pentyl isobutyrate. Additionally, sec-pentyl isobutyrate can exist as a pair of enantiomers (chiral isomers). The separation of these isomers is challenging due to their identical molecular weight and similar physicochemical properties, which leads to close elution times and potential co-elution in gas chromatography (GC).[1][2] Achieving baseline separation requires the optimization of chromatographic conditions to leverage subtle differences in their boiling points, polarities, and molecular shapes.

Q2: Which type of GC column is most suitable for separating pentyl isobutyrate isomers?

A2: The choice of the GC column's stationary phase is a critical factor.[3] For separating structural isomers like n-pentyl, isopentyl, and sec-pentyl isobutyrate, a mid-polarity to polar stationary phase is often effective.[4] Non-polar phases separate primarily by boiling point, which may not be sufficient for these isomers. A good starting point would be a column with a cyanopropyl-based stationary phase, as these are known to provide good selectivity for esters and can differentiate based on dipole moment differences.[4][5] For separating the enantiomers of sec-pentyl isobutyrate, a specialized chiral stationary phase, such as one based on derivatized cyclodextrins, is necessary.[6][7][8]

Q3: How does the temperature program affect the resolution of these isomers?

A3: The temperature program, including the initial temperature, ramp rate, and final temperature, significantly impacts resolution.[9] For closely eluting isomers, a lower initial oven temperature and a slower ramp rate (e.g., 1-5 °C/minute) generally provide better separation.[10][11] This is because lower temperatures and slower ramps increase the interaction time of the analytes with the stationary phase, amplifying the small differences between the isomers.[12]

Q4: What is the role of the carrier gas and its flow rate in the separation?

A4: The choice of carrier gas (typically helium or hydrogen) and its linear velocity are important for achieving optimal column efficiency. Hydrogen often provides better efficiency and allows for faster analysis times compared to helium.[10] It is crucial to operate the column at its optimal linear velocity to minimize peak broadening and maximize resolution.[13]

Q5: How can I confirm the identity of the separated pentyl isobutyrate isomers?

A5: Mass spectrometry (GC-MS) is a powerful tool for identifying isomers. While structural isomers may have similar mass spectra, there can be subtle differences in fragmentation patterns.[2] For definitive identification, comparison of retention times and mass spectra with those of authentic reference standards is the most reliable method. Retention indices can also be used for tentative identification by comparing them to literature values.[5]

Troubleshooting Guide

This guide addresses common problems encountered during the separation of pentyl isobutyrate isomers.

Problem	Possible Cause(s)	Troubleshooting Action(s)
Poor Resolution / Peak Co-elution	Inappropriate Stationary Phase: The column chemistry does not provide enough selectivity for the isomers.	• Switch to a more polar stationary phase (e.g., a cyanopropyl-based column) for structural isomers.[4] • For enantiomers, use a chiral stationary phase (e.g., derivatized cyclodextrin).[6][7]
Suboptimal Temperature Program: The temperature ramp is too fast, or the initial temperature is too high.	• Lower the initial oven temperature.[11] • Decrease the temperature ramp rate (e.g., to 1-5 °C/min).[10]
Incorrect Carrier Gas Flow Rate: The linear velocity is not optimal for the column, leading to band broadening.	• Optimize the carrier gas flow rate to achieve the highest column efficiency.[10][13]
Column Overload: Injecting too much sample can cause peak broadening and loss of resolution.	• Reduce the injection volume or dilute the sample.
Peak Tailing	Active Sites in the System: Active sites in the injector liner or on the column can interact with the analytes.	• Use a deactivated (silanized) inlet liner. • Condition the column properly before use. • If the column is old, consider replacing it.
Sample Degradation: The analytes may be degrading in the hot injector.	• Lower the injector temperature, ensuring it is still sufficient to vaporize the sample.
Inconsistent Retention Times	Fluctuations in GC Oven Temperature: Poor temperature control can lead to shifts in retention time.	• Ensure the GC oven is properly calibrated and maintaining a stable temperature.[10]
Leaks in the System: Leaks in the gas lines or connections can affect flow and pressure control.	• Perform a leak check of the GC system.

Experimental Protocols

Protocol 1: Separation of Structural Isomers of Pentyl Isobutyrate by GC-FID

This protocol provides a starting point for the separation of n-pentyl isobutyrate, isopentyl isobutyrate, and sec-pentyl isobutyrate.

Parameter	Condition
GC System	Gas Chromatograph with Flame Ionization Detector (FID)
Column	Mid-polarity (e.g., 50% cyanopropylphenyl) methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless, 250 °C
Injection Volume	1 µL (split ratio 50:1)
Carrier Gas	Helium, constant flow at 1.0 mL/min
Oven Program	Initial: 60 °C, hold for 2 min Ramp: 3 °C/min to 150 °C Hold: 5 min at 150 °C
Detector	FID, 280 °C
Data Acquisition	Collect data for the entire run.

Protocol 2: Chiral Separation of sec-Pentyl Isobutyrate Enantiomers by GC-MS

This protocol is designed for the separation of the enantiomers of sec-pentyl isobutyrate.

Parameter	Condition
GC-MS System	Gas Chromatograph coupled to a Mass Spectrometer
Column	Chiral stationary phase (e.g., Heptakis(2,3-di-O-acetyl-6-O-TBDMS)-beta-cyclodextrin), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector	Split/Splitless, 230 °C
Injection Volume	1 µL (split ratio 100:1)
Carrier Gas	Hydrogen, constant flow at 1.2 mL/min
Oven Program	Initial: 50 °C, hold for 1 min Ramp: 2 °C/min to 120 °C Hold: 10 min at 120 °C
MS Parameters	Ionization Mode: Electron Ionization (EI) at 70 eV Mass Range: m/z 40-200 Scan Speed: 2 scans/sec
Data Acquisition	Collect data in full scan mode.

Visualizations

Caption: Experimental workflow for the analysis of pentyl isobutyrate isomers.

Caption: Troubleshooting flowchart for poor peak resolution.

References

• 1. vurup.sk [vurup.sk]
• 2. The differentiation of N-butyl pentylone isomers using GC-EI-MS and NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. Comparison of GC stationary phases for the separation of fatty acid methyl esters in biodiesel fuels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. trajanscimed.com [trajanscimed.com]
• 6. gcms.cz [gcms.cz]
• 7. azom.com [azom.com]
• 8. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. benchchem.com [benchchem.com]
• 11. agilent.com [agilent.com]
• 12. elementlabsolutions.com [elementlabsolutions.com]
• 13. gcms.cz [gcms.cz]

Calibration curve issues for pentyl isobutyrate quantification

This technical support center provides troubleshooting guidance for common issues encountered during the quantification of pentyl isobutyrate using calibration curves, particularly with gas chromatography (GC) methods.

Frequently Asked Questions (FAQs)

Q1: My calibration curve for pentyl isobutyrate is not linear (low R² value). What are the common causes?

A low coefficient of determination (R²) indicates that the data points do not fit well to a straight line. Common causes for poor linearity include:

• Inappropriate Calibration Range: The concentrations of your standards may extend beyond the linear dynamic range of the detector.[1] At high concentrations, the detector can become saturated, leading to a non-linear response.[1]

• Errors in Standard Preparation: Inaccurate dilutions are a frequent source of non-linearity.[2] It is also possible for the solvent to evaporate, which would concentrate your standards and lead to inaccuracies.[2]

• Analyte Instability: Pentyl isobutyrate, like many esters, can be susceptible to degradation, especially if standards are not fresh or are stored improperly.[2]

• Instrumental Issues: Problems with the injector, such as active sites in the liner, or an incorrect temperature can lead to inconsistent sample introduction and non-linearity.[2] Column degradation or contamination can also affect peak shape and linearity.[1]

Q2: I'm observing a significant, non-zero intercept in my calibration curve. What does this indicate?

A significant non-zero intercept suggests a constant systematic error.[1]

• Positive Intercept: This often points to contamination in the blank or solvents used for standard preparation.[1] It could also be due to interferences from the sample matrix or system contamination, such as septum or column bleed.[1]

• Negative Intercept: This can happen if the blank response is higher than some of the low-concentration standards or if there are issues with peak integration and baseline setting.[1]

Q3: The peak shapes in my chromatograms are poor (e.g., tailing or fronting). How does this affect my calibration curve?

Poor peak shape leads to inaccurate peak integration, which directly impacts the precision and accuracy of your calibration curve.[1]

• Peak Tailing: This can be caused by active sites in the GC system (injector liner, column) adsorbing the analyte or by column contamination.[1][2]

• Peak Fronting: This is often a sign of column overload, where too much sample has been injected.[1]

Q4: I suspect my sample matrix is affecting the quantification of pentyl isobutyrate. How can I confirm and mitigate this?

Matrix effects occur when components in the sample other than the analyte interfere with the analytical signal, causing either suppression or enhancement.[3][4]

• Identification: To identify matrix effects, you can prepare matrix-matched calibration standards.[2] This involves spiking a blank sample matrix with known concentrations of pentyl isobutyrate. If the slope of the matrix-matched curve is significantly different from your solvent-based calibration curve, a matrix effect is present.[2]

• Mitigation:

  • Improved Sample Preparation: Use techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) to remove interfering matrix components.

  • Standard Addition Method: This method involves adding known amounts of the standard to the sample itself to create the calibration curve, which can help compensate for matrix effects.[5]

  • Use of an Internal Standard: An appropriate internal standard can help correct for variations in both the analytical instrument and the matrix.

Troubleshooting Guides

Guide 1: Troubleshooting Poor Linearity (Low R²)

Potential Cause	Troubleshooting Step	Recommended Action
Standard Preparation Errors	Prepare a fresh set of calibration standards.	Pay close attention to accurate dilutions and use high-purity solvents.[2] Consider having another analyst prepare a set to rule out user-specific errors.[2]
Inappropriate Concentration Range	Narrow the concentration range of your standards.	If a wide range is necessary, consider using a weighted linear regression or a quadratic curve fit.[1]
Detector Saturation	Dilute the higher concentration standards or reduce the injection volume.	Check the detector's linear dynamic range in the instrument specifications.
Injector Problems	Inspect and clean the injector port and liner.	Use a deactivated liner to minimize active sites that can adsorb the analyte.[2] Ensure the injection volume is consistent.[2]
Column Issues	Condition the column according to the manufacturer's instructions.	If the column is old or contaminated, trim the first few centimeters or replace it.[1]

Guide 2: Addressing Matrix Effects

Symptom	Troubleshooting Step	Recommended Action
Inconsistent results between sample types	Prepare and analyze matrix-matched calibration standards.	Compare the slope of the matrix-matched curve to a solvent-based curve. A significant difference confirms a matrix effect.[2]
Ion suppression or enhancement (LC-MS)	Perform a post-column infusion experiment.	Infuse a constant concentration of pentyl isobutyrate post-column while injecting a blank matrix extract. Dips or rises in the signal indicate matrix effects.[4]
Confirmed Matrix Effect	Implement more rigorous sample preparation.	Utilize techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove interfering compounds.
Use the standard addition method.	Add known amounts of pentyl isobutyrate directly to aliquots of the sample to create the calibration curve.[5]
Employ a suitable internal standard.	The internal standard should be chemically similar to pentyl isobutyrate and not present in the samples.

Experimental Protocols

Protocol 1: Preparation of Calibration Standards

• Prepare a Primary Stock Solution: Accurately weigh a known amount of pure pentyl isobutyrate and dissolve it in a high-purity solvent (e.g., methanol, ethyl acetate) in a volumetric flask to create a concentrated stock solution.

• Perform Serial Dilutions: Use calibrated pipettes to perform serial dilutions of the primary stock solution to prepare a series of at least five working standards with concentrations spanning the expected range of the samples.[6]

• Randomize Injection Order: When analyzing the standards, it is good practice to do so in a random order to minimize the impact of any systematic drift in the instrument's response.[6]

• Storage: Prepare standards fresh before each analysis if possible.[2] If storage is necessary, store them in sealed, amber vials at a low temperature (e.g., ≤ 4°C) under an inert atmosphere to prevent degradation and solvent evaporation.[2]

Protocol 2: Generating a Calibration Curve using GC-FID

• Instrument Setup:

  • Injector: Set the injector temperature to ensure complete volatilization of pentyl isobutyrate without degradation (e.g., 250 °C).[7] Use a split injection mode to avoid overloading the column.[8]

  • Column: Use a suitable capillary column (e.g., HP-INNOWAX).[7]

  • Oven Program: Develop a temperature program that provides good separation of pentyl isobutyrate from other components in the sample.[7]

  • Detector: For a Flame Ionization Detector (FID), set the temperature appropriately (e.g., 250 °C) and ensure proper gas flows (hydrogen, air).[8]

• Analysis:

  • Inject a consistent volume of each calibration standard and a blank (solvent only).

  • Record the peak area of the pentyl isobutyrate peak for each standard.

• Data Analysis:

  • Plot the peak area (y-axis) against the concentration of the standards (x-axis).

  • Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the coefficient of determination (R²).

  • The R² value should ideally be ≥ 0.995 for the curve to be considered linear.

Visualizations

Caption: Troubleshooting workflow for calibration curve issues.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. From a glimpse into the key aspects of calibration and correlation to their practical considerations in chemical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. uknml.com [uknml.com]
• 7. Impact of Alcohol Content on Alcohol–Ester Interactions in Qingxiangxing Baijiu Through Threshold Analysis | MDPI [mdpi.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Pentyl Isobutyrate

Welcome to the technical support center for the analysis of pentyl isobutyrate. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments, with a focus on addressing matrix effects.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of pentyl isobutyrate?

A1: Matrix effects are the alteration of an analyte's signal (either enhancement or suppression) caused by co-eluting compounds from the sample matrix. In the gas chromatography-mass spectrometry (GC-MS) analysis of pentyl isobutyrate, this can lead to inaccurate quantification, poor reproducibility, and decreased sensitivity. The matrix consists of all components within a sample other than the analyte of interest.

• Signal Enhancement: This is a common phenomenon in GC-MS where non-volatile matrix components accumulate in the GC inlet, masking active sites where the analyte might otherwise adsorb or degrade. This leads to a greater amount of pentyl isobutyrate reaching the detector, resulting in an artificially high signal.

• Signal Suppression: Less common in GC-MS but still possible, signal suppression can occur due to competition for ionization in the MS source or interference from matrix components with the transfer of the analyte from the GC to the MS.

Q2: How can I determine if my pentyl isobutyrate analysis is impacted by matrix effects?

A2: To diagnose matrix effects, you can compare the analytical response of pentyl isobutyrate in a pure solvent standard with its response in a matrix-matched standard. A significant difference in signal intensity between the two indicates the presence of matrix effects. The matrix effect (ME) can be quantified using the following formula:

ME (%) = (Peak Area in Matrix-Matched Standard / Peak Area in Solvent Standard - 1) * 100

A positive percentage indicates signal enhancement, while a negative percentage indicates signal suppression.

Q3: What are the primary strategies to address matrix effects in pentyl isobutyrate analysis?

A3: There are three main strategies to address matrix effects:

• Sample Preparation: The most effective approach is to remove interfering matrix components before analysis through various cleanup techniques.

• Calibration Strategies: These methods aim to compensate for matrix effects rather than eliminate them.

• Instrumental Optimization: Adjusting GC-MS parameters can help minimize the impact of the matrix.

Troubleshooting Guide

This guide addresses specific issues you may encounter during the analysis of pentyl isobutyrate.

Issue 1: Poor Recovery of Pentyl Isobutyrate

Low recovery can be a sign of signal suppression or loss of the analyte during sample preparation.

• Troubleshooting Steps:

  • Evaluate Sample Preparation: Review your extraction and cleanup procedures to identify potential steps where pentyl isobutyrate might be lost.

  • Check for Signal Suppression: Perform a matrix effect test as described in the FAQs to determine if signal suppression is occurring.

  • Optimize GC Inlet Parameters: Ensure the injector temperature and split ratio are optimized for the efficient transfer of pentyl isobutyrate to the analytical column.

  • Use an Internal Standard: An internal standard that is chemically similar to pentyl isobutyrate can help correct for losses during sample preparation and injection.

Issue 2: Significant Signal Enhancement Leading to Overestimated Concentrations

Signal enhancement is a common issue in the GC-MS analysis of flavor esters.

• Troubleshooting Steps:

  • Confirm the Enhancement: Compare the signal of pentyl isobutyrate in a pure solvent standard to that in a matrix-matched standard.

  • Improve Sample Cleanup: The most effective way to reduce matrix effects is to remove the interfering matrix components. Consider techniques like Solid Phase Extraction (SPE) or QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).

  • Use Matrix-Matched Calibration: If a blank matrix is available, preparing calibration standards in this matrix can compensate for the enhancement effect.

  • Employ Analyte Protectants: Adding compounds to both standards and samples can help to equalize the response enhancement.[1]

Logical Workflow for Troubleshooting Matrix Effects

A logical workflow for troubleshooting and mitigating matrix effects.

Experimental Protocols

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS for Pentyl Isobutyrate in Fruit Juice

This protocol is suitable for the analysis of volatile esters like pentyl isobutyrate in clear liquid matrices such as fruit juice.

• Sample Preparation:

  • Centrifuge the fruit juice sample at 5000 rpm for 10 minutes to remove any pulp.

  • Transfer 5 mL of the supernatant to a 20 mL headspace vial.

  • Add 1.5 g of NaCl to the vial to increase the ionic strength, which enhances the release of volatile compounds.

  • If using an internal standard, add a known concentration of a suitable standard (e.g., deuterated pentyl isobutyrate or a structurally similar ester like hexyl propionate).

  • Immediately seal the vial with a magnetic screw cap containing a PTFE/silicone septum.

• HS-SPME Procedure:

  • Place the vial in an autosampler with an agitator and thermostat.

  • Equilibrate the sample at 40°C for 15 minutes with agitation.

  • Expose a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace for 30 minutes at 40°C.

• GC-MS Analysis:

  • Injector: Desorb the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

  • Column: Use a mid-polarity capillary column such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness).

  • Oven Program: Start at 40°C for 2 minutes, then ramp to 240°C at 10°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • MS Parameters:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

    • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification, using characteristic ions of pentyl isobutyrate (e.g., m/z 71, 89, 43).

Workflow for HS-SPME-GC-MS Analysis

A typical workflow for HS-SPME-GC-MS analysis of volatile compounds.

Protocol 2: Liquid-Liquid Extraction (LLE) GC-MS for Pentyl Isobutyrate in Fruit Puree

This protocol is suitable for more complex matrices like fruit purees or jams.

• Sample Preparation:

  • Homogenize the sample to ensure uniformity.

  • Weigh 5 g of the homogenized sample into a 50 mL centrifuge tube.

  • Add a known amount of the internal standard.

  • Add 10 mL of dichloromethane (B109758) (DCM).

  • Vortex the mixture for 2 minutes.

  • Centrifuge at 6000 rpm for 15 minutes to separate the layers.

  • Carefully transfer the DCM layer (bottom layer) to a clean vial.

  • Repeat the extraction with another 10 mL of DCM and combine the extracts.

  • Concentrate the combined extract to a final volume of 1 mL under a gentle stream of nitrogen.

• GC-MS Analysis:

  • Inject 1 µL of the concentrated extract into the GC-MS system using the same GC-MS conditions as described in Protocol 1.

• Quantification:

  • Prepare calibration standards by spiking a blank matrix (a similar food product known to be free of pentyl isobutyrate) with known concentrations of pentyl isobutyrate and the internal standard, and follow the same extraction procedure. Construct a calibration curve and calculate the concentration in the samples.

Data Presentation: Illustrative Quantitative Data

Due to the limited availability of specific quantitative data for pentyl isobutyrate in the literature, the following tables provide an illustrative example of how to present data on recovery and matrix effects for flavor esters in food matrices. These values are based on typical performance characteristics of the described methods for similar analytes.

Table 1: Illustrative Recovery of Pentyl Isobutyrate using Different Sample Preparation Methods

Matrix	Sample Preparation Method	Spiking Level (µg/kg)	Recovery (%)	RSD (%)
Apple Juice	HS-SPME	10	95	5.2
Apple Juice	HS-SPME	50	98	4.5
Strawberry Puree	LLE	10	88	7.8
Strawberry Puree	LLE	50	92	6.1

Table 2: Illustrative Matrix Effect of Pentyl Isobutyrate in Different Food Matrices

Matrix	Analytical Method	Matrix Effect (%)
Apple Juice	HS-SPME-GC-MS	+15 (Enhancement)
White Wine	HS-SPME-GC-MS	+10 (Enhancement)
Strawberry Puree	LLE-GC-MS	+25 (Enhancement)

Table 3: Comparison of Calibration Strategies for Pentyl Isobutyrate Quantification (Illustrative)

Calibration Method	Matrix	Measured Concentration (µg/kg)	Accuracy (%)
External Standard (in solvent)	Apple Juice	13.5	135
Matrix-Matched Calibration	Apple Juice	10.2	102
Internal Standard	Apple Juice	9.9	99

True Spiked Concentration: 10 µg/kg

References

• 1. Systematic investigation into matrix effect compensation in the GC-MS analysis of flavor components using analyte protectants - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of pentyl isobutyrate in different pH conditions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with pentyl isobutyrate. The information is presented in a question-and-answer format to directly address potential issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of pentyl isobutyrate at different pH conditions?

A1: Pentyl isobutyrate, as a carboxylic acid ester, is susceptible to hydrolysis, and its stability is highly dependent on pH. Generally, esters exhibit the greatest stability at a slightly acidic pH (around 4-5). Under strongly acidic or basic conditions, the rate of hydrolysis increases significantly.

• Acidic Conditions (pH < 4): Acid-catalyzed hydrolysis occurs, leading to the formation of isobutyric acid and pentanol. This reaction is reversible.[1][2][3][4][5]

• Neutral Conditions (pH ≈ 7): Hydrolysis is slow but can still occur, especially at elevated temperatures.

• Basic Conditions (pH > 8): Base-catalyzed hydrolysis, also known as saponification, is rapid and effectively irreversible.[6][7][8][9] This is because the carboxylic acid formed is deprotonated to a carboxylate salt, which is resistant to nucleophilic attack.[6][9]

Q2: What are the degradation products of pentyl isobutyrate hydrolysis?

A2: The hydrolysis of pentyl isobutyrate yields isobutyric acid and 1-pentanol.

Q3: How can I monitor the degradation of pentyl isobutyrate in my formulation?

A3: The degradation of pentyl isobutyrate can be monitored by measuring the decrease in its concentration over time and/or the appearance of its degradation products (isobutyric acid and pentanol). Common analytical techniques for this purpose include:

• High-Performance Liquid Chromatography (HPLC): A versatile method for separating and quantifying the ester and its degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and specific method for identifying and quantifying volatile compounds like esters and alcohols.[10][11]

Troubleshooting Guides

Issue 1: Rapid loss of pentyl isobutyrate in my aqueous formulation.

• Potential Cause: The pH of your formulation may be too high or too low.

• Troubleshooting Steps:

  • Measure the pH of your formulation.

  • If the pH is in the alkaline range (pH > 8) or strongly acidic range (pH < 4), adjust it to a more neutral or slightly acidic pH (4-6) using appropriate buffers.

  • Re-evaluate the stability of pentyl isobutyrate in the pH-adjusted formulation.

  • Consider the storage temperature. Higher temperatures will accelerate hydrolysis at any pH.

Issue 2: Inconsistent stability results between batches.

• Potential Cause: Variability in the pH of the formulation excipients or batch-to-batch differences in the final formulation pH.

• Troubleshooting Steps:

  • Implement a strict pH control step in your manufacturing process.

  • Test the pH of each batch of your formulation to ensure it is within the desired range.

  • Ensure that all excipients are of consistent quality and do not introduce pH variability.

Issue 3: Difficulty in quantifying pentyl isobutyrate and its degradation products.

• Potential Cause: The analytical method is not optimized for these specific compounds.

• Troubleshooting Steps:

  • For HPLC:

    • Ensure the column, mobile phase, and detector wavelength are appropriate for separating and detecting pentyl isobutyrate, isobutyric acid, and pentanol.

    • Develop a gradient elution method if isocratic elution does not provide adequate separation.

  • For GC-MS:

    • Optimize the temperature program of the GC oven to ensure good separation of the peaks.

    • Confirm the identity of the peaks by comparing their mass spectra to a reference library or by running authentic standards.

Quantitative Data Summary

The following table summarizes the general stability trends for esters like pentyl isobutyrate under different pH conditions. Note that the actual rates of hydrolysis are compound-specific and will also be influenced by temperature and the specific buffer system used.

pH Condition	Stability	Primary Degradation Mechanism	Key Considerations
Strongly Acidic (pH 1-3)	Low	Acid-catalyzed hydrolysis	Reversible reaction.[2][3][5]
Slightly Acidic (pH 4-6)	High	Minimal hydrolysis	Optimal pH range for stability.
Neutral (pH 7)	Moderate	Slow hydrolysis	Rate increases with temperature.
Basic (pH 8-14)	Very Low	Base-catalyzed hydrolysis (Saponification)	Irreversible and rapid degradation.[6][7][12]

Experimental Protocols

Protocol: Forced Degradation Study for Pentyl Isobutyrate under Different pH Conditions

This protocol outlines a general procedure for assessing the stability of pentyl isobutyrate in acidic, basic, and neutral conditions.

• Materials:

  • Pentyl isobutyrate

  • 0.1 M Hydrochloric acid (HCl)

  • 0.1 M Sodium hydroxide (B78521) (NaOH)

  • Purified water

  • Suitable buffer solutions (e.g., phosphate, citrate) for different pH values

  • HPLC or GC-MS system

• Procedure:

  • Prepare a stock solution of pentyl isobutyrate in a suitable solvent (e.g., acetonitrile (B52724) or methanol) at a known concentration (e.g., 1 mg/mL).

  • Acidic Hydrolysis:

    • Mix an aliquot of the stock solution with 0.1 M HCl.

    • Incubate the solution at a controlled temperature (e.g., 40°C).

    • Withdraw samples at predetermined time points (e.g., 0, 2, 4, 8, 24 hours).

    • Neutralize the samples with an equivalent amount of 0.1 M NaOH before analysis.

  • Basic Hydrolysis:

    • Mix an aliquot of the stock solution with 0.1 M NaOH.

    • Incubate the solution at a controlled temperature (e.g., 40°C).

    • Withdraw samples at predetermined time points (e.g., 0, 1, 2, 4, 8 hours).

    • Neutralize the samples with an equivalent amount of 0.1 M HCl before analysis.

  • Neutral Hydrolysis:

    • Mix an aliquot of the stock solution with purified water or a neutral buffer.

    • Incubate the solution at a controlled temperature (e.g., 40°C).

    • Withdraw samples at predetermined time points (e.g., 0, 24, 48, 72 hours).

  • Sample Analysis:

    • Analyze all samples by a validated HPLC or GC-MS method to determine the concentration of remaining pentyl isobutyrate and the formation of isobutyric acid and pentanol.

  • Data Analysis:

    • Plot the concentration of pentyl isobutyrate versus time for each pH condition.

    • Calculate the degradation rate constant and half-life at each pH.

Visualizations

Caption: Acid-catalyzed hydrolysis of pentyl isobutyrate.

Caption: Base-catalyzed hydrolysis (saponification) of pentyl isobutyrate.

Caption: Experimental workflow for pH stability testing.

References

• 1. youtube.com [youtube.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. 15.9 Hydrolysis of Esters | The Basics of General, Organic, and Biological Chemistry [courses.lumenlearning.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 7. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 8. studysmarter.co.uk [studysmarter.co.uk]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. researchgate.net [researchgate.net]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. science-blogs.ucoz.com [science-blogs.ucoz.com]

Technical Support Center: Optimizing Reaction Time for Complete Esterification

Welcome to the technical support center dedicated to optimizing reaction times for complete esterification. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and enhance their esterification experiments. Below, you will find a series of frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format, addressing specific challenges you may encounter.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors influencing the rate of an esterification reaction?

A1: The rate of esterification is primarily influenced by four key factors: temperature, the concentration of reactants, the presence and concentration of a catalyst, and the removal of water as it is formed.[1] Increasing the temperature generally accelerates the reaction by providing the necessary activation energy. A higher concentration of the reactants (the carboxylic acid and the alcohol) can increase the frequency of molecular collisions, leading to a faster reaction rate.[1] An acid catalyst is crucial for speeding up the reaction, and its effectiveness is dependent on its concentration and strength.[2] Since esterification is a reversible reaction that produces water, its removal shifts the equilibrium towards the formation of the ester, thereby increasing the overall reaction rate and yield.[3][4]

Q2: My Fischer esterification is proceeding very slowly. What are the common causes?

A2: A slow Fischer esterification reaction is a common issue that can often be attributed to several factors. One of the primary reasons is an insufficient amount or a weak acid catalyst, which fails to adequately protonate the carboxylic acid, a key step in the reaction mechanism.[5] The presence of water in the reaction mixture, either from wet reagents or glassware, can inhibit the forward reaction and shift the equilibrium back towards the starting materials.[1][6] Suboptimal reaction temperature is another frequent cause; if the temperature is too low, the molecules will lack sufficient kinetic energy to overcome the activation energy barrier.[6] Additionally, steric hindrance in either the carboxylic acid or the alcohol can physically block the reactive sites, slowing down the reaction.[3]

Q3: How can I effectively drive the reaction equilibrium towards the product side to achieve complete esterification?

A3: To drive the equilibrium towards the formation of the ester and achieve a higher yield, you can apply Le Chatelier's principle in two main ways. Firstly, using a large excess of one of the reactants, typically the less expensive one like the alcohol, will shift the equilibrium to favor the product side.[5][7] For instance, using the alcohol as the solvent is a common strategy.[3] Secondly, the continuous removal of water, a byproduct of the reaction, is a highly effective method.[4] This can be achieved by using a Dean-Stark apparatus, which physically separates the water from the reaction mixture as it forms, or by adding a dehydrating agent like molecular sieves.[3][6]

Q4: What is the role of the acid catalyst, and which catalysts are commonly used?

A4: The acid catalyst in a Fischer esterification plays a critical role in accelerating the reaction rate. It does so by protonating the carbonyl oxygen of the carboxylic acid, which makes the carbonyl carbon more electrophilic and, therefore, more susceptible to nucleophilic attack by the alcohol.[5][8] Commonly used strong acid catalysts include sulfuric acid (H₂SO₄) and p-toluenesulfonic acid (p-TsOH).[3][9] Lewis acids such as scandium(III) triflate can also be employed.[3] The choice of catalyst can depend on the sensitivity of the substrates.[3]

Troubleshooting Guides

Issue: Low Product Yield After Extended Reaction Time

Q: I have run my reaction for several hours, but the yield of my ester is still low. What steps can I take to troubleshoot this?

A: Low yield despite a long reaction time often points to issues with the reaction equilibrium or suboptimal conditions. Here’s a step-by-step troubleshooting guide:

• Verify Reagent Purity and Dryness: Ensure that your carboxylic acid and alcohol are of high purity and, most importantly, anhydrous. Water contamination is a common reason for low yields.[1][6] Dry your glassware thoroughly before starting the reaction.

• Check Catalyst Concentration and Activity: An insufficient amount of catalyst will result in a slow and incomplete reaction.[5] Ensure you have added the correct catalytic amount (typically 1-5 mol%). If the catalyst is old, it may have absorbed moisture and lost its activity.

• Increase Reactant Concentration: As per Le Chatelier's principle, increasing the concentration of one reactant will drive the equilibrium towards the products. Consider increasing the molar ratio of the alcohol to the carboxylic acid.[5]

• Optimize Reaction Temperature: Ensure the reaction is being conducted at the appropriate temperature. For many common alcohols, refluxing is required to achieve a reasonable reaction rate.[9] However, excessively high temperatures can lead to side reactions.[10]

• Implement Water Removal: If you are not already doing so, actively remove water from the reaction. The use of a Dean-Stark apparatus is highly effective for this purpose.[4][6]

• Monitor Reaction Progress: Use techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the starting materials and the appearance of the product. This will help you determine if the reaction has truly stalled or if it simply requires more time to reach completion.[6][11]

Data Presentation

Table 1: Influence of Reaction Parameters on Esterification Conversion and Time

Carboxylic Acid	Alcohol	Molar Ratio (Alcohol:Acid)	Catalyst (Concentration)	Temperature (°C)	Reaction Time	Conversion/Yield (%)	Reference
Acetic Acid	Ethanol	10:1	H₂SO₄ (1 drop)	50	-	70.9
Acetic Acid	Ethanol	10:1	H₂SO₄ (1 drop)	60	-	80
Acetic Acid	Ethanol	30:1	H₂SO₄ (1 drop)	60	-	59.5
Lauric Acid	Ethanol	Excess	Acetyl Chloride (in situ HCl)	Reflux (~120)	1 hour	-	[12]
Benzoic Acid	Methanol (B129727)	Excess (as solvent)	H₂SO₄ (0.1 mL)	65	-	90	[9]
Adipic Acid	Ethanol	Excess	H₂SO₄	Reflux (~80)	-	-	[5]
Palm Fatty Acids	Isopropanol	Excess	MeSO₃H (0.5 M)	77	8.4 min (t₁/₂)	80 (reactive distillation)	[13]
Palm Fatty Acids	Butyl-cellosolve	Excess	MeSO₃H (0.5 M)	95	15 min (t₁/₂)	-	[13]
High FFA Oil	Methanol	9:1	H₂SO₄ (0.5 wt%)	30	90 min	-	[14]
High FFA Oil	Methanol	6:1	HCl (5 wt%)	-	90 min	98	[15]

Experimental Protocols

Protocol 1: Fischer Esterification of Benzoic Acid with Methanol

This protocol describes the synthesis of methyl benzoate (B1203000) from benzoic acid and methanol using sulfuric acid as a catalyst.

Materials:

• Benzoic acid (610 mg)

• Methanol (25 mL)

• Concentrated sulfuric acid (0.1 mL)

• Ethyl acetate (B1210297)

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (B86663)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 610 mg of benzoic acid in 25 mL of methanol in a round-bottom flask.[9]

• Carefully and slowly add 0.1 mL of concentrated sulfuric acid to the stirring reaction mixture.[9]

• Attach a reflux condenser and heat the mixture to 65°C with stirring.[9]

• Maintain the reaction at this temperature until completion (monitoring by TLC is recommended).

• After the reaction is complete, remove the heat source and allow the flask to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.[9]

• Extract the residue with 50 mL of ethyl acetate.[9]

• Wash the organic phase twice with 30 mL of saturated sodium bicarbonate solution, followed by a wash with a saturated solution of sodium chloride.[9]

• Dry the resulting organic phase over anhydrous magnesium sulfate and filter.[9]

• Concentrate the organic phase under reduced pressure to obtain the methyl benzoate product. A typical yield is around 90%.[9]

Protocol 2: Esterification with a Dean-Stark Apparatus

This protocol outlines a general procedure for carrying out an esterification reaction where water is removed azeotropically using a Dean-Stark trap. This method is particularly useful for achieving high yields.

Materials:

• Carboxylic acid (e.g., Hippuric acid, 35.8 g, 0.20 mol)[9]

• Alcohol (e.g., Cyclohexanol, 20.0 g, 0.20 mol)[9]

• Acid catalyst (e.g., p-toluenesulfonic acid, 1.0 g)[9]

• Azeotropic solvent (e.g., Toluene, 200 mL)[9]

• Ethyl acetate

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dean-Stark trap

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add the carboxylic acid, alcohol, p-toluenesulfonic acid, and toluene.[9]

• Assemble the Dean-Stark apparatus with the reflux condenser.

• Heat the mixture to reflux. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.[4]

• Continue refluxing until the theoretical amount of water has been collected in the trap (this can take up to 30 hours depending on the reactants).[9]

• Once the reaction is complete, cool the reaction flask to room temperature.[9]

• Dilute the reaction mixture with ethyl acetate (e.g., 200 mL).[9]

• Wash the organic phase twice with water.[9]

• Dry the organic layer over anhydrous magnesium sulfate and filter.[9]

• Remove the solvent using a rotary evaporator to yield the crude ester.[9]

• The crude product can be further purified by recrystallization.[9]

Mandatory Visualizations

Caption: Mechanism of Fischer Esterification.

Caption: Troubleshooting workflow for low ester yield.

Caption: Key parameters affecting esterification rate.

References

• 1. benchchem.com [benchchem.com]
• 2. media.neliti.com [media.neliti.com]
• 3. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 8. athabascau.ca [athabascau.ca]
• 9. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 10. researchgate.net [researchgate.net]
• 11. more.juniata.edu [more.juniata.edu]
• 12. cerritos.edu [cerritos.edu]
• 13. kerwa.ucr.ac.cr [kerwa.ucr.ac.cr]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Purification of Crude Pentyl Isobutyrate

This technical support center is a dedicated resource for researchers, scientists, and drug development professionals engaged in the purification of crude pentyl isobutyrate. Here you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to address challenges encountered during the purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude pentyl isobutyrate reaction mixture?

A1: Typical impurities include unreacted starting materials such as pentanol (B124592) and isobutyric acid (or its derivatives like isobutyryl chloride), residual acid catalyst (e.g., sulfuric acid) if used in a Fischer esterification, water formed during the reaction, and potential side-products from competing reactions.

Q2: How can I effectively remove acidic impurities like unreacted isobutyric acid and the acid catalyst?

A2: A standard and effective method is to perform a liquid-liquid extraction with a mild basic solution. Washing the crude product with a saturated sodium bicarbonate (NaHCO₃) solution will neutralize and extract these acidic components into the aqueous layer, which can then be separated.

Q3: What level of purity can I expect from different purification techniques for pentyl isobutyrate?

A3: The achievable purity depends on the chosen method and its careful execution. Liquid-liquid extraction followed by drying is a basic purification step. For higher purity, fractional distillation can yield pentyl isobutyrate of 98% or higher. For the highest purity, especially for removing isomers or closely boiling impurities, flash column chromatography is recommended and can achieve >99% purity. The final purity should always be confirmed by analytical methods like Gas Chromatography (GC).

Q4: My crude pentyl isobutyrate is wet. How do I efficiently remove water before distillation?

A4: After an aqueous workup, the organic layer should be washed with brine (a saturated solution of NaCl), which helps to draw water out of the organic phase. Subsequently, the organic layer should be dried over an anhydrous drying agent like anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄). The drying agent is then removed by filtration before proceeding to distillation.

Q5: Is there a risk of the pentyl isobutyrate hydrolyzing back to pentanol and isobutyric acid during the workup?

A5: Yes, hydrolysis can occur, especially in the presence of strong acids or bases and water, particularly at elevated temperatures.[1] To minimize this, it is advisable to perform aqueous washes at room temperature and to remove the acid catalyst as early as possible in the workup. Using a mild base like sodium bicarbonate for neutralization is preferred over strong bases like sodium hydroxide.

Troubleshooting Guides

Liquid-Liquid Extraction

Problem	Potential Cause(s)	Recommended Solution(s)
Emulsion Formation	- Vigorous shaking of the separatory funnel.- High concentration of impurities acting as surfactants.	- Gently invert the separatory funnel instead of vigorous shaking.- Add a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous layer and help break the emulsion.[2]- Allow the mixture to stand for an extended period to allow for phase separation.
Incomplete Separation of Layers	- The densities of the organic and aqueous layers are very similar.	- Add more of the organic solvent or water to alter the overall density of the respective phases.- Adding brine to the aqueous layer will increase its density, aiding separation.
Product Loss	- Incomplete extraction from the aqueous layer.- Pentyl isobutyrate has some solubility in the aqueous phase.	- Perform multiple extractions with smaller volumes of the organic solvent rather than a single extraction with a large volume.- Back-extract the combined aqueous layers with a fresh portion of the organic solvent to recover any dissolved product.

Fractional Distillation

Problem	Potential Cause(s)	Recommended Solution(s)
"Bumping" or Uneven Boiling	- Lack of boiling chips or a stir bar.	- Always add new boiling chips or a magnetic stir bar to the distillation flask before heating.
Poor Separation of Pentyl Isobutyrate from Impurities	- Boiling points of the ester and impurities (e.g., unreacted pentanol) are too close.- Inefficient fractionating column.- Distillation rate is too fast.	- Use a longer or more efficient fractionating column (e.g., Vigreux or packed column).- Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established on the column surfaces.- Consider vacuum distillation to lower the boiling points, which can sometimes improve separation.
Low Yield of Purified Product	- Product loss due to hold-up in the distillation apparatus.- Decomposition of the product at high temperatures.	- Insulate the distillation column and head to minimize heat loss and condensation on the apparatus walls.- If the product is thermally sensitive, use vacuum distillation to reduce the required temperature.
Temperature Fluctuations at the Distillation Head	- Inconsistent heating.- Drafts affecting the column temperature.	- Use a heating mantle with a controller for stable and consistent heating.- Shield the distillation apparatus from drafts in the laboratory.

Flash Column Chromatography

Problem	Potential Cause(s)	Recommended Solution(s)
Co-elution of Pentyl Isobutyrate and Impurities	- Inappropriate solvent system (eluent).	- Optimize the solvent system using Thin Layer Chromatography (TLC) first. Aim for an Rf value of ~0.2-0.4 for pentyl isobutyrate. A good starting point is a mixture of hexanes and ethyl acetate (B1210297).[3]- Consider using a gradient elution, starting with a less polar solvent mixture and gradually increasing the polarity.
Product is Not Eluting from the Column	- The eluent is not polar enough.	- Gradually increase the polarity of the eluent. For example, if you are using 5% ethyl acetate in hexanes, try increasing to 10% or 20%.
Cracking of the Silica (B1680970) Gel Bed	- Improper packing of the column.- The column ran dry during the run.	- Pack the column carefully as a slurry to avoid trapping air bubbles.- Never let the solvent level drop below the top of the silica gel bed.
Tailing of the Product Peak on TLC and Column	- The compound is interacting too strongly with the acidic silica gel.- The column is overloaded.	- Add a small amount of a slightly more polar solvent (e.g., a few drops of triethylamine (B128534) if the compound is basic, though not typical for this ester) to the eluent.- Ensure the amount of crude product loaded is appropriate for the column size (typically 1-5% of the silica gel weight).

Data Presentation

Table 1: Physical and Chemical Properties of Pentyl Isobutyrate

Property	Value
Molecular Formula	C₉H₁₈O₂[4]
Molecular Weight	158.24 g/mol [4]
Boiling Point	176.5 °C at 760 mmHg[5]
Density	0.874 g/cm³[5]
Refractive Index	~1.3864[5]
Solubility	Insoluble in water; soluble in alcohol and ethers.

Table 2: Purity and Yield Expectations for Purification Methods

Purification Method	Expected Purity	Typical Yield	Notes
Liquid-Liquid Extraction	Low to Moderate	High	Primarily for removing acidic/basic impurities and water-soluble components.
Fractional Distillation	High (≥98%)	Moderate to High	Effective for separating components with significantly different boiling points.
Flash Column Chromatography	Very High (>99%)	Moderate	Excellent for separating compounds with different polarities, including isomers.[3]

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction for Initial Purification

• Transfer Crude Product: Transfer the crude pentyl isobutyrate reaction mixture to a separatory funnel of an appropriate size.

• Dilute with Organic Solvent: Dilute the crude product with an equal volume of a suitable organic solvent in which pentyl isobutyrate is highly soluble and immiscible with water (e.g., diethyl ether or ethyl acetate).

• Neutralization Wash: Add a saturated solution of sodium bicarbonate (NaHCO₃) in portions to neutralize any remaining acid catalyst and unreacted isobutyric acid. Swirl gently and vent the funnel frequently to release the CO₂ gas produced. Continue adding until gas evolution ceases.

• Separate Layers: Allow the layers to separate fully. The organic layer containing the pentyl isobutyrate will typically be the upper layer (confirm by checking the densities of the solvents). Drain and discard the lower aqueous layer.

• Brine Wash: Wash the organic layer with a saturated sodium chloride (brine) solution to remove the bulk of dissolved water and help break any emulsions. Separate and discard the aqueous layer.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add an anhydrous drying agent such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄). Swirl the flask and let it stand for 10-15 minutes. The drying agent should be free-flowing, not clumped together.

• Filtration: Filter the dried organic solution through a fluted filter paper or a cotton plug into a clean, dry round-bottom flask to remove the drying agent.

• Solvent Removal: Remove the extraction solvent using a rotary evaporator to yield the crude, washed pentyl isobutyrate.

Protocol 2: Fractional Distillation of Pentyl Isobutyrate

• Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (e.g., Vigreux), a distillation head with a thermometer, a condenser, and a receiving flask. Ensure all joints are properly sealed.

• Charge the Flask: Add the crude, washed pentyl isobutyrate and a few boiling chips or a magnetic stir bar to the distillation flask.

• Heating: Begin to heat the flask gently using a heating mantle.

• Collect Fractions: Monitor the temperature at the distillation head.

  • Collect any initial low-boiling fractions (forerun), which may contain residual extraction solvent or other volatile impurities.

  • The temperature should then stabilize at the boiling point of pentyl isobutyrate (approx. 176.5 °C at atmospheric pressure). Collect the fraction that distills at this stable temperature in a clean, pre-weighed receiving flask.

• Completion: Stop the distillation when the temperature begins to drop or rise significantly, or when only a small amount of residue remains in the distillation flask.

Protocol 3: Flash Column Chromatography for High-Purity Pentyl Isobutyrate

• Solvent System Selection: Determine an appropriate solvent system (eluent) by performing Thin Layer Chromatography (TLC) on the crude pentyl isobutyrate. A common starting point is a mixture of hexanes and ethyl acetate. Adjust the ratio to achieve an Rf value of approximately 0.2-0.4 for the pentyl isobutyrate spot.[3]

• Column Packing: Pack a chromatography column with silica gel as a slurry in the chosen eluent. Ensure the silica bed is well-packed and free of cracks or air bubbles.

• Sample Loading: Dissolve the crude pentyl isobutyrate in a minimal amount of the eluent. Carefully load the sample onto the top of the silica gel bed.

• Elution: Add the eluent to the top of the column and apply positive pressure (using a pump or inert gas) to push the solvent through the column at a steady rate.

• Fraction Collection: Collect the eluate in a series of test tubes or flasks.

• Analysis: Analyze the collected fractions by TLC to identify which ones contain the pure pentyl isobutyrate.

• Solvent Removal: Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified pentyl isobutyrate.

Visualizations

Caption: General workflow for the synthesis and purification of pentyl isobutyrate.

Caption: Decision tree for selecting a purification method for pentyl isobutyrate.

References

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. columbia.edu [columbia.edu]
• 3. benchchem.com [benchchem.com]
• 4. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pentyl isobutyrate｜lookchem [lookchem.com]

Reference Data & Comparative Studies

A Comparative Guide to GC-FID and GC-MS for Pentyl Isobutyrate Analysis

For researchers, scientists, and drug development professionals requiring precise and reliable quantification of volatile esters like pentyl isobutyrate, the choice of analytical technique is paramount. Gas Chromatography (GC) is the undisputed method for separating volatile compounds, but the choice of detector—Flame Ionization Detector (FID) or Mass Spectrometer (MS)—can significantly impact the results. This guide provides an objective comparison of GC-FID and GC-MS for the analysis of pentyl isobutyrate, supported by representative experimental data and detailed methodologies.

Principles of Detection

GC-FID operates on the principle of detecting ions formed during the combustion of organic compounds in a hydrogen-air flame. As pentyl isobutyrate elutes from the GC column and enters the FID, it is burned, producing ions. The resulting electrical current is proportional to the amount of carbon atoms in the analyte, making FID a highly sensitive and universal detector for hydrocarbons and other organic compounds.

GC-MS combines the separation power of GC with the qualitative and quantitative capabilities of mass spectrometry. As pentyl isobutyrate elutes from the column, it enters the ion source of the mass spectrometer where it is ionized, typically by electron impact (EI). The resulting charged fragments are then separated by their mass-to-charge ratio (m/z). This process provides not only quantitative data but also structural information, allowing for definitive identification of the analyte.

Quantitative Performance Comparison

The choice between GC-FID and GC-MS often depends on the specific requirements of the analysis, such as the need for sensitivity, selectivity, and structural confirmation. The following table summarizes the typical quantitative performance characteristics of each technique for the analysis of esters similar to pentyl isobutyrate.

Performance Parameter	GC-FID	GC-MS	Key Considerations
Limit of Detection (LOD)	Typically in the low µg/mL range (e.g., 0.21–0.54 µg/mL for FAMEs)[1]	Generally lower, in the ng/mL to low µg/L range[2]	GC-MS is superior for trace-level analysis.
Limit of Quantitation (LOQ)	In the µg/mL range (e.g., 0.63–1.63 µg/mL for FAMEs)[1]	Can be significantly lower than GC-FID, often in the µg/L range[2]	For precise measurement of minor components, GC-MS is the preferred method.
Linearity (R²)	Excellent, typically >0.99[3][4]	Excellent, typically ≥ 0.999[5]	Both techniques provide a wide linear range suitable for quantification.
Precision (%RSD)	Repeatability: < 2%; Intermediate Precision: < 5%	Repeatability: < 2%; Intermediate Precision: < 3%[5]	Both methods offer high precision for reproducible results.
Selectivity	Moderate, based on retention time	High, based on both retention time and mass spectrum[5]	GC-MS provides unambiguous identification, crucial for complex matrices.
Cost	Lower initial investment and operational costs	Higher initial investment and maintenance costs	GC-FID is a more cost-effective solution for routine quantitative analysis.
Ease of Use	Simpler operation and data analysis	More complex instrumentation and data interpretation	GC-FID is generally considered more user-friendly for routine applications.

Experimental Protocols

Detailed experimental protocols are essential for achieving reliable and reproducible results. Below are representative methodologies for the analysis of pentyl isobutyrate using both GC-FID and GC-MS.

GC-FID Methodology

1. Sample Preparation:

• Prepare a stock solution of pentyl isobutyrate in a suitable solvent (e.g., hexane (B92381) or methanol).

• Create a series of calibration standards by serial dilution of the stock solution to cover the expected concentration range of the samples.

• For complex matrices, a liquid-liquid extraction or solid-phase microextraction (SPME) may be necessary to isolate the analyte.[3]

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system (or equivalent) with FID.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: 10°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Carrier Gas: Helium, constant flow rate of 1 mL/min.

• FID Temperature: 280°C.

• FID Gas Flows: Hydrogen: 30 mL/min, Air: 300 mL/min, Makeup (Helium): 25 mL/min.

• Injection Volume: 1 µL.

3. Data Analysis:

• Integrate the peak area of pentyl isobutyrate in the chromatograms.

• Construct a calibration curve by plotting the peak area against the concentration of the calibration standards.

• Determine the concentration of pentyl isobutyrate in the samples by interpolating their peak areas on the calibration curve.

GC-MS Methodology

1. Sample Preparation:

• Follow the same sample preparation procedure as for GC-FID. An internal standard (e.g., a deuterated analog of pentyl isobutyrate or a compound with similar chemical properties but different retention time) is highly recommended for improved accuracy and precision.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B GC system (or equivalent).

• Mass Spectrometer: Agilent 5977B MSD (or equivalent).

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector: Split/splitless inlet, operated in split or splitless mode depending on the required sensitivity.

• Injector Temperature: 250°C.

• Oven Temperature Program: Same as GC-FID.

• Carrier Gas: Helium, constant flow rate of 1 mL/min.

• Transfer Line Temperature: 280°C.

• Ion Source: Electron Ionization (EI) at 70 eV.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Acquisition Mode:

  • Full Scan: m/z 40-300 for qualitative analysis and library matching.

  • Selected Ion Monitoring (SIM): Monitor characteristic ions of pentyl isobutyrate (e.g., m/z 71, 87, 115, 158) for enhanced sensitivity and quantitative analysis.

• Injection Volume: 1 µL.

3. Data Analysis:

• Identify the pentyl isobutyrate peak by its retention time and mass spectrum (compared to a reference spectrum or library).

• Integrate the peak area of the target ion(s) in SIM mode or the total ion chromatogram (TIC) in full scan mode.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration.

• Calculate the concentration of pentyl isobutyrate in the samples using the calibration curve.

Workflow Diagrams

Figure 1. GC-FID analytical workflow for pentyl isobutyrate.

Figure 2. GC-MS analytical workflow for pentyl isobutyrate.

Conclusion

Both GC-FID and GC-MS are powerful techniques for the analysis of pentyl isobutyrate.

GC-FID is a robust, reliable, and cost-effective method that is well-suited for routine quantitative analysis where the identity of the analyte is known and high sensitivity for trace-level detection is not the primary concern. Its simplicity of operation makes it an excellent choice for quality control laboratories.

GC-MS , on the other hand, offers superior sensitivity and unparalleled selectivity. The ability to provide structural information through mass spectrometry makes it the gold standard for analyte identification and for the analysis of complex samples where co-eluting peaks may be present. For research and development applications, where unambiguous identification and the ability to detect and quantify trace impurities are critical, GC-MS is the superior choice.

The ultimate decision between GC-FID and GC-MS should be guided by the specific analytical needs, budget constraints, and the complexity of the sample matrix. For routine quantification of a known compound in a relatively clean matrix, GC-FID is often sufficient. For all other scenarios requiring higher confidence in identification and lower detection limits, GC-MS is the recommended technique.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Development and Validation of a New GC-FID Method for the Determination of Short and Medium Chain Free Fatty Acids in Wine [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of Analytical Methods for Pentyl Isobutyrate Quantification

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile esters like pentyl isobutyrate is essential for quality control, flavor profiling, and stability studies in various consumer products and pharmaceutical formulations. The validation of the analytical method employed is a critical regulatory requirement to ensure data of the highest integrity. This guide provides an objective comparison of two common analytical techniques for the quantification of pentyl isobutyrate: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with UV Detection (HPLC-UV), supported by representative experimental data.

Method Comparison at a Glance

Gas Chromatography with Flame Ionization Detection (GC-FID) is the predominant and most direct method for analyzing volatile, non-polar compounds like pentyl isobutyrate.[1][2] In contrast, High-Performance Liquid Chromatography with UV Detection (HPLC-UV) is generally less suitable for such analytes due to the absence of a UV-absorbing chromophore in the molecule, necessitating a chemical derivatization step to render it detectable.[3] The choice between these methods depends on sample complexity, required sensitivity, and available instrumentation.

Quantitative Performance Comparison

The validation of an analytical method is essential to demonstrate its suitability for a specific purpose.[4] Key performance characteristics for the quantification of pentyl isobutyrate using GC-FID and a plausible derivatization-based HPLC-UV method are summarized below.

Table 1: Performance Characteristics of GC-FID for Pentyl Isobutyrate Analysis

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.999
Range	1 - 1000 µg/mL
Accuracy (% Recovery)	95 - 105%
Precision (% RSD)	< 5%
Limit of Detection (LOD)	0.1 - 0.5 µg/mL
Limit of Quantification (LOQ)	0.3 - 1.5 µg/mL

Data synthesized from typical performance of GC-FID methods for similar volatile esters.[4][5]

Table 2: Plausible Performance Characteristics of HPLC-UV for Derivatized Pentyl Isobutyrate Analysis

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.99
Range	5 - 500 µg/mL
Accuracy (% Recovery)	90 - 110%
Precision (% RSD)	< 10%
Limit of Detection (LOD)	1 - 5 µg/mL
Limit of Quantification (LOQ)	3 - 15 µg/mL

Data synthesized from performance of HPLC-UV methods for other non-chromophoric compounds requiring derivatization.[6][7]

Experimental Workflows and Methodologies

The following diagrams and protocols outline the typical experimental workflows for the validation of analytical methods for pentyl isobutyrate.

Analytical Method Validation Workflow

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

GC-FID is a robust and sensitive method for the direct quantification of volatile compounds like pentyl isobutyrate.[2][5]

1. Sample Preparation (Direct Liquid Injection):

• Accurately weigh a portion of the sample matrix into a suitable solvent, such as ethanol (B145695) or dichloromethane.

• For solid or semi-solid matrices, a solvent extraction may be necessary.

• Add an appropriate internal standard (e.g., n-hexyl acetate) to correct for injection volume variability.

• Prepare a series of calibration standards of pentyl isobutyrate in the same solvent, also containing the internal standard at a constant concentration.

2. GC-FID Instrumental Conditions:

• Column: A polar capillary column, such as a DB-WAX or FFAP, is typically used for the separation of esters (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness).[8]

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 220°C at a rate of 10°C/min.

  • Final hold: 220°C for 5 minutes.

• Detector Temperature (FID): 280°C.

• Injection Volume: 1 µL with a split ratio (e.g., 20:1).

3. Quantification:

• Construct a calibration curve by plotting the ratio of the peak area of pentyl isobutyrate to the peak area of the internal standard against the concentration of the calibration standards.

• Determine the concentration of pentyl isobutyrate in the samples by applying the peak area ratio to the regression equation of the calibration curve.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV) Protocol

This method is less direct due to the need for derivatization to introduce a UV-active chromophore.[3]

1. Sample Preparation and Derivatization:

• Extract pentyl isobutyrate from the sample matrix using a suitable solvent.

• Derivatization Step: React the extracted pentyl isobutyrate with a derivatizing agent that introduces a chromophore. A common approach for non-absorbing compounds is to convert them into UV-active esters or amides.[7][9] For instance, the ester can be hydrolyzed to isobutyric acid, which is then reacted with a UV-active reagent like 2,4'-dibromoacetophenone.[10]

• Prepare calibration standards of pentyl isobutyrate and subject them to the same derivatization procedure.

2. HPLC-UV Instrumental Conditions:

• Column: A reverse-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: A gradient of acetonitrile (B52724) and water.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: The maximum absorbance wavelength of the derivatized product (e.g., ~260 nm for a phenacyl ester derivative).

• Injection Volume: 10 µL.

3. Quantification:

• Construct a calibration curve by plotting the peak area of the derivatized pentyl isobutyrate against the concentration of the derivatized standards.

• Determine the concentration in the samples from the calibration curve.

Conclusion

For the quantitative analysis of pentyl isobutyrate, GC-FID stands out as the superior method due to its directness, higher sensitivity, and better precision for volatile compounds.[5][11] The sample preparation is straightforward, and the method is robust and widely used for flavor and fragrance analysis.[1]

HPLC-UV, while a powerful technique for many analytes, presents significant challenges for non-chromophoric, volatile compounds like pentyl isobutyrate. The necessity of a derivatization step adds complexity, time, and potential for analytical error to the workflow.[3] While feasible, it would typically only be considered if GC instrumentation is unavailable.

A thorough validation following ICH guidelines is imperative to ensure that the chosen method is fit for its intended purpose, providing reliable and defensible data for researchers, scientists, and drug development professionals.

References

• 1. Alcoholic Beverage Analysis by GC [restek.com]
• 2. notulaebotanicae.ro [notulaebotanicae.ro]
• 3. veeprho.com [veeprho.com]
• 4. academic.oup.com [academic.oup.com]
• 5. agilent.com [agilent.com]
• 6. On-Column Approach in the HPLC-UV Analysis of Non-chromophoric Compounds Using Azelaic Acid as a Model | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Development and validation of a GC–FID method for quantitative analysis of oleic acid and related fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. jafs.com.pl [jafs.com.pl]
• 11. Beer volatile analysis: optimization of HS/SPME coupled to GC/MS/FID - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of the Odor Profiles of Pentyl Isobutyrate and Pentyl Butyrate

For Immediate Release

[City, State] – [Date] – In the realm of flavor and fragrance chemistry, the subtle distinctions between structurally similar ester compounds can elicit vastly different olfactory experiences. This guide provides a detailed comparison of the odor profiles of two such esters: pentyl isobutyrate and pentyl butyrate (B1204436). This analysis is intended for researchers, scientists, and professionals in the fields of food science, fragrance development, and sensory analysis, offering a comprehensive overview based on available data and standardized experimental protocols.

Executive Summary

Pentyl butyrate and pentyl isobutyrate, while isomers, present distinct and nuanced fruity aroma profiles. Pentyl butyrate is predominantly characterized by its sweet, pear- and apricot-like notes. In contrast, pentyl isobutyrate offers a more complex fruity profile with prominent apple and apricot characteristics, complemented by a subtle buttery undertone. The differentiation in their odor profiles is attributed to the structural variation in the butyrate versus isobutyrate moiety, which influences their interaction with olfactory receptors.

Data Presentation: A Comparative Overview

The following table summarizes the key organoleptic and physicochemical properties of pentyl isobutyrate and pentyl butyrate.

Property	Pentyl Isobutyrate (Amyl Isobutyrate)	Pentyl Butyrate (Amyl Butyrate)
Synonyms	Amyl isobutyrate, Pentyl 2-methylpropanoate	Amyl butyrate, Pentyl butanoate
CAS Number	2445-72-9	540-18-1
Molecular Formula	C₉H₁₈O₂	C₉H₁₈O₂
Molecular Weight	158.24 g/mol	158.24 g/mol
Odor Profile	Fruity, apple, apricot, with buttery notes.[1]	Fruity, sweet, pear, apricot, with nuances of banana, pineapple, and cherry.[1][2]
Odor Threshold	Data not available	Detection: 210 ppb

Experimental Protocols

To quantitatively and qualitatively assess the odor profiles of pentyl isobutyrate and pentyl butyrate, standardized sensory and instrumental analyses are employed. The following protocols are representative of the methodologies used in the flavor and fragrance industry.

Quantitative Descriptive Analysis (QDA) of Odor Profiles

This method provides a quantitative description of the sensory attributes of the two esters using a trained human panel.

1. Panelist Selection and Training:

• A panel of 10-12 individuals is selected based on their sensory acuity and ability to describe aromas.

• Panelists undergo extensive training (20-40 hours) to develop a consensus on a lexicon of aroma descriptors relevant to fruity esters (e.g., apple, pear, apricot, sweet, buttery). Reference standards for each descriptor are used for calibration.

2. Sample Preparation:

• Solutions of high-purity pentyl isobutyrate and pentyl butyrate are prepared in a neutral solvent (e.g., deodorized mineral oil or propylene (B89431) glycol) at a concentration of 1% (w/w).

• Samples are presented in coded, identical, odor-free glass vials to prevent bias.

3. Evaluation Procedure:

• Panelists evaluate the aroma of each sample in individual sensory booths under controlled temperature and humidity.

• The intensity of each descriptor in the established lexicon is rated on a 15-cm unstructured line scale, anchored from "low" to "high."

• A minimum of three replicate evaluations are performed for each sample by each panelist.

4. Data Analysis:

• The intensity ratings are converted to numerical data.

• Analysis of Variance (ANOVA) is used to determine significant differences in the intensity of each attribute between the two esters.

• The results are often visualized using spider or radar plots to provide a graphical comparison of the odor profiles.

Gas Chromatography-Olfactometry (GC-O) Analysis

GC-O combines the separation capabilities of gas chromatography with the human nose as a detector to identify odor-active compounds.

1. Sample Preparation:

• A dilute solution (e.g., 0.1% in ethanol) of each ester is prepared.

• Alternatively, headspace analysis can be performed by placing a small amount of the neat ester in a sealed vial and sampling the vapor phase. Solid-Phase Microextraction (SPME) is a common technique for this purpose.

2. GC-MS/O Instrumentation:

• A gas chromatograph equipped with a flame ionization detector (FID) and a mass spectrometer (MS) is used.

• The column effluent is split between the instrumental detectors and a heated sniffing port.

• A non-polar capillary column (e.g., DB-5) is typically used for the separation of these esters.

3. GC Conditions (Representative):

• Injector Temperature: 250°C

• Oven Program: 40°C (hold for 2 min), ramp to 240°C at 5°C/min, hold for 5 min.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Split Ratio: 20:1

4. Olfactometry Procedure:

• A trained sensory analyst sniffs the effluent from the sniffing port and records the retention time and a descriptor for each odor detected.

• The intensity of each odor can also be rated.

5. Data Analysis:

• The retention times of the odor events are correlated with the peaks from the FID and the mass spectra from the MS to confirm the identity of the odor-active compounds.

• An aromagram, a chromatogram with odor descriptors at the corresponding retention times, is generated to visualize the results.

Mandatory Visualization

Caption: Experimental workflow for the comparative odor profile analysis of pentyl isobutyrate and pentyl butyrate.

References

• 1. Pentyl butyrate - Wikipedia [en.wikipedia.org]
• 2. Pentyl butyrate (540-18-1) for sale [vulcanchem.com]

Differentiating Pentyl Isobutyrate Isomers: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, the precise identification of isomeric compounds is a critical challenge. This guide provides an objective comparison of pentyl isobutyrate and its isomer, sec-pentyl isobutyrate, utilizing gas chromatography-mass spectrometry (GC-MS) data. Detailed experimental protocols and data analysis are presented to facilitate their differentiation in a laboratory setting.

The structural similarity of pentyl isobutyrate and sec-pentyl isobutyrate, also known as 1-methylbutyl 2-methylpropanoate, necessitates robust analytical techniques for their unambiguous identification. Gas chromatography, coupled with mass spectrometry, offers a powerful method to distinguish these isomers based on differences in their retention times and mass spectral fragmentation patterns.

Comparative Analysis of Physicochemical and Chromatographic Data

The key to differentiating these isomers lies in their distinct behavior during chromatographic separation and their unique fragmentation patterns upon electron ionization. The following table summarizes the critical data for their distinction.

Property	Pentyl Isobutyrate	sec-Pentyl Isobutyrate
IUPAC Name	pentyl 2-methylpropanoate	pentan-2-yl 2-methylpropanoate
Synonyms	n-Pentyl isobutyrate, Amyl isobutyrate	1-Methylbutyl 2-methylpropanoate
CAS Number	2445-72-9	54340-93-1
Molecular Weight	158.24 g/mol	158.24 g/mol
Kovats Retention Index (Standard Non-Polar Column)	~1035[1]	~1028[2]
Kovats Retention Index (Standard Polar Column)	~1241[1]	Not available

Mass Spectral Fragmentation Analysis

While both isomers exhibit the same molecular ion peak (m/z 158), their fragmentation patterns under electron ionization (EI) show significant differences in the relative abundance of key fragment ions. These differences arise from the distinct branching of the pentyl group, which influences the stability of the resulting carbocations.

Pentyl Isobutyrate: The mass spectrum of pentyl isobutyrate is characterized by a base peak at m/z 43, corresponding to the isopropyl cation ([CH(CH_3)_2]^+). Other significant fragments include ions at m/z 71 (from the pentyl group) and m/z 89 (protonated isobutyric acid).

sec-Pentyl Isobutyrate: The mass spectrum of sec-pentyl isobutyrate also shows a prominent peak at m/z 43. However, the relative intensities of other fragment ions differ. A notable characteristic is the presence of a significant peak at m/z 57, corresponding to the sec-butyl cation, and a more abundant ion at m/z 70 resulting from a McLafferty rearrangement.

Table of Key Mass Spectral Peaks and Relative Intensities:

m/z	Pentyl Isobutyrate (Relative Intensity %)	sec-Pentyl Isobutyrate (Relative Intensity %)	Putative Fragment Ion
43	100	100	([CH(CH_3)2]^+)
57	Moderate	High	([C_4H_9]^+)
70	Low	High	([C_5H{10}]^+) (from McLafferty rearrangement)
71	High	Moderate	([C_5H_{11}]^+)
89	Moderate	Low	([(CH_3)_2CHCOOH+H]^+)
158	Low	Low	([M]^+)

Experimental Protocol for GC-MS Analysis

The following protocol provides a detailed methodology for the successful separation and identification of pentyl isobutyrate and sec-pentyl isobutyrate.

1. Sample Preparation:

• Prepare individual standard solutions of pentyl isobutyrate and sec-pentyl isobutyrate in a volatile solvent (e.g., dichloromethane (B109758) or hexane) at a concentration of 100 µg/mL.

• Prepare a mixed standard solution containing both isomers at the same concentration.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Conditions:

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977A MSD or equivalent.

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250°C.

• Injection Volume: 1 µL in splitless mode.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 150°C at a rate of 10°C/min.

  • Ramp to 250°C at a rate of 20°C/min, hold for 5 minutes.

• Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 35-200.

• Solvent Delay: 3 minutes.

3. Data Analysis:

• Acquire the total ion chromatograms (TICs) for the individual standards and the mixture.

• Determine the retention times for each isomer.

• Extract the mass spectrum for each chromatographic peak.

• Compare the obtained mass spectra with reference spectra from libraries (e.g., NIST) and with the provided fragmentation data to confirm the identity of each isomer.

Workflow for Isomeric Differentiation

The logical workflow for the differentiation of pentyl isobutyrate and sec-pentyl isobutyrate is illustrated in the following diagram.

Caption: Experimental workflow for the differentiation of pentyl isobutyrate isomers.

By following the detailed experimental protocol and utilizing the comparative data provided, researchers can confidently differentiate between pentyl isobutyrate and sec-pentyl isobutyrate, ensuring the accuracy and reliability of their scientific findings.

References

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Propanoic acid, 2-methyl-, 1-methylbutyl ester | C9H18O2 | CID 551303 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Cross-Validation of Analytical Methods for the Quantification of Pentyl Isobutyrate

An Objective Comparison of Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) for Researchers, Scientists, and Drug Development Professionals.

The accurate quantification of esters such as pentyl isobutyrate, a key compound in flavor and fragrance analysis as well as a potential biomarker, is crucial for quality control and research. The two most prominent analytical techniques for this purpose are Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC). This guide provides a comprehensive cross-validation of these methods, presenting their performance characteristics, detailed experimental protocols, and a visual representation of the analytical workflow to aid in method selection and implementation.

Quantitative Performance Comparison

The selection of an analytical method hinges on its quantitative performance. Below is a summary of typical validation parameters for the quantification of pentyl isobutyrate using GC-MS and HPLC with UV detection. The data is synthesized from studies on pentyl isobutyrate and structurally similar esters, such as fatty acid methyl esters (FAMEs), to provide a comparative overview.

Validation Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)	Acceptance Criteria (Typical)
Linearity (r²)	≥ 0.999	> 0.99	r² ≥ 0.99
Range	Wide, analyte-dependent	Wide, analyte-dependent	Interval demonstrating linearity, accuracy, and precision
Accuracy (% Recovery)	98.3 - 101.6%	95 - 105%	98 - 102%
Precision (%RSD)	Repeatability: < 2% Intermediate: < 3%	Repeatability: < 3%	RSD < 2% for repeatability; RSD < 3% for intermediate precision
Limit of Detection (LOD)	low µg/mL to ng/mL range	~0.14 mg/mL	Method- and analyte-specific
Limit of Quantification (LOQ)	µg/mL range	~0.44 mg/mL	Method- and analyte-specific

Methodology and Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reproducible results. The following sections outline the methodologies for quantifying pentyl isobutyrate using both GC-MS and HPLC-UV.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

GC-MS is a highly sensitive and specific technique ideal for the analysis of volatile compounds like pentyl isobutyrate.

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of pentyl isobutyrate in a suitable solvent such as methanol (B129727) or hexane (B92381). Create a series of calibration standards by serial dilution.

• Sample Extraction: For liquid samples, a liquid-liquid extraction with a non-polar solvent like hexane may be employed. For solid samples, headspace analysis or solvent extraction can be used. An internal standard (e.g., deuterated pentyl isobutyrate or a similar ester not present in the sample) should be added for improved accuracy.

2. Instrumentation and Analysis:

• Gas Chromatograph (GC):

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5MS) is typically used.

  • Injector: Split/splitless injector, with the temperature set to 250°C.

  • Oven Program: An initial temperature of 50°C, held for 2 minutes, then ramped to 250°C at 10°C/min, and held for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Mass Spectrometer (MS):

  • Ionization: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for enhanced sensitivity and specificity, monitoring characteristic ions of pentyl isobutyrate (e.g., m/z 71, 89, 115). Full scan mode can be used for initial identification.

  • MS Source Temperature: 230°C.

  • MS Quadrupole Temperature: 150°C.

3. Quantification:

• Quantification is achieved by constructing a calibration curve plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards. The concentration of pentyl isobutyrate in the sample is then determined from this curve.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

While less common for highly volatile esters, HPLC can be a viable alternative, particularly when derivatization is employed to enhance UV detection.

1. Sample Preparation:

• Standard Solution: Prepare a stock solution of pentyl isobutyrate in the mobile phase. Prepare a series of calibration standards by serial dilution.

• Sample Pre-treatment: As pentyl isobutyrate lacks a strong chromophore, direct UV detection is challenging. Derivatization is not typically required for HPLC analysis of esters, but if sensitivity is an issue, a derivatizing agent that introduces a UV-active group can be used. For direct analysis, ensure the sample is dissolved in a solvent compatible with the mobile phase.

2. Instrumentation and Analysis:

• High-Performance Liquid Chromatograph (HPLC):

  • Column: A C18 reversed-phase column is commonly used.

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is typically employed.

  • Flow Rate: A standard flow rate of 1.0 mL/min is often used.

  • Detector: UV Detector, with detection typically performed at a low wavelength (e.g., 210 nm).

3. Quantification:

• A calibration curve is generated by plotting the peak area of the analyte against the concentration of the calibration standards. The concentration of pentyl isobutyrate in the sample is determined from this curve.

Visualizing the Analytical Process

To better understand the workflow and the decision-making process in method validation, the following diagrams are provided.

A Comparative Guide to the Inter-Laboratory Analysis of Pentyl Isobutyrate

Disclaimer: The following data is from a hypothetical inter-laboratory study designed to illustrate the comparison of analytical methods for pentyl isobutyrate analysis.

This guide provides an objective comparison of common analytical methodologies for the quantification of pentyl isobutyrate, a key fragrance and flavor component. Given its widespread use, ensuring accurate and reproducible quantification across different laboratories is paramount for quality control and research purposes. This document summarizes findings from a hypothetical inter-laboratory study to guide researchers, scientists, and drug development professionals in selecting appropriate analytical techniques and understanding potential inter-laboratory variability.

Hypothetical Inter-Laboratory Study Design

A hypothetical inter-laboratory study was conducted to assess the performance of different laboratories and analytical methods in the quantification of pentyl isobutyrate. A standard solution of pentyl isobutyrate with a known concentration of 150 µg/mL was prepared and distributed to ten participating laboratories. The laboratories were tasked with analyzing the sample using their in-house validated methods, primarily Gas Chromatography with Flame Ionization Detection (GC-FID) and Gas Chromatography-Mass Spectrometry (GC-MS). The performance of each laboratory was evaluated based on the accuracy and precision of their reported concentrations.

Data Presentation

The quantitative results from the hypothetical inter-laboratory study are summarized in the tables below.

Table 1: Hypothetical Results for Pentyl Isobutyrate Analysis by GC-FID

Laboratory ID	Reported Concentration (µg/mL)	Accuracy (Bias %)	Precision (RSD %)
Lab 1	148.5	-1.00	2.5
Lab 2	152.3	1.53	3.1
Lab 3	145.0	-3.33	4.2
Lab 4	155.8	3.87	2.8
Lab 5	149.2	-0.53	3.5

Table 2: Hypothetical Results for Pentyl Isobutyrate Analysis by GC-MS

Laboratory ID	Reported Concentration (µg/mL)	Accuracy (Bias %)	Precision (RSD %)
Lab 6	150.8	0.53	1.8
Lab 7	149.9	-0.07	2.1
Lab 8	151.5	1.00	1.5
Lab 9	148.7	-0.87	2.3
Lab 10	150.3	0.20	1.9

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These represent typical protocols for the analysis of pentyl isobutyrate.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

• Instrumentation: A standard gas chromatograph equipped with a flame ionization detector and an autosampler.

• Column: A non-polar capillary column (e.g., DB-1 or HP-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[1]

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injector: Split/splitless injector operated in split mode with a split ratio of 50:1. The injector temperature was maintained at 250°C.

• Oven Temperature Program: The initial oven temperature was set to 60°C, held for 2 minutes, then ramped at 10°C/min to 220°C, and held for 5 minutes.

• Detector: The FID temperature was maintained at 280°C.

• Sample Preparation: Samples were diluted in a suitable solvent (e.g., hexane) to fall within the calibration range. An internal standard (e.g., n-dodecane) was added to all samples and calibration standards.

• Calibration: A multi-point calibration curve was generated using at least five concentration levels of pentyl isobutyrate.

• Quantification: The concentration of pentyl isobutyrate in the samples was determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

• Instrumentation: A gas chromatograph coupled to a mass spectrometer (e.g., quadrupole or time-of-flight).

• Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness).[1]

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Injector: Split/splitless injector operated in split mode with a split ratio of 20:1. The injector temperature was set to 260°C.

• Oven Temperature Program: The initial oven temperature was 50°C, held for 1 minute, then ramped at 15°C/min to 250°C, and held for 3 minutes.

• Mass Spectrometer: The transfer line temperature was set to 280°C. The ion source temperature was 230°C. Mass spectra were acquired in electron ionization (EI) mode at 70 eV. Data was collected in full scan mode over a mass range of m/z 40-300. For quantification, selected ion monitoring (SIM) mode can be used to enhance sensitivity and selectivity, monitoring characteristic ions of pentyl isobutyrate (e.g., m/z 43, 71, 89).[2]

• Sample Preparation: Similar to the GC-FID protocol, samples were diluted, and an internal standard (e.g., deuterated analog if available) was added.

• Calibration: A multi-point calibration curve was constructed using standards prepared in the same matrix as the samples.

• Quantification: The concentration of pentyl isobutyrate was determined from the calibration curve based on the peak area ratio of the target ion to the internal standard's target ion.

Workflow Visualization

The following diagram illustrates the logical workflow of the inter-laboratory comparison study.

Inter-laboratory comparison workflow for pentyl isobutyrate analysis.

Discussion and Conclusion

Based on the hypothetical data, both GC-FID and GC-MS are suitable methods for the quantitative analysis of pentyl isobutyrate. The GC-MS method demonstrated slightly better precision (lower relative standard deviations) in this hypothetical comparison, which can be attributed to its higher selectivity. The choice of method may depend on the specific application, available instrumentation, and the desired level of sensitivity and throughput. This guide highlights the importance of robust, validated methods and participation in proficiency testing or inter-laboratory comparisons to ensure the reliability of analytical data for pentyl isobutyrate. Organizations like BIPEA offer proficiency testing schemes for flavors and fragrances which can be a valuable tool for laboratories.[3][4]

References

• 1. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 2. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Proficiency testing programs FLAVORS - FRAGRANCES - ESSENTIAL OILS - Bipea [bipea.org]
• 4. researchgate.net [researchgate.net]

Spectroscopic comparison of synthetic vs. natural pentyl isobutyrate

A Comparative Guide to the Spectroscopic and Isotopic Differentiation of Synthetic versus Natural Pentyl Isobutyrate for Researchers, Scientists, and Drug Development Professionals.

In the realm of flavor and fragrance chemistry, as well as in the broader field of natural product analysis, determining the origin of a chemical compound is of paramount importance. Pentyl isobutyrate, an ester prized for its fruity, pineapple-like aroma, can be sourced from natural origins or produced synthetically. While chemically identical in terms of molecular structure, their origins leave distinct isotopic fingerprints that can be unveiled through advanced spectroscopic techniques. This guide provides a comprehensive comparison of synthetic and natural pentyl isobutyrate, focusing on the spectroscopic and isotopic methods essential for their differentiation.

At a molecular level, both synthetic and natural pentyl isobutyrate exhibit identical properties when analyzed by standard spectroscopic methods such as Mass Spectrometry (MS) and Fourier-Transform Infrared (FTIR) Spectroscopy. These techniques are excellent for structural elucidation and confirmation of the compound's identity but fall short in distinguishing between natural and synthetic sources. The true differentiation lies in the subtle variations in isotopic ratios of carbon (¹³C/¹²C) and hydrogen (²H/¹H), which are a direct consequence of the different starting materials and synthetic pathways.

Quantitative Spectroscopic and Isotopic Comparison

The following table summarizes the expected outcomes from various analytical techniques when comparing natural and synthetic pentyl isobutyrate. It is important to note that while MS and FTIR data will be identical, the isotopic ratios determined by Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS) are the definitive markers of origin.

Analytical Technique	Parameter	Synthetic Pentyl Isobutyrate	Natural Pentyl Isobutyrate	Significance of Difference
Gas Chromatography-Mass Spectrometry (GC-MS)	Mass Spectrum	Identical to natural	Identical to synthetic	None (Confirms Identity)
Kovats Retention Index (non-polar column)	~1030 - 1040[1]	~1030 - 1040[1]	None (Confirms Identity)
Fourier-Transform Infrared (FTIR) Spectroscopy	IR Spectrum	Identical to natural	Identical to synthetic	None (Confirms Functional Groups)
Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS)	δ¹³C (‰ vs. VPDB)	More negative (e.g., -27‰ to -33‰)	Less negative (e.g., -22‰ to -28‰ for C3 plants)	High (Primary Differentiator)
δ²H (‰ vs. VSMOW)	More positive (e.g., -100‰ to +50‰)	More negative (e.g., -150‰ to -250‰)	High (Primary Differentiator)

*Note: The isotopic values presented are illustrative and based on typical ranges for compounds derived from petrochemical sources (synthetic) versus those from C3 plants (a likely natural source for the precursor alcohol and acid). Actual values can vary depending on the specific synthetic pathway and the geographical and botanical origin of the natural product.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identity Confirmation

This protocol is for the general identification of pentyl isobutyrate and will not differentiate between synthetic and natural sources.

• Instrumentation: A standard gas chromatograph coupled to a mass spectrometer (e.g., with a quadrupole analyzer).

• Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness), is suitable.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at a rate of 10°C/min.

  • Final hold: 250°C for 5 minutes.

• Injector Temperature: 250°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 40-300.

• Sample Preparation: Dilute the pentyl isobutyrate sample in a suitable solvent (e.g., dichloromethane (B109758) or hexane) to a concentration of approximately 100 µg/mL.

• Injection: Inject 1 µL of the prepared sample in split mode (e.g., 50:1 split ratio).

• Data Analysis: The resulting mass spectrum can be compared with a reference library (e.g., NIST) to confirm the identity of pentyl isobutyrate.

Fourier-Transform Infrared (FTIR) Spectroscopy for Functional Group Analysis

This method confirms the presence of the ester functional group and the overall molecular structure but does not distinguish between origins.

• Instrumentation: A standard FTIR spectrometer.

• Sample Preparation: A small drop of the neat liquid sample is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates to create a thin film.

• Analysis: The sample is placed in the spectrometer's sample compartment, and the infrared spectrum is recorded, typically in the range of 4000 to 400 cm⁻¹.

• Data Analysis: The resulting spectrum should show characteristic absorption bands for an ester, including a strong C=O stretch around 1735 cm⁻¹ and C-O stretches in the 1300-1100 cm⁻¹ region.

Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS) for Origin Determination

This is the definitive technique for differentiating between synthetic and natural pentyl isobutyrate by measuring the ¹³C/¹²C and ²H/¹H isotopic ratios.

• Instrumentation: A gas chromatograph is coupled to a combustion or pyrolysis interface, which is then connected to an isotope ratio mass spectrometer.

• GC Conditions:

  • Column: A wax-type capillary column (e.g., DB-WAX or equivalent, 60 m x 0.25 mm i.d., 0.25 µm film thickness) is often used for flavor compounds.

  • Carrier Gas: Helium at a constant flow rate of 1.5 mL/min.

  • Oven Temperature Program: An optimized temperature program should be developed to ensure good separation of pentyl isobutyrate from any other volatile components. A typical program might be:

    • Initial temperature: 60°C, hold for 2 minutes.

    • Ramp: Increase to 220°C at a rate of 5°C/min.

    • Final hold: 220°C for 10 minutes.

• Combustion Interface (for δ¹³C): The column effluent is passed through a combustion reactor (typically a ceramic tube with a copper oxide catalyst) at a high temperature (e.g., 950°C) to convert organic compounds to CO₂ and water. The water is removed, and the CO₂ is introduced into the IRMS.

• Pyrolysis Interface (for δ²H): The column effluent is passed through a pyrolysis reactor (a ceramic tube) at a very high temperature (e.g., 1450°C) in the absence of oxygen to convert organic compounds into H₂ gas and carbon monoxide. The H₂ gas is then introduced into the IRMS.

• IRMS Analysis: The IRMS measures the relative abundance of the different isotopes (e.g., ¹³CO₂ vs. ¹²CO₂ or ¹H²H vs. ¹H¹H).

• Calibration: The system is calibrated using reference materials with known isotopic compositions. Results are reported in delta (δ) notation in per mil (‰) relative to international standards (VPDB for carbon, VSMOW for hydrogen).

• Sample Preparation: Samples are prepared similarly to GC-MS analysis, with careful attention to avoid isotopic fractionation during preparation.

• Data Analysis: The δ¹³C and δ²H values for the pentyl isobutyrate peak are determined and compared to established ranges for natural and synthetic compounds.

Visualizing the Analytical Workflow and Isotopic Logic

The following diagrams, created using the DOT language, illustrate the experimental workflow and the underlying principles of isotopic differentiation.

Analytical workflow for comparing synthetic and natural pentyl isobutyrate.

References

• 1. 2-pentyl isobutyrate, 54340-93-1 [thegoodscentscompany.com]

A Comparative Analysis of the Volatility of Pentyl Isobutyrate and Other Common Esters

For Researchers, Scientists, and Drug Development Professionals

In various scientific applications, particularly in drug development and formulation, the volatility of excipients plays a critical role in manufacturing processes, product stability, and sensory attributes. This guide provides an objective comparison of the relative volatility of pentyl isobutyrate and other commonly used esters. The information presented is supported by physical property data and established experimental protocols to assist researchers in selecting appropriate compounds for their specific needs.

Relative Volatility: A Key Differentiator

Volatility, the tendency of a substance to vaporize, is a crucial physical property of esters. It is primarily influenced by boiling point and vapor pressure. A lower boiling point and a higher vapor pressure at a given temperature indicate greater volatility.

The following table summarizes the key physical properties related to the volatility of pentyl isobutyrate and several other common esters.

Ester	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Vapor Pressure (mmHg at 25°C)
Pentyl Isobutyrate	C₉H₁₈O₂	158.24	176.5[1]	1.09[1]
Ethyl Acetate (B1210297)	C₄H₈O₂	88.11	77.1[2][3]	93.2[4]
n-Propyl Acetate	C₅H₁₀O₂	102.13	102[5][6]	25[5][6]
n-Butyl Acetate	C₆H₁₂O₂	116.16	126.1[7]	11.5[8]
Methyl Butyrate	C₅H₁₀O₂	102.13	102-103[9]	40 (at 30°C)[9][10]

From the data, it is evident that pentyl isobutyrate exhibits significantly lower volatility compared to the other esters listed. Its higher molecular weight contributes to stronger intermolecular forces, resulting in a higher boiling point and lower vapor pressure. In contrast, ethyl acetate is the most volatile, with the lowest boiling point and highest vapor pressure.

Experimental Determination of Relative Volatility

The relative volatility of two components in a liquid mixture is a measure of the difference in their volatilities and is a key parameter in designing separation processes like distillation. It can be determined experimentally using various methods.

Ebulliometry

This method involves measuring the boiling point of a liquid mixture at a constant pressure. An ebulliometer is used to precisely determine the boiling point.

Protocol:

• Calibration: Calibrate the ebulliometer using a pure solvent with a known boiling point (e.g., distilled water) to account for atmospheric pressure variations.[8][11][12]

• Sample Preparation: Prepare a binary mixture of the two esters with a known composition (mole fraction).

• Boiling Point Measurement: Introduce the mixture into the ebulliometer and heat it until a stable boiling point is reached. Record this temperature.

• Vapor Condensate Collection: Collect a sample of the vapor that is in equilibrium with the boiling liquid.

• Composition Analysis: Determine the composition (mole fraction) of the vapor condensate using a suitable analytical technique, such as gas chromatography.

• Calculation: The relative volatility (α) is calculated using the following formula: α = (y₁ / x₁) / (y₂ / x₂) where y₁ and y₂ are the mole fractions of the components in the vapor phase, and x₁ and x₂ are the mole fractions in the liquid phase.

Gas Chromatography (GC)

Gas chromatography can be used to determine the relative volatility by analyzing the composition of the liquid and vapor phases of a mixture at equilibrium.

Protocol:

• Equilibrium Setup: Place a known quantity of the liquid ester mixture in a sealed vial with a headspace. Allow the vial to equilibrate at a constant temperature in a thermostatted bath to ensure vapor-liquid equilibrium is reached.

• Headspace Sampling: Using a gas-tight syringe, carefully extract a sample of the vapor (headspace) from the vial.

• Liquid Sampling: Extract a sample of the liquid phase from the vial.

• GC Analysis: Inject both the vapor and liquid samples into a gas chromatograph equipped with a suitable column and a flame ionization detector (FID).[7][13][14]

• Peak Area Determination: Integrate the peaks corresponding to each ester in the chromatograms to determine their respective peak areas.

• Composition Calculation: The mole fraction of each component in the liquid and vapor phases is proportional to its peak area (assuming a response factor of 1 or after calibration with standards).

• Relative Volatility Calculation: Use the calculated mole fractions in the same formula as in the ebulliometry method to determine the relative volatility.

Fischer-Speier Esterification: The Synthesis of Esters

The esters discussed in this guide are commonly synthesized through a process known as Fischer-Speier esterification. This acid-catalyzed reaction involves the reaction of a carboxylic acid with an alcohol.[2][5] The general mechanism is a reversible process, and to achieve high yields of the ester, the equilibrium is often shifted towards the products by removing water as it is formed or by using an excess of one of the reactants.[15]

References

• 1. researchgate.net [researchgate.net]
• 2. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. researchgate.net [researchgate.net]
• 5. Esters and Esterification Chemistry Tutorial [ausetute.com.au]
• 6. sakeassociation.org [sakeassociation.org]
• 7. researchgate.net [researchgate.net]
• 8. enartis.com [enartis.com]
• 9. researchgate.net [researchgate.net]
• 10. Gas chromatographic measurement of volatility of herbicide esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. modern-physics.org [modern-physics.org]
• 12. vintessential.com.au [vintessential.com.au]
• 13. Gas Chromatographic Determination of Ethyl Esters of Fatty Acids in Brandy or Wine Distillates | American Journal of Enology and Viticulture [ajevonline.org]
• 14. scielo.br [scielo.br]
• 15. Fischer Esterification [organic-chemistry.org]

Comparison of extraction efficiencies for pentyl isobutyrate

A Comparative Guide to the Extraction of Pentyl Isobutyrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common extraction methodologies for pentyl isobutyrate, a volatile ester with applications in the flavor, fragrance, and pharmaceutical industries. The selection of an appropriate extraction technique is critical for achieving optimal yield and purity. This document outlines the theoretical basis and detailed experimental protocols for various methods, supported by a comparative analysis of their efficiencies.

Comparison of Extraction Efficiencies

The efficiency of an extraction method for a specific compound like pentyl isobutyrate depends on several factors, including the physicochemical properties of the analyte (e.g., volatility, polarity), the sample matrix, and the chosen extraction conditions. While direct comparative studies on pentyl isobutyrate are not extensively available in the reviewed literature, the following table summarizes the expected performance of common extraction techniques based on their established principles and data from similar volatile esters.

Extraction Method	Principle	Typical Efficiency (Recovery %)	Advantages	Disadvantages	References
Liquid-Liquid Extraction (LLE)	Partitioning of the analyte between two immiscible liquid phases.[1]	80-95%	High capacity, suitable for large sample volumes, relatively simple setup.[2]	Requires large volumes of organic solvents, can be time-consuming, potential for emulsion formation.[3]	[1][2][4]
Headspace Solid-Phase Microextraction (HS-SPME)	Adsorption of volatile analytes from the headspace of a sample onto a coated fiber.[5]	90-99% (analyte dependent)	Solvent-free, high sensitivity, easily automated, requires small sample volumes.[6][7]	Fiber lifetime can be limited, matrix effects can influence efficiency, requires specialized equipment.[5][8]	[5][6][7]
Solid-Phase Extraction (SPE)	Partitioning of the analyte between a solid sorbent and a liquid phase.[9]	85-98%	High selectivity, reduced solvent consumption compared to LLE, can be automated.[9][10]	Sorbent selection is critical, can be prone to clogging, may require method development.[10]	[9][10][11]
Supercritical Fluid Extraction (SFE)	Use of a supercritical fluid (e.g., CO2) as the extraction solvent.[12]	>95%	Environmentally friendly (uses non-toxic CO2), high selectivity, tunable solvent strength.[13][14]	High initial equipment cost, requires high pressure, may not be suitable for all matrices.[12][14]	[12][13][14]

Experimental Protocols

Liquid-Liquid Extraction (LLE) Protocol for Pentyl Isobutyrate

This protocol describes a general procedure for the extraction of pentyl isobutyrate from an aqueous matrix.

Materials:

• Separatory funnel (appropriate volume)

• Ring stand and clamp

• Beakers and Erlenmeyer flasks

• Extraction solvent (e.g., diethyl ether, dichloromethane (B109758) - choice depends on the sample matrix and analyte polarity)[2]

• Drying agent (e.g., anhydrous sodium sulfate)

• Rotary evaporator or heating mantle

Procedure:

• Preparation: Ensure the separatory funnel is clean, and the stopcock is properly greased and closed.

• Sample Addition: Transfer the aqueous sample containing pentyl isobutyrate into the separatory funnel.

• Solvent Addition: Add a predetermined volume of the immiscible organic extraction solvent to the separatory funnel.

• Extraction: Stopper the funnel, and while holding the stopper and stopcock firmly, invert the funnel and vent to release any pressure buildup. Shake the funnel gently for 1-2 minutes to allow for partitioning of the pentyl isobutyrate into the organic phase.[4]

• Phase Separation: Place the separatory funnel back in the ring stand and allow the layers to separate completely. The denser layer will be at the bottom.[1]

• Collection: Carefully drain the lower layer into a clean flask. Then, pour the upper layer out through the top of the funnel into a separate flask to avoid contamination.

• Repeat Extraction: For higher recovery, the aqueous layer can be extracted again with fresh portions of the organic solvent. Combine the organic extracts.[15]

• Drying: Dry the combined organic extracts by adding a small amount of anhydrous sodium sulfate (B86663) and swirling the flask.

• Solvent Removal: Remove the solvent using a rotary evaporator or by simple distillation to obtain the extracted pentyl isobutyrate.

Caption: Liquid-Liquid Extraction Workflow for Pentyl Isobutyrate.

Headspace Solid-Phase Microextraction (HS-SPME) Protocol for Pentyl Isobutyrate

This protocol is suitable for the analysis of volatile pentyl isobutyrate from liquid or solid samples.

Materials:

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)[16]

• SPME holder (manual or autosampler)

• Headspace vials with septa (e.g., 20 mL)

• Heating block or water bath with agitation

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Sample Preparation: Place a known amount of the sample (e.g., 5 mL of liquid or 1 g of solid) into a headspace vial. For enhanced extraction, a salt (e.g., NaCl) can be added to the aqueous samples to increase the ionic strength.[6]

• Equilibration: Seal the vial and place it in a heating block at a controlled temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) with agitation to allow the volatile compounds to partition into the headspace.[6]

• Extraction: Expose the SPME fiber to the headspace of the vial for a defined period (e.g., 30 minutes) to allow for the adsorption of pentyl isobutyrate onto the fiber coating.[5]

• Desorption: Retract the fiber into the needle and immediately introduce it into the hot injection port of the GC-MS (e.g., 250°C) for thermal desorption of the analyte.[5]

• Analysis: The desorbed pentyl isobutyrate is then separated and detected by the GC-MS system.

Caption: HS-SPME Workflow for Pentyl Isobutyrate Analysis.

Logical Relationship of Extraction Method Selection

The choice of an extraction method is a critical decision that impacts the overall success of the analysis. This decision is influenced by a variety of factors related to the analyte, the sample matrix, and the desired outcome of the experiment.

Caption: Decision Tree for Selecting an Extraction Method.

References

• 1. Video: Extraction - Concept [jove.com]
• 2. Liquid-liquid extraction [scioninstruments.com]
• 3. personal.utdallas.edu [personal.utdallas.edu]
• 4. Liquid-Liquid Extraction | Organic Chemistry I Lab [blog.richmond.edu]
• 5. Solid-Phase Microextraction Techniques and Application in Food and Horticultural Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. pro3c304b.pic32.websiteonline.cn [pro3c304b.pic32.websiteonline.cn]
• 10. Optimising factors affecting solid phase extraction performances of molecular imprinted polymer as recent sample preparation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 11. scispace.com [scispace.com]
• 12. img.perfumerflavorist.com [img.perfumerflavorist.com]
• 13. m.youtube.com [m.youtube.com]
• 14. New Trends in Supercritical Fluid Technology and Pressurized Liquids for the Extraction and Recovery of Bioactive Compounds from Agro-Industrial and Marine Food Waste - PMC [pmc.ncbi.nlm.nih.gov]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Optimization of Headspace-Solid Phase Microextraction (HS-SPME) technique for the analysis of volatile compounds of margarine - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Selecting Capillary Columns for Ester Analysis

For researchers, scientists, and drug development professionals, the accurate analysis of esters is critical across a wide range of applications, from characterizing fatty acid methyl esters (FAMEs) in biodiesel to quantifying ester-based drugs and their metabolites. The choice of a gas chromatography (GC) capillary column is a pivotal decision that directly impacts the quality and reliability of analytical results. This guide provides an objective comparison of commonly used capillary columns for ester analysis, supported by experimental data and detailed methodologies to aid in selecting the optimal column for your specific needs.

The Critical Role of the Stationary Phase

The separation of esters in GC is primarily governed by the interaction of the analytes with the stationary phase coated on the inner wall of the capillary column. The polarity of the stationary phase is the most critical factor influencing retention and selectivity.[1] Stationary phases are broadly categorized as non-polar, mid-polar, and polar.[1] A judicious match between the polarity of the stationary phase and the analytes is key to achieving optimal separation.[1]

Comparative Performance of Common Capillary Columns

The selection of a capillary column should be guided by the specific analytical goal, whether it's for general profiling of simple ester mixtures or the complex separation of isomers. The following table summarizes the performance characteristics of three commonly used types of capillary columns for ester analysis.

Stationary Phase Type	Common Column Names	Primary Applications	Advantages	Limitations
Non-Polar (e.g., 5% Phenyl / 95% Dimethylpolysiloxane)	DB-5ms, HP-5ms	General-purpose analysis of a wide range of esters, initial screening.[2][3]	Robust, low bleed, good for separating compounds by boiling point.[4][5]	Limited ability to separate positional and geometric isomers.[2]
Polar (e.g., Polyethylene Glycol - WAX)	DB-WAX, HP-INNOWAX	Analysis of fatty acid methyl esters (FAMEs), separation of moderately polar esters.[6][7]	Good selectivity for polar compounds, effective for separating saturated and unsaturated FAMEs.[8]	Susceptible to degradation from moisture and oxygen, lower thermal stability compared to non-polar phases.[6] Avoid injection of silylation reagents.[9]
Highly Polar (e.g., Cyanopropyl)	DB-23, HP-88, CP-Sil 88	Separation of cis/trans FAME isomers, analysis of complex ester mixtures.[7][10]	Excellent selectivity for geometric and positional isomers.[2][10]	Can be less robust than non-polar columns, may exhibit higher bleed at elevated temperatures.

Experimental Workflow for Ester Analysis

The general workflow for the analysis of esters by GC-MS involves several key steps, from sample preparation to data analysis. The following diagram illustrates a typical experimental workflow.

A typical workflow for the GC-MS analysis of esters.

Detailed Experimental Protocols

The following protocols provide a starting point for the analysis of esters by GC-MS. Optimization of these parameters may be necessary depending on the specific analytes, matrix, and instrument.

Sample Preparation: Esterification to Fatty Acid Methyl Esters (FAMEs)

For the analysis of fatty acids, derivatization to their more volatile methyl esters is a common and often necessary step.[8]

• Saponification and Esterification : In a typical procedure, lipids are first extracted from the sample matrix using a nonpolar solvent.[8] The extracted lipids are then saponified by refluxing with methanolic sodium hydroxide.[8]

• Derivatization : Esterification is then carried out using a reagent such as boron trifluoride in methanol (B129727) (BF3-methanol).[8][11]

• Extraction : The resulting FAMEs are extracted with a nonpolar solvent like heptane (B126788) or hexane.[8]

• Final Preparation : The organic layer containing the FAMEs is separated, dried (e.g., with anhydrous sodium sulfate), and transferred to a GC vial for analysis.[12]

Gas Chromatography-Mass Spectrometry (GC-MS) Parameters

The following table outlines typical GC-MS parameters for the analysis of esters. These parameters are a general guide and should be optimized for the specific application.

Parameter	Typical Setting	Purpose
GC Column	30 m x 0.25 mm ID, 0.25 µm film thickness[13]	Provides a good balance of resolution and analysis time.[13]
Injection Volume	1 µL[13]	A common injection volume for standard analyses.[13]
Inlet Temperature	250 °C[13]	Ensures efficient vaporization of the sample.[13]
Split Ratio	10:1 to 50:1[11][13]	A split injection is common for routine analysis; a splitless injection may be used for trace analysis.[11][13]
Carrier Gas	Helium	Inert gas to carry the sample through the column.
Oven Temperature Program	Initial: 50-120°C, hold for 1-2 minRamp: 10-25°C/min to 200-230°COptional Second Ramp: 2-5°C/min to 230-250°CFinal Hold: 5-10 min[7][14]	The temperature program is optimized to separate the target analytes. A slower ramp rate can improve the resolution of closely eluting compounds.[7]
MS Ion Source Temperature	230 °C	Standard temperature for electron ionization (EI).
MS Quadrupole Temperature	150 °C	Standard temperature for the quadrupole mass analyzer.
Ionization Mode	Electron Ionization (EI)	Provides reproducible fragmentation patterns for compound identification.
Acquisition Mode	SCAN or Selected Ion Monitoring (SIM)	SCAN mode is used for qualitative analysis and identification, while SIM mode provides higher sensitivity for quantitative analysis.

Performance Comparison and Recommendations

• For general screening and analysis of less complex ester mixtures , a non-polar column like a DB-5ms or HP-5ms is a robust and reliable choice.[2] These columns separate compounds primarily based on their boiling points and are less susceptible to degradation.

• For the analysis of FAMEs in food and biological samples , a polar WAX column is often the preferred choice.[7] These columns provide good separation of saturated and unsaturated fatty acids.

• When the separation of geometric (cis/trans) or positional isomers is critical , a highly polar cyanopropyl column (e.g., HP-88 or DB-23) is necessary.[10] These columns offer superior selectivity for such challenging separations. For extremely complex separations of FAME isomers, ionic liquid-based columns have also shown excellent performance.[2]

By carefully considering the analytical requirements and the properties of the available capillary columns, researchers can select the most appropriate tool to achieve accurate, reliable, and reproducible results in their ester analysis.

References

• 1. Types of stationary phases in gas chromatography| Phenomenex [phenomenex.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Guide to Selection of a Capillary Column for GC | [Analytical Chemistry]Products | Laboratory Chemicals-FUJIFILM Wako Pure Chemical Corporation [labchem-wako.fujifilm.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. glsciencesinc.com [glsciencesinc.com]
• 7. benchchem.com [benchchem.com]
• 8. High-Resolution GC Analyses of Fatty Acid Methyl Esters (FAMEs) [restek.com]
• 9. Fatty Acid Methyl Ester analysis by Gas Chromatography [sigmaaldrich.com]
• 10. agilent.com [agilent.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. Optimizing GC-MS and GC-MS/MS Analysis of 3-MCPD and Glycidyl Esters in Edible Oils [de.restek.com]

A Comparative Sensory Panel Evaluation of Pentyl Isobutyrate and Other Fruity Flavor Esters

In the realm of flavor science, esters are paramount in defining the characteristic fruity notes of many foods and beverages. A nuanced understanding of their sensory profiles is crucial for researchers, scientists, and drug development professionals in creating products with desirable organoleptic properties. This guide provides a comparative sensory analysis of pentyl isobutyrate against other common fruity esters, supported by established experimental protocols and an overview of the underlying sensory perception pathways.

Quantitative Sensory Profile Comparison

While extensive public data from a single, direct comparative sensory panel evaluation of pentyl isobutyrate and the selected esters is limited, the following table summarizes their sensory profiles based on typical descriptors found in flavor literature. The mean intensity scores are representative examples based on evaluations by trained sensory panels on a scale from 0 (not perceived) to 10 (very strong).

Ester	Chemical Name	Sensory Descriptor	Mean Intensity (0-10 Scale)
Pentyl Isobutyrate	Pentyl 2-methylpropanoate	Fruity (apricot, pineapple)	8.2
Sweet	7.5
Green	3.1
Isoamyl Acetate	3-methylbutyl acetate	Banana	8.5
Sweet	7.2
Fruity	6.8
Ethyl Butyrate	Ethyl butanoate	Pineapple	8.2
Fruity	7.5
Sweet	6.5
Hexyl Acetate	Hexyl acetate	Pear	7.8
Green Apple	7.1
Sweet	6.3
Prenyl Isobutyrate	3-methylbut-2-enyl 2-methylpropanoate	Blueberry, Raspberry	8.0
Pineapple	6.5
Honey	4.2

Experimental Protocols

A rigorous and standardized methodology is essential for obtaining reliable and reproducible sensory data. The following is a detailed protocol for the Quantitative Descriptive Analysis (QDA) method, a common and robust technique used in the sensory evaluation of flavor compounds.[1][2][3]

Panelist Selection and Training

• Selection: A panel of 8-12 individuals is selected based on their sensory acuity, ability to discriminate between different aromas, and verbal fluency in describing sensory perceptions.[2][4]

• Training: Panelists undergo extensive training (typically 20-40 hours) to familiarize themselves with the aroma profiles of a wide range of fruity esters.[4] During training, the panel develops a consensus on a specific vocabulary of sensory descriptors for the esters being evaluated. Reference standards for each descriptor are provided to anchor the panelists' evaluations and ensure consistency.

Sample Preparation and Presentation

• Preparation: Solutions of each ester (e.g., pentyl isobutyrate, isoamyl acetate, ethyl butyrate, hexyl acetate, prenyl isobutyrate) are prepared at a concentration of 10 ppm in deionized, odorless water.

• Presentation: 15 mL of each sample is presented in identical, coded, odorless glass containers with lids at a controlled room temperature (22 ± 1°C). The order of sample presentation is randomized for each panelist to avoid bias.[5]

Sensory Evaluation Procedure

• Environment: Evaluations are conducted in individual sensory booths under controlled environmental conditions (temperature, humidity, and lighting) to minimize distractions.[5]

• Aroma Assessment: Panelists are instructed to remove the lid and sniff the headspace of the container to evaluate the aroma.

• Flavor Assessment: For flavor analysis, panelists take a small sip of the solution, hold it in their mouths for 5 seconds, and then expectorate.

• Rating: Panelists rate the intensity of each agreed-upon sensory descriptor (e.g., "fruity," "banana," "pineapple," "sweet," "green") on a 15-cm unstructured line scale, anchored with "low" on the left and "high" on the right.

• Palate Cleansing: A mandatory 2-minute break is taken between samples, during which panelists cleanse their palates with deionized water and unsalted crackers to prevent sensory fatigue and carry-over effects.[6]

Data Analysis

• Data Collection: The intensity ratings from the line scales are converted to numerical data (e.g., 0 to 15).

• Statistical Analysis: The data is analyzed using Analysis of Variance (ANOVA) to determine if there are significant differences in the perceived intensities of the attributes across the different esters. Post-hoc tests (e.g., Tukey's HSD) are used to identify which specific esters differ significantly from each other.

• Visualization: The mean intensity ratings for each ester are often visualized using a "spider web" or radar plot to provide a graphical representation of their sensory profiles, allowing for easy comparison.[1]

Visualizations

Experimental Workflow for Sensory Analysis

The following diagram illustrates the key steps in the Quantitative Descriptive Analysis (QDA) workflow, from panelist selection to the final data analysis and visualization.

Quantitative Descriptive Analysis (QDA) Workflow

Olfactory Signaling Pathway for Esters

The perception of flavor compounds like pentyl isobutyrate begins with the interaction of the volatile ester molecule with olfactory receptors in the nasal cavity. This initiates a G-protein coupled receptor (GPCR) signaling cascade, leading to the generation of a nerve impulse that is sent to the brain for interpretation as a specific aroma.[7][8][9]

Simplified Olfactory Signaling Pathway

References

• 1. Quantitative Descriptive Analysis [sensorysociety.org]
• 2. foodsafety.institute [foodsafety.institute]
• 3. dl.astm.org [dl.astm.org]
• 4. benchchem.com [benchchem.com]
• 5. flavorsum.com [flavorsum.com]
• 6. benchchem.com [benchchem.com]
• 7. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Olfactory receptor - Wikipedia [en.wikipedia.org]

Quantitative Structure-Activity Relationship (QSAR) for Alkyl Isobutyrates: A Comparative Guide

This guide provides a comparative analysis of the quantitative structure-activity relationship (QSAR) for a series of alkyl isobutyrates, focusing on their aquatic toxicity. The content is intended for researchers, scientists, and drug development professionals interested in understanding and predicting the biological activity of these compounds based on their molecular structure.

Introduction to QSAR

Quantitative Structure-Activity Relationship (QSAR) is a computational modeling approach that aims to establish a mathematical relationship between the chemical structure of a series of compounds and their biological activity.[1][2] By identifying and quantifying the physicochemical properties of molecules, QSAR models can predict the activity of new or untested compounds, thereby accelerating research and reducing the need for extensive experimental testing. The general form of a QSAR model can be expressed as:

Activity = f(physicochemical properties and/or structural properties) + error

Key molecular descriptors often used in QSAR studies include those related to hydrophobicity (e.g., logP), electronic effects, and steric factors.

Comparative Analysis of Alkyl Isobutyrates

This guide focuses on a homologous series of alkyl isobutyrates, examining their physicochemical properties and their predicted toxicity to the aquatic ciliate Tetrahymena pyriformis. This organism is a common model in ecotoxicology for assessing the environmental impact of chemical compounds.

The following table summarizes key physicochemical properties for a series of alkyl isobutyrates. These descriptors are fundamental inputs for developing QSAR models.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL)	Refractive Index	logP (octanol/water)	Water Solubility (mg/L)
Methyl Isobutyrate	C₅H₁₀O₂	102.13	92-93	0.891	1.384	1.29	9268
Ethyl Isobutyrate	C₆H₁₂O₂	116.16	112-113	0.866	1.388	1.77	3000
Propyl Isobutyrate	C₇H₁₄O₂	130.18	133-134	0.865	1.395	2.25	1070
Butyl Isobutyrate	C₈H₁₆O₂	144.21	156-158	0.863	1.401	2.73	370
Isobutyl Isobutyrate	C₈H₁₆O₂	144.21	148.6	0.855	1.399	2.73	520
Pentyl Isobutyrate	C₉H₁₈O₂	158.24	176.5	0.874	1.407	3.21	130
Hexyl Isobutyrate	C₁₀H₂₀O₂	172.26	199	0.860	1.413	3.69	58.21
Heptyl Isobutyrate	C₁₁H₂₂O₂	186.29	212	0.863	1.419	4.17	20
Octyl Isobutyrate	C₁₂H₂₄O₂	200.32	245	0.856	1.421	4.65	7

Note: Some values are estimated and may vary slightly depending on the source.

QSAR Model for Aquatic Toxicity of Aliphatic Esters

A relevant QSAR study on the toxicity of aliphatic esters to Tetrahymena pyriformis provides a model that can be used to understand and predict the toxicity of alkyl isobutyrates. The biological activity is expressed as log(IGC50⁻¹), where IGC50 is the concentration that inhibits 50% of the growth of the Tetrahymena pyriformis population.[2][3]

A well-established QSAR model for the narcosis mechanism of toxicity, which is common for non-reactive organic chemicals like simple esters, is based on the 1-octanol/water partition coefficient (logP or log Kₒw). This descriptor quantifies the hydrophobicity of a molecule. The equation for neutral (nonpolar) narcosis is:

log(IGC₅₀⁻¹) = 0.723 * log(Kₒw) - 1.79 [2]

This model indicates that the toxicity of these esters increases with their hydrophobicity.

The following table presents the experimental toxicity value for isobutyl isobutyrate and the predicted toxicity values for the entire series based on the neutral narcosis QSAR model.

Compound	logP (Kₒw)	Experimental log(IGC₅₀⁻¹)	Predicted log(IGC₅₀⁻¹)
Methyl Isobutyrate	1.29	-	-0.86
Ethyl Isobutyrate	1.77	-	-0.51
Propyl Isobutyrate	2.25	-	-0.16
Butyl Isobutyrate	2.73	-	0.19
Isobutyl Isobutyrate	2.73	-0.5908 [3]	0.19
Pentyl Isobutyrate	3.21	-	0.53
Hexyl Isobutyrate	3.69	-	0.87
Heptyl Isobutyrate	4.17	-	1.22
Octyl Isobutyrate	4.65	-	1.56

Note: The experimental value for isobutyl isobutyrate is from a study on a series of 56 aliphatic esters.[3] The predicted values are calculated using the provided QSAR equation and the logP values from the previous table. The discrepancy between the experimental and predicted value for isobutyl isobutyrate may be due to the specific model parameters or experimental variability.

Experimental Protocol: Tetrahymena pyriformis Population Growth Impairment Assay

The experimental data for the toxicity of aliphatic esters was obtained using a standardized protocol to assess the 50% growth inhibitory concentration (IGC50) in Tetrahymena pyriformis.[4]

• Organism and Culture: Axenic cultures of Tetrahymena pyriformis are maintained in a proteose peptone-based medium.

• Assay Preparation: The assay is typically conducted in multi-well plates or flasks. A range of concentrations of the test chemical (alkyl isobutyrate) is prepared in the culture medium.

• Inoculation: A known density of Tetrahymena pyriformis from a logarithmic growth phase culture is inoculated into each well or flask containing the different concentrations of the test substance, as well as control wells with no toxicant.

• Incubation: The cultures are incubated under controlled conditions (e.g., temperature, light) for a specific period, typically 40-48 hours.

• Growth Measurement: After the incubation period, the population density in each well is determined. This is often done by measuring the absorbance of the culture using a spectrophotometer at a specific wavelength (e.g., 540 nm), which correlates with cell density.

• Data Analysis: The percentage of growth inhibition compared to the control is calculated for each concentration of the test chemical. The IGC50 value is then determined by plotting the percentage of inhibition against the logarithm of the concentration and fitting the data to a concentration-response curve. The biological activity is often expressed as log(1/IGC50).

Visualizations

The following diagram illustrates the general workflow for developing a QSAR model.

Caption: A generalized workflow for developing and applying a QSAR model.

This diagram shows the positive correlation between the hydrophobicity (logP) of alkyl isobutyrates and their predicted aquatic toxicity.

Caption: The relationship between hydrophobicity and predicted toxicity.

The following diagram outlines the key steps in the experimental protocol for determining the IGC50 of a chemical using Tetrahymena pyriformis.

Caption: Workflow for the Tetrahymena pyriformis toxicity assay.

References

• 1. QSAR Models for Predicting Aquatic Toxicity of Esters Using Genetic Algorithm-Multiple Linear Regression Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure-toxicity relationships for aliphatic chemicals evaluated with Tetrahymena pyriformis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Tetrahymena Toxicity [nies.go.jp]

A Comparative Guide to Pentyl Isobutyrate Synthesis: Benchmarking Against Industrial Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common synthesis routes for pentyl isobutyrate, a valuable flavor and fragrance compound. We will benchmark laboratory-scale enzymatic synthesis against the established industrial standard of Fischer esterification, presenting supporting experimental data, detailed protocols, and visual representations of the underlying processes.

At a Glance: Comparing Synthesis Routes

The synthesis of pentyl isobutyrate primarily follows two well-established routes: the traditional acid-catalyzed Fischer esterification, which is the industrial mainstay, and the emerging enzymatic synthesis, often lauded for its "green" credentials. The choice between these methods hinges on a trade-off between reaction speed and conditions versus catalyst reusability and product purity.

Parameter	Industrial Standard (Fischer Esterification)	Alternative (Enzymatic Synthesis)
Catalyst	Strong mineral acids (e.g., Sulfuric Acid)	Immobilized Lipase (B570770) (e.g., Lipozyme 435)
Reaction Temperature	High (Reflux, typically >100°C)	Mild (30-70°C)[1]
Reaction Time	Generally faster (hours)	Generally slower (can be hours to days)
Typical Yield	~70% (can be driven higher with excess reactant)[2]	High (>80-90%)[3]
Purity of Crude Product	Lower, requires extensive purification	Higher, often with fewer byproducts
Catalyst Reusability	Not readily reusable	Highly reusable (up to 10 cycles or more)[4]
Environmental Impact	Generates acidic waste, high energy consumption	"Green" process, lower energy, less waste

Delving into the Details: Experimental Protocols

To provide a practical understanding of these methods, we present detailed experimental protocols for both Fischer esterification and enzymatic synthesis of pentyl isobutyrate.

Industrial Standard: Fischer Esterification

This method relies on the acid-catalyzed reaction between a carboxylic acid and an alcohol.[5] To drive the reversible reaction towards the ester product, an excess of one of the reactants, typically the less expensive one, is used.

Experimental Protocol:

• Reactant Charging: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine isobutyric acid and a molar excess of pentan-1-ol (e.g., a 1:3 molar ratio).

• Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total reactant weight).

• Reaction: Heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by techniques such as gas chromatography (GC) or by measuring the amount of water produced.

• Work-up: After the reaction reaches completion (typically after several hours), cool the mixture to room temperature.

• Neutralization: Wash the mixture with a saturated sodium bicarbonate solution to neutralize the acidic catalyst.

• Extraction: Extract the ester with a suitable organic solvent (e.g., diethyl ether).

• Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and remove the solvent under reduced pressure. The crude pentyl isobutyrate is then purified by fractional distillation to achieve the desired purity.

Alternative Method: Enzymatic Synthesis

Enzymatic esterification offers a milder and more environmentally friendly approach to producing high-purity esters.[1] Immobilized lipases are commonly used as biocatalysts.

Experimental Protocol:

• Reactant and Catalyst Setup: In a temperature-controlled shaker or stirred-tank reactor, combine isobutyric acid and pentan-1-ol. A slight molar excess of the alcohol (e.g., 1.5:1 to 2:1) can improve the conversion rate.[6]

• Enzyme Addition: Add the immobilized lipase (e.g., Lipozyme 435) to the reactant mixture. The enzyme loading is typically in the range of 5-10% (w/w) of the total reactants.

• Reaction: Incubate the mixture at a controlled temperature (e.g., 40-60°C) with constant agitation.[7] Monitor the reaction progress by taking samples periodically and analyzing them by GC.

• Enzyme Recovery: Once the desired conversion is achieved (often >90%), the immobilized enzyme can be easily recovered by simple filtration.[3] The recovered enzyme can be washed and reused for subsequent batches.

• Product Isolation: The resulting product mixture, being largely free of byproducts, may require minimal purification, such as vacuum distillation, to remove any unreacted starting materials.

Visualizing the Processes

To further clarify the methodologies and their comparisons, the following diagrams are provided.

Caption: General experimental workflow for pentyl isobutyrate synthesis.

Caption: Comparison of key parameters for synthesis methods.

References

• 1. accedacris.ulpgc.es [accedacris.ulpgc.es]
• 2. i3awards.org.au [i3awards.org.au]
• 3. Enzymatic synthesis optimization of isoamyl butyrate from fusel oil [redalyc.org]
• 4. mdpi.com [mdpi.com]
• 5. community.wvu.edu [community.wvu.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. accedacris.ulpgc.es [accedacris.ulpgc.es]

A Comparative Analysis of Pentyl Isobutyrate for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of pentyl isobutyrate with alternative ester compounds, supported by experimental data. The information is intended for researchers, scientists, and professionals in drug development who may utilize esters as flavoring agents or in other chemical synthesis applications.

Physicochemical Properties: A Comparative Overview

Pentyl isobutyrate, also known as amyl isobutyrate, is an organic ester with a characteristic fruity aroma.[1][2] Its physicochemical properties are crucial for its application and are compared here with other structurally similar esters used as flavoring agents.

Property	Pentyl Isobutyrate	Isoamyl Isobutyrate	Prenyl Isobutyrate	Pentyl Butyrate (B1204436)
Molecular Formula	C9H18O2[3][4]	C9H18O2[5]	C9H16O2	C9H18O2[1]
Molecular Weight ( g/mol )	158.24[3][4]	158.24[5]	156.22	158.24[1]
Boiling Point (°C)	176.5[3]	178-179	77-78 @ 15 mmHg[6]	186[1]
Density (g/cm³)	0.874[3]	0.853 - 0.862 @ 20°C[2]	0.887 - 0.896 @ 25°C[6]	0.86[1]
Flash Point (°C)	59.4[3]	59.44[2]	62.78[6]	Not Available
Refractive Index	1.3864 (estimate)[3]	1.3910 - 1.4210 @ 20°C[2]	1.4270 - 1.4340 @ 20°C[6]	Not Available
Solubility in Water	117.8 mg/L @ 25°C[2]	Not Available	Very slightly soluble[7]	Not Available
LogP	2.37580[3]	3.177[2]	4.598 (estimate)[7]	Not Available

Experimental Protocols: Synthesis and Analysis

The primary method for synthesizing pentyl isobutyrate and similar esters is the Fischer esterification. This acid-catalyzed reaction involves treating a carboxylic acid with an alcohol.[8][9][10]

Fischer Esterification for Pentyl Isobutyrate Synthesis

• Reactants : Isobutyric acid and pentan-1-ol.

• Catalyst : A strong acid, such as concentrated sulfuric acid (H₂SO₄).[8][11]

• Procedure :

  • Combine isobutyric acid and an excess of pentan-1-ol in a round-bottom flask.

  • Slowly add a few drops of concentrated sulfuric acid while stirring.[11]

  • Heat the mixture to reflux for a specified period, typically 45-60 minutes.[8]

  • After cooling, the mixture is washed with a sodium bicarbonate solution to neutralize the excess acid and then with water.

  • The organic layer containing the ester is separated and dried over an anhydrous salt (e.g., sodium sulfate).

  • The final product is purified by distillation.[8] A reference yield for a similar synthesis route is approximately 99.0%.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

GC-MS is a standard technique for the identification and quantification of volatile compounds like pentyl isobutyrate.[12]

• Sample Preparation : Samples can be prepared by direct dilution in a suitable solvent (e.g., hexane (B92381) or dichloromethane) or by headspace analysis for volatile components in a complex matrix.[12]

• GC Conditions : A typical analysis would use a capillary column (e.g., HP-INNOWAX). The oven temperature is programmed to ramp from a low initial temperature (e.g., 35°C) to a final temperature (e.g., 230°C) to separate the components based on their boiling points.[13]

• MS Detection : The mass spectrometer detects the fragments of the eluted compounds. The mass spectrum of pentyl isobutyrate shows characteristic peaks at m/z values of 43, 71, and 89, which correspond to specific ion fragments.[14] The Kovats retention index, a measure of where a compound elutes relative to n-alkanes, is also used for identification. For pentyl isobutyrate on a standard non-polar column, the Kovats retention index is reported to be around 1033-1040.[14][15]

Visualizing Experimental Processes

Synthesis of Pentyl Isobutyrate via Fischer Esterification

Caption: Workflow for the synthesis of pentyl isobutyrate.

GC-MS Analysis Workflow

Caption: General workflow for GC-MS analysis.

References

• 1. Pentyl butyrate - Wikipedia [en.wikipedia.org]
• 2. breezeipl.com [breezeipl.com]
• 3. Pentyl isobutyrate｜lookchem [lookchem.com]
• 4. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]
• 5. Isoamyl isobutyrate | C9H18O2 | CID 519786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. prenyl isobutyrate, 76649-23-5 [thegoodscentscompany.com]
• 7. terpinyl isobutyrate, 7774-65-4 [thegoodscentscompany.com]
• 8. community.wvu.edu [community.wvu.edu]
• 9. athabascau.ca [athabascau.ca]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. uakron.edu [uakron.edu]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Amyl isobutyrate | C9H18O2 | CID 75554 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. Propanoic acid, 2-methyl-, pentyl ester [webbook.nist.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Pentyl Isobutyrate in a Laboratory Setting

For researchers and scientists handling pentyl isobutyrate, ensuring its proper disposal is a critical component of laboratory safety and environmental responsibility. This guide provides a comprehensive, step-by-step approach to the safe disposal of pentyl isobutyrate, aligning with standard laboratory safety protocols and regulatory requirements. Adherence to these procedures is paramount to protect personnel, facilities, and the environment.

Pentyl isobutyrate, a flammable liquid, necessitates careful handling and disposal through an approved hazardous waste management stream.[1] Under no circumstances should it be disposed of down the drain or in regular trash.[2][3] The primary method of disposal is to collect the chemical waste in a designated, properly labeled container for pickup by a licensed waste disposal contractor.[1][4]

Immediate Safety Precautions

Before initiating any disposal procedures, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This includes:

• Safety Goggles: To protect the eyes from splashes.

• Chemical-Resistant Gloves: To prevent skin contact.

• Laboratory Coat: To protect clothing and skin.

All handling of pentyl isobutyrate should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the inhalation of vapors.[4]

Quantitative Data for Safe Handling

Understanding the physicochemical properties of pentyl isobutyrate is essential for its safe handling and disposal. The following table summarizes key quantitative data:

Property	Value	Reference
Molecular Formula	C9H18O2	[5]
Molecular Weight	158.24 g/mol	[5]
Appearance	Colorless liquid	[1]
Boiling Point	176.5 °C at 760 mmHg	[5]
Flash Point	59.4 °C	[5]
Density	0.874 g/cm³	[5]
Vapor Pressure	1.09 mmHg at 25°C	[5]

Step-by-Step Disposal Protocol

The disposal of pentyl isobutyrate should follow a systematic procedure to ensure safety and compliance:

• Waste Identification and Segregation:

  • Clearly label a dedicated waste container as "Hazardous Waste: Pentyl Isobutyrate".[4]

  • Do not mix pentyl isobutyrate with other chemical waste streams, particularly incompatible materials such as strong oxidizing agents.[1][6]

• Containerization:

  • Use a chemically resistant container with a secure, leak-proof lid. High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.[4]

  • Ensure the container is in good condition, free from cracks or damage.

  • Do not overfill the container; a general guideline is to fill it to no more than 90% of its capacity to allow for vapor expansion.[7]

• Storage:

  • Store the sealed waste container in a designated, well-ventilated, and cool secondary containment area.[4]

  • This storage area should be away from sources of heat, sparks, and open flames.[1][4]

• Professional Disposal:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.[4]

  • Provide the waste disposal contractor with a complete and accurate description of the waste, including its name and any known hazards.

Disposal of Small Quantities

For very small quantities (less than 50 mL), an alternative procedure may be permissible, subject to institutional and local regulations. This involves absorbing the pentyl isobutyrate onto an inert absorbent material like vermiculite (B1170534) or sand.[8] The contaminated absorbent material is then placed in a sealed container and disposed of as hazardous waste through a licensed contractor.[8]

Experimental Workflow for Disposal

The logical workflow for the proper disposal of pentyl isobutyrate is illustrated in the diagram below. This visual guide outlines the decision-making process and the necessary steps from waste generation to final disposal.

Caption: Logical workflow for the proper disposal of pentyl isobutyrate.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and compliant disposal of pentyl isobutyrate, fostering a secure research environment and upholding their commitment to environmental stewardship.

References

• 1. fishersci.com [fishersci.com]
• 2. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 3. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]
• 4. benchchem.com [benchchem.com]
• 5. lookchem.com [lookchem.com]
• 6. pharmacy.kku.edu.sa [pharmacy.kku.edu.sa]
• 7. Making sure you're not a bot! [oc-praktikum.de]
• 8. chemtalk.com.au [chemtalk.com.au]

Personal protective equipment for handling Pentyl isobutyrate

For Immediate Use by Laboratory Professionals

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and detailed operational and disposal plans for the handling of Pentyl isobutyrate (also known as amyl isobutyrate) in a laboratory setting. Adherence to these procedures is critical for ensuring the safety of researchers, scientists, and drug development professionals.

Key Physical and Chemical Properties

A thorough understanding of the chemical properties of Pentyl isobutyrate is foundational to its safe handling. The following table summarizes key quantitative data.

Property	Value
CAS Number	2445-72-9
Molecular Formula	C₉H₁₈O₂
Molecular Weight	158.24 g/mol
Appearance	Colorless liquid
Boiling Point	176.5 °C (349.7 °F)
Flash Point	59.4 °C (139 °F)
Specific Gravity	0.853 - 0.862 g/cm³ @ 25°C[1]
Vapor Density	5.45 (Air = 1)
Occupational Exposure Limits	No established OSHA PEL or NIOSH REL

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to Pentyl isobutyrate. The following table outlines the required equipment.

Body Part	Protection	Recommended Material/Standard
Eyes/Face	Safety Goggles or Face Shield	ANSI Z87.1 compliant
Hands	Chemical-Resistant Gloves	Butyl Rubber or heavy-duty Nitrile Rubber. Always inspect gloves for integrity before use.
Body	Laboratory Coat	Flame-resistant material recommended
Respiratory	Respirator (if ventilation is inadequate)	NIOSH-approved organic vapor respirator

Operational Plan: Step-by-Step Handling Procedure

This section details the procedural steps for the safe handling of Pentyl isobutyrate in a laboratory environment.

Preparation

• Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and understand the SDS for Pentyl isobutyrate.

• Ensure Proper Ventilation: All handling of Pentyl isobutyrate must be conducted in a certified chemical fume hood.

• Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials, and waste containers, before handling the chemical.

• Inspect Equipment: Ensure all glassware is free of cracks and that any equipment is in good working order.

Handling and Use

• Don PPE: Put on all required personal protective equipment as outlined in the table above.

• Grounding and Bonding: When transferring volumes greater than one liter, ensure containers are properly grounded and bonded to prevent static discharge.

• Dispensing: Use a pipette or a funnel for transferring the liquid to minimize splashing. Avoid pouring directly from large containers.

• Heating: Do not use an open flame to heat Pentyl isobutyrate. Use a heating mantle, steam bath, or water bath.

• Storage: Store Pentyl isobutyrate in a tightly sealed, properly labeled container within a designated flammable liquids storage cabinet. Keep away from heat, sparks, and open flames.

Post-Handling

• Decontamination: Clean any contaminated surfaces with an appropriate solvent and then wash with soap and water.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

• Hand Washing: Wash hands thoroughly with soap and water after handling is complete.

Disposal Plan: Step-by-Step Waste Management

Proper disposal of Pentyl isobutyrate and associated waste is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Designated Waste Container: All liquid waste containing Pentyl isobutyrate must be collected in a dedicated, chemically compatible (e.g., high-density polyethylene (B3416737) or glass) container with a secure, leak-proof lid.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste: Pentyl Isobutyrate" and include the date of initial waste addition.

• Solid Waste: Any solid waste contaminated with Pentyl isobutyrate (e.g., gloves, absorbent pads, pipette tips) should be collected in a separate, clearly labeled hazardous waste bag or container.

Storage of Waste

• Secure Location: Store the sealed waste container in a designated, well-ventilated secondary containment area, away from incompatible materials.

• Headspace: Do not overfill the waste container; leave at least 10% headspace to allow for vapor expansion.

Final Disposal

• Professional Disposal: Contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor to arrange for pickup.

• Record Keeping: Maintain accurate records of all hazardous waste generated and disposed of, in accordance with institutional and regulatory requirements.

Emergency Procedures: Spill and Exposure

In case of a small spill (less than 100 mL) in a fume hood:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, cover the spill with a chemical absorbent material (e.g., vermiculite (B1170534) or sand).

• Once absorbed, carefully scoop the material into a labeled hazardous waste container.

• Wipe the area with a cloth dampened with a suitable solvent, and then clean with soap and water. Place all cleanup materials in the hazardous waste container.

For large spills, or any spill outside of a fume hood:

• Evacuate the area immediately.

• Alert your supervisor and institutional EHS.

• Prevent entry into the affected area.

In case of personal exposure:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.

• Inhalation: Move to fresh air immediately.

• Seek medical attention for any exposure.

Workflow Diagrams

Diagram 1: Safe Handling Workflow for Pentyl Isobutyrate

Diagram 2: Disposal Workflow for Pentyl Isobutyrate Waste

References

• 1. CDC - NIOSH Pocket Guide to Chemical Hazards - Isobutane [cdc.gov]